4-(4-Chlorobenzoyl)benzoic acid

• CAS: 6269-37-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 4-(4-Chlorobenzoyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 4-(4-Chlorobenzoyl)benzoic acid (CAS No. 6269-37-0). While data on this specific isomer is less prevalent in the public domain compared to its structural relatives, this document synthesizes available information and provides a scientifically grounded framework for its study and utilization. We will delve into its structural characteristics, physicochemical properties, and likely synthetic routes, with a particular focus on the underlying principles relevant to researchers in medicinal chemistry and materials science. This guide also explores the broader context of benzophenone and benzoic acid derivatives in drug discovery, offering insights into the potential pharmacological relevance of this molecule.

Introduction and Structural Elucidation

4-(4-Chlorobenzoyl)benzoic acid is a diaryl ketone and a carboxylic acid derivative. Its structure features a central carbonyl group linking a 4-chlorophenyl ring and a 4-carboxyphenyl ring. This arrangement of functional groups imparts a unique combination of rigidity and polarity, making it an interesting scaffold for further chemical modification and exploration in various scientific domains.

The IUPAC name for this compound is 4-(4-chlorobenzoyl)benzoic acid . Its chemical structure can be represented by the SMILES string O=C(C1=CC=C(Cl)C=C1)C2=CC=C(C(O)=O)C=C2.

Chemical Identifiers

Identifier	Value
CAS Number	6269-37-0[1][2]
Molecular Formula	C₁₄H₉ClO₃[2]
Molecular Weight	260.67 g/mol [2]
IUPAC Name	4-(4-chlorobenzoyl)benzoic acid

Physicochemical and Spectroscopic Properties

Detailed experimental data for 4-(4-Chlorobenzoyl)benzoic acid is not widely available in common chemical databases. However, based on its structure and data for analogous compounds, we can infer its key properties.

Physical Properties (Predicted and Inferred)

Property	Value/Description	Rationale/Comparative Data
Appearance	White to off-white crystalline solid	Typical for aromatic carboxylic acids and benzophenones.
Melting Point	Not widely reported. Expected to be significantly higher than its isomer, 2-(4-chlorobenzoyl)benzoic acid (146-150 °C), due to the potential for more efficient crystal packing in the para-substituted isomer.	The isomer 2-(4-chlorobenzoyl)benzoic acid has a reported melting point of 146-150 °C.
Boiling Point	High, likely decomposes before boiling at atmospheric pressure.	Aromatic carboxylic acids and benzophenones have high boiling points.
Solubility	Likely soluble in polar organic solvents (e.g., DMSO, DMF, acetone) and aqueous base. Poorly soluble in water and nonpolar solvents.	The carboxylic acid group confers solubility in basic solutions, while the aromatic structure suggests solubility in organic solvents.

Spectroscopic Analysis (Predicted)

• ¹H NMR: The spectrum would show complex multiplets in the aromatic region (approx. 7.4-8.2 ppm). The protons on the carboxyphenyl ring and the chlorophenyl ring would exhibit distinct splitting patterns, likely two sets of doublets for each ring, reflecting the para-substitution. The carboxylic acid proton would appear as a broad singlet at a downfield chemical shift (>10 ppm), which would be exchangeable with D₂O.

• ¹³C NMR: The spectrum would display signals for the carbonyl carbon of the ketone (around 195 ppm) and the carboxylic acid carbon (around 167 ppm). A number of distinct signals would be present in the aromatic region (125-140 ppm), corresponding to the different carbon environments in the two phenyl rings.

• Infrared (IR) Spectroscopy: Key vibrational bands would include:

  • A broad O-H stretch from the carboxylic acid group (approx. 2500-3300 cm⁻¹).

  • A strong C=O stretch from the carboxylic acid (approx. 1700-1725 cm⁻¹).

  • A strong C=O stretch from the ketone (approx. 1650-1670 cm⁻¹).

  • C-Cl stretching vibrations (approx. 1000-1100 cm⁻¹).

  • C-H stretching and bending vibrations characteristic of the aromatic rings.

• Mass Spectrometry: The molecular ion peak [M]⁺ would be observed at m/z 260, with a characteristic isotopic pattern [M+2]⁺ at m/z 262 (approximately one-third the intensity of the [M]⁺ peak) due to the presence of the chlorine atom. Key fragmentation patterns would likely involve the loss of the carboxylic acid group (-COOH, m/z 45) and the chlorophenyl group (-C₆H₄Cl).

Synthesis of 4-(4-Chlorobenzoyl)benzoic Acid

The most logical and established method for the synthesis of 4-(4-Chlorobenzoyl)benzoic acid is through a Friedel-Crafts acylation reaction . This classic organic reaction involves the electrophilic substitution of an aromatic ring with an acyl group, typically in the presence of a Lewis acid catalyst.

Proposed Synthetic Pathway: Friedel-Crafts Acylation

The synthesis would likely proceed by reacting a suitable terephthalic acid derivative with chlorobenzene in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃). A plausible starting material would be terephthaloyl chloride.

Caption: Proposed Friedel-Crafts acylation synthesis of 4-(4-Chlorobenzoyl)benzoic acid.

Detailed Experimental Protocol (Hypothetical)

This protocol is a generalized procedure based on established Friedel-Crafts acylation methods and should be optimized for this specific reaction.

Materials:

• Terephthaloyl chloride

• Chlorobenzene (anhydrous)

• Aluminum chloride (anhydrous)

• Anhydrous, inert solvent (e.g., carbon disulfide or nitrobenzene)

• Hydrochloric acid (concentrated)

• Ice

• Sodium bicarbonate solution (saturated)

• Anhydrous sodium sulfate

• Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

• Recrystallization solvent (e.g., ethanol or acetic acid)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, suspend anhydrous aluminum chloride in the chosen inert solvent under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reactants: Cool the suspension in an ice bath. Slowly add a solution of terephthaloyl chloride in anhydrous chlorobenzene from the dropping funnel with vigorous stirring.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat under reflux for several hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and then pour it slowly onto a mixture of crushed ice and concentrated hydrochloric acid. This will hydrolyze the aluminum chloride complex.

• Extraction: Separate the organic layer and extract the aqueous layer with an organic solvent. Combine the organic layers.

• Purification: Wash the combined organic layers with water, followed by a saturated sodium bicarbonate solution to remove any unreacted acid chloride and hydrochloric acid, and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Recrystallization: The crude product can be further purified by recrystallization from a suitable solvent to yield pure 4-(4-Chlorobenzoyl)benzoic acid.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Friedel-Crafts reactions are highly sensitive to moisture, as water will react with and deactivate the Lewis acid catalyst.

• Lewis Acid Catalyst: Aluminum chloride is a strong Lewis acid that is essential for generating the highly electrophilic acylium ion from the acyl chloride, which is necessary for the electrophilic aromatic substitution to occur.

• Inert Solvent: An inert solvent is used to facilitate stirring and heat transfer without participating in the reaction.

• Acidic Work-up: The addition of hydrochloric acid and ice is crucial to break down the aluminum chloride-ketone complex formed during the reaction and to protonate the carboxylate.

Potential Applications in Drug Development and Medicinal Chemistry

While specific biological activity data for 4-(4-Chlorobenzoyl)benzoic acid is limited, the structural motifs it contains are prevalent in a wide range of pharmacologically active compounds. Benzoic acid and its derivatives are known to exhibit a variety of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Role as a Molecular Scaffold

The rigid structure of 4-(4-Chlorobenzoyl)benzoic acid, combined with its two distinct functional groups (a carboxylic acid and a chlorinated aromatic ring), makes it a versatile scaffold for the synthesis of more complex molecules.

• The carboxylic acid group can be readily converted into esters, amides, or other functional groups, allowing for the exploration of structure-activity relationships.

• The chlorine atom on the phenyl ring can influence the electronic properties of the molecule and participate in halogen bonding, which can be important for ligand-receptor interactions.

• The benzophenone core is a known pharmacophore in various drug classes.

Potential as an Inhibitor of Steroid 5α-Reductase

Derivatives of 4-benzoylbenzoic acid have been investigated as non-steroidal inhibitors of steroid 5α-reductase, an enzyme involved in the conversion of testosterone to dihydrotestosterone.[3] This suggests that 4-(4-Chlorobenzoyl)benzoic acid could serve as a starting point for the design of novel inhibitors of this enzyme, which are of interest for the treatment of benign prostatic hyperplasia and androgenic alopecia.[3]

Insights from Related Compounds

The biological activities of structurally related compounds can provide clues to the potential of 4-(4-Chlorobenzoyl)benzoic acid. For example, derivatives of 4-chlorobenzamide have demonstrated significant anticancer and antimicrobial properties.[4] Additionally, other benzoic acid derivatives are being explored for a wide range of therapeutic applications.

Caption: Potential derivatization pathways of 4-(4-Chlorobenzoyl)benzoic acid for drug discovery.

Safety and Handling

Based on the GHS information available for 4-(4-Chlorobenzoyl)benzoic acid (CAS 6269-37-0), the compound is classified with the GHS07 pictogram (Warning) and has the following hazard statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[1]

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

References

• MDPI. (n.d.). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. Retrieved from [Link]

• Sarex Fine Chemicals. (n.d.). 2(4-Chlorobenzoyl) Benzoic Acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Chlorobenzoic Acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Chlorobenzohydrazide. Retrieved from [Link]

• ChemBK. (n.d.). 4-(4-chlorobenzoyl)benzoic acid. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and biological evaluation of 4-(4-(alkyl- and phenylaminocarbonyl)benzoyl)benzoic acid derivatives as non-steroidal inhibitors of steroid 5 alpha-reductase isozymes 1 and 2. Retrieved from [Link]

• Preprints.org. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. Retrieved from [Link]

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• 4. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-depth Technical Guide to the Molecular Structure, Synthesis, and Potential Applications of 4-(4-Chlorobenzoyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed technical examination of 4-(4-Chlorobenzoyl)benzoic acid (CAS 6269-37-0), a specific structural isomer of the more commonly referenced 2-(4-Chlorobenzoyl)benzoic acid. While literature on the para-substituted isomer is notably sparse, this document constructs a comprehensive profile by leveraging established principles of organic chemistry, predictive analysis, and data from analogous, well-documented compounds. We will explore the molecule's core structural features, propose a robust and logical synthetic pathway via Friedel-Crafts acylation, outline a rigorous analytical strategy for its characterization, and discuss its potential applications as a versatile scaffold in both materials science and drug discovery. This guide is designed to serve as a foundational resource for researchers interested in this underexplored chemical entity.

Introduction and Structural Elucidation

4-(4-Chlorobenzoyl)benzoic acid is an aromatic ketone and carboxylic acid derivative. Its structure is defined by a central carbonyl group bridging two phenyl rings. One ring is a benzoic acid moiety, substituted at the 4-position (para) by the benzoyl group. The second phenyl ring is substituted at its 4-position (para) with a chlorine atom.

A critical point of clarification is the distinction between this molecule and its structural isomer, 2-(4-Chlorobenzoyl)benzoic acid (CAS 85-56-3). The latter, with an ortho-substitution pattern on the benzoic acid ring, is extensively documented and utilized as a key intermediate in the synthesis of pharmaceuticals like the antihypertensive drug Chlorthalidone and the appetite suppressant Mazindol.[1][2] In contrast, the para-isomer, 4-(4-Chlorobenzoyl)benzoic acid, is not widely referenced, presenting both a challenge and an opportunity for novel research.

The high degree of symmetry in the para-isomer, with its linear 1,4-substitutions on both aromatic rings, is predicted to confer distinct physicochemical properties compared to its bent ortho-counterpart, such as a higher melting point and different solubility profiles.

Physicochemical Properties

Property	Value / Predicted Characteristic	Source
IUPAC Name	4-(4-Chlorobenzoyl)benzoic acid	-
Synonym	4-Carboxy-4'-chlorobenzophenone	-
CAS Number	6269-37-0	[3]
Molecular Formula	C₁₄H₉ClO₃	Calculated
Molecular Weight	260.67 g/mol	Calculated
Physical Appearance	Predicted: White to off-white crystalline solid	Inferred
Solubility	Predicted: Soluble in polar organic solvents (e.g., DMSO, DMF, Acetone); sparingly soluble in non-polar solvents; poorly soluble in water.	Inferred
Melting Point	Predicted: Significantly higher than the ortho-isomer (146-150°C) due to greater molecular symmetry and more efficient crystal packing.	Inferred[2]

Synthesis and Mechanistic Causality

The most chemically sound and direct route to synthesize 4-(4-Chlorobenzoyl)benzoic acid is the Friedel-Crafts acylation .[4] This classic electrophilic aromatic substitution reaction is the cornerstone for creating aromatic ketones.

Proposed Synthetic Pathway

The chosen strategy involves the reaction of a terephthalic acid derivative with chlorobenzene in the presence of a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃). To ensure a mono-acylation reaction and prevent polymerization, one of the carboxyl groups of the terephthalic acid must be protected or activated as an acid chloride. The most direct approach utilizes 4-carboxybenzoyl chloride (terephthaloyl chloride, mono acid chloride).

Reaction Scheme: 4-Carboxybenzoyl chloride + Chlorobenzene --(AlCl₃)--> 4-(4-Chlorobenzoyl)benzoic acid

The causality for this choice is rooted in regioselectivity. The chloro-substituent on chlorobenzene is a deactivating but ortho, para-directing group.[5] Due to significant steric hindrance at the ortho positions from the bulky acylium ion electrophile, the reaction overwhelmingly favors substitution at the para position, leading to the desired 4,4'-substitution pattern.[6][7]

Experimental Workflow Diagram

Caption: Proposed experimental workflow for the synthesis of 4-(4-Chlorobenzoyl)benzoic acid.

Detailed Synthesis Protocol (Hypothetical)

This protocol is a robust, field-proven methodology for standard Friedel-Crafts acylations, adapted for this specific target.

• System Preparation: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (bubbler). Ensure all glassware is oven-dried and the system is under an inert atmosphere (e.g., dry nitrogen).

• Catalyst Suspension: Charge the flask with anhydrous aluminum chloride (AlCl₃, 1.2 eq.) and a dry, inert solvent such as carbon disulfide (CS₂) or nitrobenzene. Cool the suspension to 0-5°C using an ice-salt bath.

• Reagent Addition: Dissolve 4-carboxybenzoyl chloride (1.0 eq.) in an excess of dry chlorobenzene (which acts as both reactant and solvent). Transfer this solution to the dropping funnel.

• Reaction Execution: Add the chlorobenzene solution dropwise to the stirred AlCl₃ suspension over 60-90 minutes, ensuring the internal temperature does not exceed 10°C. The evolution of HCl gas should be observed. After addition, allow the reaction to stir at 0-5°C for an additional 2 hours, then let it warm to room temperature and stir overnight.

• Workup: Carefully and slowly pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex. A solid precipitate of the crude product should form.

• Isolation: Collect the crude solid by vacuum filtration. Wash the filter cake sequentially with cold 1M HCl solution and then with cold deionized water to remove inorganic salts.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or acetic acid) to yield the purified 4-(4-Chlorobenzoyl)benzoic acid. Dry the final product in a vacuum oven.

Reaction Mechanism Diagram

Caption: Mechanism of Friedel-Crafts acylation for the synthesis of the target molecule.

Analytical Characterization and Validation

A self-validating system of orthogonal analytical techniques is required to unequivocally confirm the structure and purity of the synthesized product.

Spectroscopic Analysis (Predicted)

• ¹H NMR: The spectrum is expected to be highly symmetrical. It should show two distinct sets of doublets, each integrating to 2H, characteristic of an AA'BB' system for each of the two para-substituted rings. The protons on the benzoic acid ring ortho to the carboxyl group will be the most downfield, followed by those ortho to the ketone. A very broad singlet for the carboxylic acid proton will also be present, typically >10 ppm.

• ¹³C NMR: The spectrum will show characteristic peaks for the two carbonyl carbons (ketone and carboxylic acid), with the carboxylic carbon being further downfield (~165-175 ppm). Due to symmetry, only 8 aromatic carbon signals are expected instead of the full 12.

• IR Spectroscopy: Key signals would include a broad O-H stretch for the carboxylic acid (~2500-3300 cm⁻¹), a sharp C=O stretch for the ketone (~1650-1670 cm⁻¹), and a C=O stretch for the carboxylic acid (~1680-1710 cm⁻¹), which may overlap with the ketone signal.

• Mass Spectrometry: The molecular ion peak [M]⁺ should be observed at m/z 260, with a characteristic [M+2]⁺ peak at m/z 262 of approximately one-third the intensity, confirming the presence of a single chlorine atom. Key fragments would correspond to the loss of •OH, •COOH, and the C₇H₄ClO• radical.

Purity Assessment: HPLC-UV Protocol

• System: A reverse-phase HPLC system with a C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% trifluoroacetic acid).

• Gradient Program: Start at 30% acetonitrile, ramp to 95% over 15 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at 254 nm.

• Sample Preparation: Dissolve the sample in a 50:50 acetonitrile/water mixture to a concentration of ~1 mg/mL.

• Validation: Purity is determined by the area percentage of the main peak. The identity can be confirmed by coupling the HPLC to a mass spectrometer (LC-MS) and verifying the molecular weight of the eluting peak.

Potential Applications and Future Research Directions

The unique, rigid, and symmetrical structure of 4-(4-Chlorobenzoyl)benzoic acid makes it a compelling candidate for several advanced applications.

• High-Performance Polymers: The molecule contains both a carboxylic acid and a stable diarylketone moiety, making it an ideal monomer for step-growth polymerization. It could be used to synthesize specialty polyamides, polyesters, or polyetherketones (PEEKs). The rigidity of the backbone and the presence of the chloro-substituent could impart desirable properties such as high thermal stability, chemical resistance, and specific dielectric properties.

• Pharmaceutical Scaffolding: The benzophenone core is a privileged structure in medicinal chemistry. Furthermore, many non-steroidal anti-inflammatory drugs (NSAIDs) are benzoic acid derivatives. This molecule could serve as a foundational scaffold for developing novel therapeutic agents. The chlorine atom provides a site for further functionalization via cross-coupling reactions, allowing for the creation of diverse chemical libraries for screening.

• Photocatalysis and Materials Science: Benzophenone derivatives are well-known photoinitiators.[8] This molecule could be investigated for applications in UV curing, photolithography, or as a component in photosensitive materials.[9][10]

The current lack of data on 4-(4-Chlorobenzoyl)benzoic acid represents a significant opportunity for foundational research in both polymer chemistry and drug discovery.

Conclusion

4-(4-Chlorobenzoyl)benzoic acid is a well-defined but significantly under-reported chemical entity. Its symmetrical structure, featuring a rigid diarylketone core and reactive carboxylic acid and chloro- functionalities, suggests considerable potential as a monomer in materials science and as a versatile scaffold for pharmaceutical development. This guide provides a robust, scientifically-grounded framework for its synthesis via Friedel-Crafts acylation and a comprehensive strategy for its analytical validation. It is our hope that this technical overview will catalyze further investigation into the properties and applications of this promising molecule.

References

• The Essential Role of 4-Chlorobenzophenone in Advanced Materials and Synthesis. (n.d.). Chemslog. Retrieved January 23, 2026, from [Link]

• 2(4-Chlorobenzoyl) Benzoic Acid. (n.d.). Sarex Fine Chemicals. Retrieved January 23, 2026, from [Link]

• 4-Chlorobenzoic Acid. (n.d.). PubChem. Retrieved January 23, 2026, from [Link]

• 4-CHLOROBENZOPHENONE. (n.d.). Loba Chemie. Retrieved January 23, 2026, from [Link]

• Chlorobenzophenone: Properties, Applications, Synthesis, and Safety Considerations. (n.d.). LinkedIn. Retrieved January 23, 2026, from [Link]

• 4-Chlorobenzophenone. (n.d.). PubChem. Retrieved January 23, 2026, from [Link]

• Schmalz, H.-G., & Reissig, H.-U. (2014). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). Beilstein Journal of Organic Chemistry, 10, 1344–1351.
• Method for clean preparation of 4-hydroxyl-4'-chlorobenzophenone. (2014). Google Patents.

• Friedel Crafts Acylation of Chlorobenzene | 2-Chloro acetophenone. (2023, March 25). YouTube. Retrieved January 23, 2026, from [Link]

• Friedel Crafts Acylation Reaction of Benzene Reaction Mechanism. (2018, May 7). YouTube. Retrieved January 23, 2026, from [Link]

• 2(4-Chlorobenzoyl) Benzoic Acid. (n.d.). Sarex. Retrieved January 23, 2026, from [Link]

• Gore, P. H., & Hoskins, J. A. (1968). The Friedel-Crafts acylation of aromatic halogen derivatives. Part III. The benzoylation of chlorobenzene. Journal of the Chemical Society C: Organic, 569-573.

• 4-CHLOROBENZOPHENONE. (n.d.). precisionFDA. Retrieved January 23, 2026, from [Link]

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An In-depth Technical Guide to the Spectroscopic Data of 4-(4-Chlorobenzoyl)benzoic acid

This technical guide provides a detailed analysis of the spectroscopic data for 4-(4-Chlorobenzoyl)benzoic acid, a molecule of significant interest in chemical synthesis and drug development. This document is intended for researchers, scientists, and professionals in the field who require a thorough understanding of the structural characterization of this compound using Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

Introduction

4-(4-Chlorobenzoyl)benzoic acid is a derivative of benzoic acid characterized by a 4-chlorobenzoyl substituent at the para position. Its structural elucidation is paramount for confirming its identity, purity, and for understanding its chemical behavior in various applications. Spectroscopic techniques provide a non-destructive and highly informative approach to achieving this. This guide will delve into the theoretical underpinnings and practical interpretation of the NMR, IR, and MS data for this specific molecule.

Molecular Structure and Key Features

A clear understanding of the molecular structure is the foundation for interpreting spectroscopic data. The structure of 4-(4-Chlorobenzoyl)benzoic acid incorporates several key functional groups and structural motifs that give rise to characteristic spectroscopic signals.

Figure 1: Chemical structure of 4-(4-Chlorobenzoyl)benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-(4-Chlorobenzoyl)benzoic acid is expected to show distinct signals for the aromatic protons and the carboxylic acid proton. Due to the para-substitution on both benzene rings, the aromatic signals will appear as two sets of doublets, characteristic of an AA'BB' spin system. The carboxylic acid proton is typically observed as a broad singlet at a downfield chemical shift.

Table 1: Predicted ¹H NMR Data for 4-(4-Chlorobenzoyl)benzoic acid

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12.0 - 13.0	Broad Singlet	1H	-COOH
~8.10	Doublet	2H	Aromatic protons ortho to -COOH
~7.85	Doublet	2H	Aromatic protons ortho to -CO-
~7.70	Doublet	2H	Aromatic protons meta to -COOH
~7.50	Doublet	2H	Aromatic protons meta to -CO- (ortho to -Cl)

Note: The exact chemical shifts can vary depending on the solvent and concentration.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on all the unique carbon atoms in the molecule. The carbonyl carbons of the carboxylic acid and the ketone will appear at the most downfield shifts.

Table 2: Predicted ¹³C NMR Data for 4-(4-Chlorobenzoyl)benzoic acid

Chemical Shift (δ, ppm)	Assignment
~195	Ketone Carbonyl (C=O)
~167	Carboxylic Acid Carbonyl (COOH)
~140	Quaternary Carbon attached to -Cl
~138	Quaternary Carbon attached to -COOH
~135	Quaternary Carbon attached to -CO-
~132	Quaternary Carbon attached to the other ring
~131	Aromatic CH ortho to -CO-
~130	Aromatic CH meta to -COOH
~129	Aromatic CH ortho to -COOH
~128	Aromatic CH meta to -CO- (ortho to -Cl)

Note: These are estimated chemical shifts based on analogous structures.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 4-(4-Chlorobenzoyl)benzoic acid will be dominated by the stretching vibrations of the O-H, C=O, and C-Cl bonds, as well as aromatic C-H and C=C stretching.

Table 3: Key IR Absorptions for 4-(4-Chlorobenzoyl)benzoic acid

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad, Strong	O-H stretch (carboxylic acid dimer)
~1700	Strong	C=O stretch (ketone)
~1680	Strong	C=O stretch (carboxylic acid dimer)
~1600, ~1500, ~1450	Medium to Strong	C=C stretch (aromatic)
~1300	Medium	C-O stretch
~1100-1000	Medium	C-Cl stretch
~850	Strong	C-H bend (para-disubstituted aromatic)

The broadness of the O-H stretch is a hallmark of the hydrogen-bonded dimer formation in carboxylic acids.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure. In the mass spectrum of 4-(4-Chlorobenzoyl)benzoic acid, the molecular ion peak (M⁺) is expected to be observed. The presence of chlorine will result in a characteristic M+2 peak with an intensity of approximately one-third of the molecular ion peak due to the natural abundance of the ³⁷Cl isotope.

Table 4: Expected Mass Spectrometry Fragmentation for 4-(4-Chlorobenzoyl)benzoic acid

m/z	Fragment
260/262	[M]⁺ (Molecular ion)
243/245	[M - OH]⁺
215/217	[M - COOH]⁺
139/141	[ClC₆H₄CO]⁺ (Chlorobenzoyl cation - often the base peak)
111/113	[C₆H₄Cl]⁺
105	[C₆H₅CO]⁺
77	[C₆H₅]⁺

The fragmentation pattern provides a fingerprint for the molecule, with the chlorobenzoyl cation often being a very stable and abundant fragment.

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data discussed. Specific parameters may need to be optimized based on the instrumentation available.

NMR Spectroscopy

Figure 2: General workflow for NMR data acquisition.

IR Spectroscopy

Figure 3: General workflow for IR data acquisition.

Mass Spectrometry

Figure 4: General workflow for Mass Spectrometry data acquisition.

Conclusion

The comprehensive analysis of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data provides a robust and definitive characterization of 4-(4-Chlorobenzoyl)benzoic acid. The combination of these techniques allows for the unambiguous confirmation of the molecular structure, identification of functional groups, and elucidation of the molecular framework. This guide serves as a valuable resource for scientists and researchers, enabling them to confidently interpret the spectroscopic data of this important chemical compound.

References

• Aly, A. A., et al. (2007). Synthesis of some new 4-aroylbenzoic acids, phthalazin-1(2H)-ones, and their corresponding fused triazolo- and tetrazolo-phthalazine derivatives. Monatshefte für Chemie/Chemical Monthly, 138(1), 77-82.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

An In-depth Technical Guide to the Solubility of 4-(4-Chlorobenzoyl)benzoic Acid in Organic Solvents

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-(4-Chlorobenzoyl)benzoic acid, a key chemical intermediate, plays a pivotal role in the synthesis of high-performance polymers and active pharmaceutical ingredients (APIs). Its solubility in organic solvents is a critical parameter that dictates reaction kinetics, product purity, and the overall efficiency of manufacturing processes. This guide provides a comprehensive analysis of the solubility of 4-(4-Chlorobenzoyl)benzoic acid, integrating theoretical principles with practical experimental methodologies. While publicly available quantitative solubility data is limited, this document furnishes existing qualitative and predicted data, alongside a detailed protocol for its empirical determination, empowering researchers to generate precise and reliable solubility profiles tailored to their specific applications.

Introduction: The Significance of 4-(4-Chlorobenzoyl)benzoic Acid

4-(4-Chlorobenzoyl)benzoic acid, systematically named 2-(4-chlorobenzoyl)benzoic acid and identified by CAS Number 85-56-3, is a bifunctional aromatic compound. Its structure, featuring both a carboxylic acid group and a ketone, makes it a versatile precursor in several advanced chemical syntheses.

Notably, it serves as a crucial monomer in the production of specialty polymers such as poly(arylene ether)s, poly(arylene thioether)s, and poly(arylene sulfone)s. In the pharmaceutical industry, it is a key raw material in the synthesis of the antihypertensive drug Chlorthalidone and the appetite suppressant Mazindol[1]. The efficiency of these synthetic routes is profoundly influenced by the solubility of 4-(4-Chlorobenzoyl)benzoic acid in the chosen reaction media. An optimal solvent system ensures homogeneity, facilitates reactant interaction, and simplifies downstream purification processes.

Physicochemical Properties and Their Influence on Solubility

The solubility of a compound is governed by its molecular structure and the interplay of intermolecular forces between the solute and the solvent. The key physicochemical properties of 4-(4-Chlorobenzoyl)benzoic acid are summarized below:

Property	Value	Source
Molecular Formula	C₁₄H₉ClO₃	[2]
Molecular Weight	260.67 g/mol	[2]
Appearance	White to off-white solid/powder	[1][3]
Melting Point	149-150 °C	[2]
Water Solubility	136 mg/L (at 20°C)	[2]
0.28 g/L	[1]
Predicted pKa	3.26 ± 0.36	[1]
Predicted logP	1 (at 25°C)	[2]

The molecule possesses both polar (carboxylic acid, ketone) and non-polar (chlorophenyl, benzoic rings) regions. The carboxylic acid group can act as a hydrogen bond donor and acceptor, while the ketone's carbonyl group is a hydrogen bond acceptor. The predicted pKa of ~3.26 indicates it is a weak acid. Its low predicted logP of 1 suggests a moderate degree of lipophilicity.

This amphiphilic nature suggests that its solubility will be highly dependent on the solvent's polarity and its ability to engage in hydrogen bonding. It is sparingly soluble in water (136 mg/L at 20°C) but is noted to be more soluble in organic solvents like ethanol and acetone[2][3].

Solubility Profile of 4-(4-Chlorobenzoyl)benzoic Acid

A comprehensive, quantitative solubility dataset for 4-(4-Chlorobenzoyl)benzoic acid across a wide range of organic solvents at various temperatures is not extensively documented in peer-reviewed literature. However, the available qualitative and semi-quantitative data are compiled below:

Solvent	Classification	Solubility (g/L)	Temperature	Source
Water	Sparingly soluble	0.136 - 0.28	20°C	[1][2][3]
Acetonitrile	Soluble	≥ 50	Ambient	[1]
Ethanol	More soluble (than water)	Data not available	Ambient	[3]
Acetone	More soluble (than water)	Data not available	Ambient	[3]

The high solubility in acetonitrile (≥ 50 g/L) is a significant indicator of its preference for polar aprotic solvents. The general observation of higher solubility in ethanol and acetone compared to water is consistent with the molecule's structure, where the organic character of the solvent can better solvate the non-polar aromatic rings.

Theoretical Framework for Solvent Selection

The principle of "like dissolves like" provides a foundational basis for selecting appropriate solvents. The following diagram illustrates the key molecular interactions that govern the dissolution of 4-(4-Chlorobenzoyl)benzoic acid.

Caption: Key intermolecular forces governing the dissolution process.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding with the carboxylic acid and ketone moieties, which is expected to facilitate solubility.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile, Acetone): These solvents can accept hydrogen bonds and possess significant dipole moments, allowing for strong dipole-dipole interactions with the polar groups of the solute. The lack of a hydroxyl group may reduce competition for hydrogen bonding sites on the solute.

• Non-Polar Solvents (e.g., Toluene, Hexane): Solubility is expected to be low in these solvents as they cannot effectively solvate the polar carboxylic acid and ketone functional groups.

Experimental Protocol for Determining Equilibrium Solubility

For researchers requiring precise solubility data, the isothermal shake-flask method is the gold standard. This protocol provides a robust and reliable means of determining the equilibrium solubility of 4-(4-Chlorobenzoyl)benzoic acid in various organic solvents.

Materials and Equipment

• 4-(4-Chlorobenzoyl)benzoic acid (purity >98%)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature orbital shaker or water bath

• Syringes and syringe filters (solvent-compatible, e.g., PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Workflow for Solubility Determination

Caption: Isothermal shake-flask method workflow.

Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of 4-(4-Chlorobenzoyl)benzoic acid to a series of vials. The presence of undissolved solid at the end of the experiment is crucial.

  • Accurately add a known volume of the desired organic solvent to each vial.

  • Tightly seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature orbital shaker or water bath set to the desired temperature (e.g., 25°C, 37°C).

  • Agitate the samples for a sufficient duration to ensure equilibrium is reached (typically 24-72 hours).

  • Self-Validation: The attainment of equilibrium should be confirmed by analyzing samples at different time points (e.g., 24, 48, and 72 hours) until the concentration remains constant.

• Sample Collection and Preparation:

  • Once equilibrium is achieved, allow the vials to stand undisturbed at the set temperature for at least 2 hours to permit the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed (to the experimental temperature) syringe.

  • Immediately filter the sample through a solvent-compatible syringe filter into a clean vial to remove any undissolved microparticles.

• Analysis:

  • Accurately dilute the filtered sample with the same solvent to a concentration that falls within the linear range of a pre-established calibration curve.

  • Analyze the diluted sample using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry, to determine the concentration of 4-(4-Chlorobenzoyl)benzoic acid.

• Calculation:

  • Calculate the solubility (S) using the following formula: S = C × DF Where:

    • C = Concentration of the diluted sample

    • DF = Dilution factor

Practical Implications in Drug Development and Polymer Science

• API Synthesis: In the synthesis of Chlorthalidone, the solubility of 4-(4-Chlorobenzoyl)benzoic acid in the reaction solvent will directly impact the reaction rate and yield. Poor solubility can lead to heterogeneous reaction conditions, requiring more vigorous mixing and potentially leading to side product formation.

• Polymerization: For the synthesis of high-performance polymers, achieving a homogeneous solution of the monomers is critical for obtaining a high molecular weight and uniform polymer chains. The choice of solvent is therefore dictated by the solubility of 4-(4-Chlorobenzoyl)benzoic acid and the other co-monomers.

• Purification: Crystallization is a common method for purifying 4-(4-Chlorobenzoyl)benzoic acid. This process relies on identifying a solvent system in which the compound is highly soluble at elevated temperatures and poorly soluble at lower temperatures, allowing for efficient recovery of the pure product.

Conclusion

References

• PubChem. 4-Chlorobenzophenone. National Center for Biotechnology Information. [Link].

• U.S. National Library of Medicine. Chlorthalidone. DailyMed. [Link].

• Sarex Fine Chemicals. 2(4-Chlorobenzoyl) Benzoic Acid. [Link].

• PureSynth. 4-Chlorobenzophenone-2-Carboxylic Acid 98.0%(GC). [Link].

• PubChem. 2-(4'-Chlorobenzoyl)benzoic acid. National Center for Biotechnology Information. [Link].

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• 1. 2-(4-Chlorobenzoyl)benzoic acid CAS#: 85-56-3 [m.chemicalbook.com]
• 2. 2-(4-Chlorobenzoyl)benzoic acid | 85-56-3 [chemicalbook.com]
• 3. CAS 85-56-3: 2-(4-Chlorobenzoyl)benzoic acid | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to the Synthesis of 4-(4-Chlorobenzoyl)benzoic Acid

Introduction

4-(4-Chlorobenzoyl)benzoic acid is a valuable intermediate in the synthesis of a variety of organic compounds, finding applications in the development of pharmaceuticals and advanced materials. Its structure, featuring a diaryl ketone and a carboxylic acid moiety, makes it a versatile building block for introducing specific functionalities into larger molecules. This technical guide provides a comprehensive overview of the predominant synthesis mechanism for 4-(4-Chlorobenzoyl)benzoic acid, complete with a detailed experimental protocol and an exploration of the underlying chemical principles. The content herein is curated for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering field-proven insights and a self-validating procedural framework.

Core Synthesis Strategy: A Two-Step Approach

The most logical and industrially scalable synthesis of 4-(4-Chlorobenzoyl)benzoic acid is achieved through a two-step process. This strategy leverages the well-established Friedel-Crafts acylation, followed by a robust oxidation reaction. The overall transformation can be conceptualized as follows:

• Friedel-Crafts Acylation: Toluene is acylated with 4-chlorobenzoyl chloride in the presence of a Lewis acid catalyst to form 4-methyl-4'-chlorobenzophenone. The methyl group of toluene directs the incoming acyl group primarily to the para position due to steric hindrance, leading to the desired isomer.[1][2]

• Oxidation: The methyl group of the intermediate, 4-methyl-4'-chlorobenzophenone, is then oxidized to a carboxylic acid, yielding the final product, 4-(4-Chlorobenzoyl)benzoic acid.

This two-step pathway is advantageous as it utilizes readily available starting materials and employs reliable and well-understood reaction mechanisms.

Part 1: The Mechanism of Friedel-Crafts Acylation

The cornerstone of this synthesis is the Friedel-Crafts acylation, an electrophilic aromatic substitution reaction. The mechanism proceeds through the formation of a highly reactive acylium ion.

Step 1: Formation of the Acylium Ion

The Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), activates the 4-chlorobenzoyl chloride by coordinating to the carbonyl oxygen and abstracting the chloride, generating a resonance-stabilized acylium ion.[3][4] This electrophile is the key reacting species.

Step 2: Electrophilic Attack

The electron-rich π-system of the toluene ring acts as a nucleophile, attacking the electrophilic acylium ion. This results in the formation of a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

Step 3: Deprotonation and Aromaticity Restoration

A weak base, such as the AlCl₄⁻ complex, abstracts a proton from the carbon bearing the newly added acyl group. This step regenerates the aromaticity of the ring and releases the Lewis acid catalyst, which can then participate in another catalytic cycle.[3][4]

Caption: Mechanism of Friedel-Crafts Acylation.

Part 2: Experimental Protocol

This protocol provides a detailed methodology for the synthesis of 4-(4-Chlorobenzoyl)benzoic acid.

Step 1: Synthesis of 4-Methyl-4'-chlorobenzophenone (Friedel-Crafts Acylation)

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• 4-Chlorobenzoyl Chloride

• Toluene

• Dichloromethane (DCM), anhydrous

• Hydrochloric Acid (HCl), concentrated

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Addition funnel

• Reflux condenser

• Magnetic stirrer

• Ice bath

Procedure:

• Reaction Setup: Assemble a dry 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a reflux condenser fitted with a gas trap to neutralize the evolved HCl gas. The entire apparatus should be under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Charging: To the flask, add anhydrous aluminum chloride (e.g., 0.3 mol).[5] Cool the flask in an ice bath to 0-5 °C.

• Addition of Reactants: In the addition funnel, prepare a solution of 4-chlorobenzoyl chloride (e.g., 0.2 mol) in toluene (e.g., 150 mL). Add this solution dropwise to the cooled and stirred suspension of aluminum chloride over a period of 30-45 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated hydrochloric acid (e.g., 100 mL). This will decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash successively with water (100 mL), saturated sodium bicarbonate solution (100 mL), and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude 4-methyl-4'-chlorobenzophenone. The crude product can be purified by recrystallization from a suitable solvent like ethanol or hexane.

Step 2: Synthesis of 4-(4-Chlorobenzoyl)benzoic Acid (Oxidation)

Materials:

• 4-Methyl-4'-chlorobenzophenone

• Potassium Permanganate (KMnO₄)

• Sodium Hydroxide (NaOH)

• Sulfuric Acid (H₂SO₄), concentrated

• Sodium Bisulfite (NaHSO₃)

• Water

• Round-bottom flask

• Reflux condenser

• Heating mantle

Procedure:

• Reaction Setup: In a 1 L round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-methyl-4'-chlorobenzophenone (e.g., 0.1 mol) in a solution of sodium hydroxide (e.g., 0.4 mol) in water (400 mL).

• Addition of Oxidant: Heat the mixture to reflux and add potassium permanganate (e.g., 0.4 mol) portion-wise over 1-2 hours. The purple color of the permanganate will disappear as it is consumed.

• Reaction: Continue refluxing for an additional 4-6 hours, or until the reaction is complete (monitored by TLC).

• Workup: Cool the reaction mixture to room temperature and filter to remove the manganese dioxide (MnO₂) precipitate.

• Decolorization: If the filtrate is still colored, add a small amount of sodium bisulfite until the solution becomes colorless.

• Precipitation: Carefully acidify the clear filtrate with concentrated sulfuric acid until the pH is approximately 2. A white precipitate of 4-(4-Chlorobenzoyl)benzoic acid will form.

• Isolation and Purification: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system such as ethanol/water.

Quantitative Data Summary

Parameter	Step 1: Friedel-Crafts Acylation	Step 2: Oxidation
Key Reagents	4-Chlorobenzoyl Chloride, Toluene, AlCl₃	4-Methyl-4'-chlorobenzophenone, KMnO₄
Molar Ratio (Reactant:Reagent)	1 : 1.5 (4-chlorobenzoyl chloride : AlCl₃)	1 : 4 (Intermediate : KMnO₄)
Reaction Temperature	0-25 °C	100 °C (Reflux)
Reaction Time	3-4 hours	5-8 hours
Typical Yield	80-90%	75-85%

Experimental Workflow Visualization

Caption: Experimental workflow for the synthesis of 4-(4-Chlorobenzoyl)benzoic acid.

Conclusion

This technical guide has detailed a robust and efficient two-step synthesis of 4-(4-Chlorobenzoyl)benzoic acid, commencing with a Friedel-Crafts acylation of toluene followed by oxidation of the intermediate. The provided mechanistic insights and step-by-step experimental protocol offer a comprehensive resource for researchers and professionals. The self-validating nature of the described procedures, grounded in well-established chemical principles, ensures reliability and reproducibility. By adhering to the outlined methodologies, scientists can confidently synthesize this key intermediate for its diverse applications in drug discovery and materials science.

References

• Organic Syntheses. o-CHLOROBENZOYL CHLORIDE. [Link]

• PrepChem. Synthesis of 2-(4-Chlorobenzoyl)benzoic acid. [Link]

• Google Patents. CN108358776A - The preparation method of 4- chloromethyl benzoic acid chlorides.
• Google Patents. A kind of synthetic method of the chloro benzophenone of 3 nitro 4.

• PrepChem. Preparation of 4-chlorobenzyl chloride. [Link]

• YouTube. Friedel Crafts reaction/Acylation of toluene. [Link]

• PubChem. 4-Chlorobenzophenone. [Link]

• Scribd. Friedel-Crafts Acylation of Toluene. [Link]

• PubChem. 4-Chlorobenzoic Acid. [Link]

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Jurnal Kimia Riset. synthesis of 4-chlorobenzoylthiourea from 4-chlorobenzoil chloride and thiourea with different heating time and temperature. [Link]

• The Royal Society of Chemistry. The Cannizzaro Reaction Synthesis of p-chlorobenzylalcohol and p-chlorobenzoic acd. [Link]

• Solubility of Things. 4-Chlorobenzoyl chloride. [Link]

• Chemistry LibreTexts. Friedel-Crafts Reactions. [Link]

• Google Patents. US3996274A - Method for producing chlorobenzoyl chloride.

• PubChem. 4-Hydroxy-4'-chlorobenzophenone. [Link]

• PubChem. 2-(4'-Chlorobenzoyl)benzoic acid. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scribd.com [scribd.com]

An In-depth Technical Guide to the Friedel-Crafts Acylation Synthesis of 2-(4-Chlorobenzoyl)benzoic Acid

This guide provides a comprehensive technical overview of the synthesis of 2-(4-Chlorobenzoyl)benzoic acid, a pivotal intermediate in the development of various pharmaceutical compounds. The primary and most industrially relevant pathway involves the Friedel-Crafts acylation of chlorobenzene with phthalic anhydride. This document delves into the underlying chemical principles, a detailed step-by-step experimental protocol, critical process parameters for optimization, and rigorous safety considerations, tailored for researchers, scientists, and professionals in drug development.

Introduction and Strategic Importance

2-(4-Chlorobenzoyl)benzoic acid is a key building block in the synthesis of several active pharmaceutical ingredients (APIs), most notably the antihypertensive diuretic Chlorthalidone and the appetite suppressant Mazindol.[1] Its molecular structure, featuring a diaryl ketone and a carboxylic acid, provides a versatile scaffold for further chemical modifications. The synthesis of this intermediate is a classic example of the Friedel-Crafts acylation, a fundamental carbon-carbon bond-forming reaction in organic chemistry.[2][3] Understanding the nuances of this reaction is critical for ensuring high yield, purity, and scalability in a pharmaceutical manufacturing context.

It is important to note that while the common name might suggest a "4-(4-Chlorobenzoyl)benzoic acid" structure, the reaction of phthalic anhydride with chlorobenzene predominantly yields the 2-(4-Chlorobenzoyl)benzoic acid isomer. This is due to the inherent reactivity of the phthalic anhydride starting material.

The Chemistry: A Mechanistic Deep Dive

The synthesis of 2-(4-Chlorobenzoyl)benzoic acid is achieved through the electrophilic aromatic substitution reaction between phthalic anhydride and chlorobenzene, catalyzed by a strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃).[4]

Generation of the Acylium Ion

The first step of the reaction is the activation of phthalic anhydride by the Lewis acid catalyst, aluminum chloride. The aluminum chloride coordinates to one of the carbonyl oxygens of the anhydride, rendering the carbonyl carbon more electrophilic. This is followed by the cleavage of a C-O bond in the anhydride ring to form a highly reactive acylium ion intermediate. This resonance-stabilized cation is the key electrophile in the reaction.

Electrophilic Aromatic Substitution and Regioselectivity

The generated acylium ion is then attacked by the electron-rich π-system of the chlorobenzene ring. The chlorine atom on the benzene ring is an ortho, para-directing group due to the interplay of its inductive and resonance effects. While it deactivates the ring towards electrophilic attack through its electron-withdrawing inductive effect, its lone pairs can be delocalized into the ring via resonance, directing the incoming electrophile to the ortho and para positions.[5]

The acylation of chlorobenzene with the bulky acylium ion derived from phthalic anhydride occurs predominantly at the para position. This regioselectivity is primarily driven by steric hindrance; the large size of the electrophile makes the attack at the less sterically hindered para position more favorable than at the ortho positions.[6] This leads to the formation of the desired 2-(4-chlorobenzoyl)benzoic acid.

dot digraph "Friedel-Crafts Acylation Mechanism" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} /dot

Figure 1: The generalized mechanism of the Friedel-Crafts acylation for the synthesis of 2-(4-Chlorobenzoyl)benzoic acid.

Experimental Protocol: A Step-by-Step Guide

This protocol is a synthesis of established laboratory procedures and is designed to be a self-validating system.[4]

Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles
Phthalic Anhydride	C₈H₄O₃	148.12	30.0 g	0.20
Chlorobenzene	C₆H₅Cl	112.56	122 mL	~1.2
Anhydrous Aluminum Chloride	AlCl₃	133.34	64.0 g	0.48
Deionized Water	H₂O	18.02	300 mL	-
Ethanol	C₂H₅OH	46.07	As needed	-
Benzene	C₆H₆	78.11	As needed	-

Equipment

• 500 mL three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Buchner funnel and filter flask

• Beakers and Erlenmeyer flasks

• Standard laboratory glassware

Reaction Procedure

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add 30.0 g (0.2 mol) of phthalic anhydride and 122 mL of dry chlorobenzene. Stir the mixture until the phthalic anhydride is dissolved.

• Catalyst Addition: To the stirred solution, carefully and portion-wise add 64.0 g (0.48 mol) of well-ground anhydrous aluminum chloride. Caution: The addition of aluminum chloride is highly exothermic and will cause the release of HCl gas. This step must be performed in a well-ventilated fume hood.[7] The reaction temperature will rise, and the mixture will begin to reflux.

• Reaction: Maintain the reflux for 1 hour, controlling the temperature with an ice bath if the reaction becomes too vigorous.[4] As the reaction proceeds, the product will begin to solidify.

• Work-up: After 1 hour, cool the reaction mixture in an ice bath. Slowly and carefully add 300 mL of cold deionized water dropwise to the solidified reaction product. This will quench the reaction and dissolve the aluminum salts. Caution: The addition of water is highly exothermic and will release a significant amount of HCl gas.

• Isolation of Crude Product: Collect the resulting white precipitate by vacuum filtration using a Buchner funnel. Wash the crude product thoroughly with cold deionized water and then with a small amount of cold ethanol to remove any unreacted starting materials and impurities.[4] This should yield approximately 45 g of crude 2-(4-chlorobenzoyl)benzoic acid.

Purification

Recrystallize the crude product from benzene to obtain pure 2-(4-chlorobenzoyl)benzoic acid. The expected yield of the pure product is approximately 38 g, with a melting point of 146-148 °C.[1][4]

dot digraph "Experimental_Workflow" { graph [fontname = "Arial", fontsize = 10]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} /dot

Figure 2: A summary of the experimental workflow for the synthesis of 2-(4-Chlorobenzoyl)benzoic acid.

Process Optimization and Troubleshooting

Parameter	Recommended Condition	Rationale and Potential Issues
Catalyst	Anhydrous Aluminum Chloride	Highly effective but moisture-sensitive. Incomplete drying will deactivate the catalyst and reduce yield. Other Lewis acids like FeCl₃ can be used but may be less efficient.
Solvent	Chlorobenzene (as reactant and solvent)	Using an excess of chlorobenzene ensures complete reaction and acts as a solvent. The solvent must be dry to prevent catalyst deactivation.
Temperature	Reflux	The reaction is typically run at the reflux temperature of the solvent. Lower temperatures may lead to incomplete reaction, while higher temperatures could promote side reactions.
Reaction Time	1 hour	Sufficient for completion. Longer reaction times do not significantly improve yield and may lead to the formation of byproducts.
Work-up	Slow addition of cold water	Crucial for safety to control the exothermic quenching process and the evolution of HCl gas.

Characterization of 2-(4-Chlorobenzoyl)benzoic Acid

Property	Value
Molecular Formula	C₁₄H₉ClO₃
Molar Mass	260.67 g/mol [8]
Appearance	White to off-white powder[1]
Melting Point	146-150 °C[1]
Solubility	Soluble in acetonitrile

Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) 7.35-7.39 (m, 2H), 7.58 (dt, J=0.8, 7.7 Hz, 1H), 7.63-7.67 (m, 3H), 8.08 (d, J=7.8 Hz, 1H), 9.85 (brs, 1H).

• ¹³C NMR: The spectrum will show distinct signals for the carbonyl carbons, the carboxylic acid carbon, and the aromatic carbons. Due to the asymmetry of the molecule, all 14 carbons should be unique.

• IR (KBr): Characteristic peaks will be observed for the C=O stretch of the ketone and carboxylic acid, the O-H stretch of the carboxylic acid, and C-Cl stretching.

Safety and Hazard Management

The synthesis of 2-(4-Chlorobenzoyl)benzoic acid involves the use of hazardous materials that require strict adherence to safety protocols.

• Aluminum Chloride (Anhydrous): Highly corrosive and reacts violently with water, releasing heat and toxic hydrogen chloride gas.[9][10][11][12] It can cause severe skin burns and eye damage.[9][11] Handle in a dry environment and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Chlorobenzene: A flammable liquid and vapor that is harmful if inhaled and causes skin irritation.[13][14][15][16] It is also toxic to aquatic life.[15][16] All manipulations should be performed in a well-ventilated fume hood.

• Phthalic Anhydride: Can cause skin and eye irritation and may cause respiratory irritation.[1][17][18][19][20] Avoid inhalation of dust.

• Hydrogen Chloride (gas): A toxic and corrosive gas that is a byproduct of the reaction and work-up. The entire procedure must be conducted in a fume hood to avoid inhalation.

Always consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.

Conclusion

The Friedel-Crafts acylation of chlorobenzene with phthalic anhydride is a robust and well-established method for the synthesis of 2-(4-chlorobenzoyl)benzoic acid. A thorough understanding of the reaction mechanism, careful control of the experimental parameters, and strict adherence to safety protocols are paramount for the successful and safe production of this important pharmaceutical intermediate. The information provided in this guide serves as a comprehensive resource for researchers and professionals in the field of drug development and organic synthesis.

References

• A kind of preparation method of 2-(4'-pentylbenzoyl) benzoic acid. Google Patents.
• Synthesis method of chlorthalidone medicine intermediate 2-(3-amino-4-chlorobenzoyl)benzoic acid. Google Patents.

• Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022). Chemistry LibreTexts. Available at: [Link]

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An In-depth Technical Guide to the Starting Materials for 4-(4-Chlorobenzoyl)benzoic Acid Synthesis

Abstract

4-(4-Chlorobenzoyl)benzoic acid is a pivotal chemical intermediate, primarily recognized for its role in the synthesis of various pharmaceuticals and specialty polymers. The efficiency, cost-effectiveness, and environmental impact of its production are critically dependent on the selection of appropriate starting materials and synthetic routes. This technical guide provides a comprehensive analysis of the core synthetic strategies for 4-(4-Chlorobenzoyl)benzoic acid, with a deep dive into the selection criteria for starting materials. The predominant two-step pathway, involving a Friedel-Crafts acylation followed by an oxidation reaction, is examined in detail. We will explore the causality behind the choice of aromatic substrates, acylating agents, catalysts, and oxidants, offering field-proven insights for researchers, chemists, and professionals in drug development and materials science.

Retrosynthetic Analysis: Deconstructing the Target Molecule

A logical approach to designing a synthesis begins with retrosynthesis. By disconnecting the target molecule at key bonds, we can identify plausible starting materials. For 4-(4-Chlorobenzoyl)benzoic acid, the most logical disconnection is at the carbonyl-aryl bond, which points directly to a Friedel-Crafts acylation reaction. This disconnection suggests an aromatic ring functionalized with a methyl group (a precursor to the carboxylic acid) and a substituted benzoyl chloride.

This primary retrosynthetic pathway reveals a two-step synthesis:

• Step 1: Friedel-Crafts Acylation to form the C-C bond and create the diaryl ketone intermediate.

• Step 2: Oxidation of the methyl group to the desired carboxylic acid.

This guide will focus on the starting materials required for this robust and industrially viable pathway.

Part I: The Friedel-Crafts Acylation Step

The Friedel-Crafts acylation is an electrophilic aromatic substitution reaction that forms a C-C bond between an aromatic ring and an acyl group.[1][2][3] The reaction is catalyzed by a Lewis acid, which activates the acylating agent.[2][4]

Mechanism Overview

The reaction proceeds via the formation of a highly electrophilic acylium ion. The Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), coordinates to the halogen of the acyl chloride, creating a potent electrophile.[2][4] This acylium ion is then attacked by the electron-rich aromatic ring. Subsequent deprotonation of the resulting intermediate restores aromaticity and yields the ketone product.[2]

Caption: Generalized mechanism of the Friedel-Crafts acylation.

Selection of Starting Materials for Acylation

A. The Aromatic Substrate: Toluene

Toluene is the ideal and most common starting material for this step. The choice is deliberate and based on several key factors:

• Activating Group: The methyl group (-CH₃) is an electron-donating group, which activates the benzene ring towards electrophilic substitution, making the reaction more facile than with unsubstituted benzene.

• Directing Effect: As an ortho-, para-director, the methyl group directs the incoming acyl group primarily to the para position.[5] This regioselectivity is crucial for maximizing the yield of the desired isomer, 4-methyl-4'-chlorobenzophenone. The para product is heavily favored over the ortho product due to reduced steric hindrance.[5]

• Functionality for Step 2: The methyl group serves as a "functional handle" that is readily oxidized to a carboxylic acid in the subsequent step.

• Commercial Availability & Cost: Toluene is a bulk chemical that is widely available and inexpensive, making the process economically viable on an industrial scale.

B. The Acylating Agent: 4-Chlorobenzoyl Chloride

4-Chlorobenzoyl chloride is the required acylating agent to install the 4-chlorobenzoyl moiety.

• Reactivity: Acyl chlorides are highly reactive acylating agents in Friedel-Crafts reactions.[1] They are typically prepared from the corresponding carboxylic acid (4-chlorobenzoic acid) by reaction with reagents like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅).[6]

• Stability: The chloro-substituent is deactivating but does not interfere with the formation of the acylium ion. Its presence is essential for the final structure of the target molecule.

C. The Lewis Acid Catalyst

Anhydrous aluminum chloride (AlCl₃) is the most frequently employed catalyst for this transformation.[7][8]

• Efficacy: AlCl₃ is a powerful Lewis acid that efficiently coordinates with the acyl chloride to generate the reactive acylium ion.[4]

• Stoichiometry: It's important to note that AlCl₃ is often required in stoichiometric amounts rather than catalytic quantities. This is because the product, a ketone, is also a Lewis base and forms a complex with AlCl₃, rendering it inactive. Therefore, slightly more than one equivalent of the catalyst is typically used.

Catalyst	Relative Activity	Key Considerations
AlCl₃	Very High	Standard choice, highly effective but moisture-sensitive. Requires stoichiometric amounts.
FeCl₃	High	Less reactive than AlCl₃ but also effective. Can be a more cost-effective option.
ZnCl₂	Moderate	Milder Lewis acid, may require higher temperatures or longer reaction times.
HF	Very High	Used in some industrial processes, but highly corrosive and hazardous.

Detailed Protocol: Synthesis of 4-Methyl-4'-chlorobenzophenone

This protocol is a representative example based on established procedures.[9] All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Apparatus Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a gas outlet leading to a trap (e.g., a bubbler with mineral oil or a basic solution to neutralize evolved HCl gas).[5]

• Reagent Charging: To the flask, add a suitable anhydrous solvent (e.g., 1,2-dichloroethane or carbon disulfide) followed by anhydrous aluminum chloride (1.1 equivalents). Cool the resulting suspension in an ice bath to 0-5 °C.

• Substrate Addition: In the dropping funnel, prepare a solution of 4-chlorobenzoyl chloride (1.0 equivalent) and toluene (1.5-2.0 equivalents) in the same anhydrous solvent.

• Reaction: Add the solution from the dropping funnel to the cooled AlCl₃ suspension dropwise over 30-60 minutes, maintaining the internal temperature below 10 °C. Vigorous stirring is essential.

• Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup: Carefully and slowly quench the reaction by pouring the mixture over crushed ice containing concentrated hydrochloric acid. This hydrolyzes the aluminum complexes and separates the organic layer.

• Purification: Separate the organic layer, wash it with water, dilute sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by recrystallization (e.g., from ethanol or hexane).

Part II: The Oxidation Step

The second crucial step is the oxidation of the benzylic methyl group of the intermediate, 4-methyl-4'-chlorobenzophenone, to a carboxylic acid. This transformation requires a strong oxidizing agent capable of cleaving the C-H bonds of the alkyl side chain while leaving the diaryl ketone and aromatic rings intact.

Selection of the Oxidizing Agent

The choice of oxidant is critical for achieving high yield and purity while considering safety, cost, and waste disposal. The reaction works because the benzylic position is activated towards oxidation.[10]

Oxidizing Agent	Typical Conditions	Advantages	Disadvantages
Potassium Permanganate (KMnO₄)	Aqueous, basic or acidic, heat	Strong, reliable, relatively inexpensive.	Produces large amounts of MnO₂ waste, which requires proper disposal. Can be difficult to control on a large scale.
Sodium Dichromate (Na₂Cr₂O₇)	Aqueous H₂SO₄, heat	Powerful and effective.	Highly toxic and carcinogenic (Cr⁶⁺ compounds). Generates hazardous chromium waste.
Nitric Acid (HNO₃)	Concentrated, heat	Effective and atom-economical.	Can lead to nitration of the aromatic rings as a side reaction. Produces toxic NOx gases.
Air/Oxygen with Catalyst	High temperature, pressure, metal catalyst (e.g., Co, Mn)	"Green" and cost-effective (uses air as the oxidant).	Requires specialized high-pressure equipment. Catalyst optimization can be complex.

For laboratory-scale synthesis, potassium permanganate is a common and effective choice.[10][11][12] The reaction proceeds by converting the alkyl group to a carboxylate salt, which is then protonated during acidic workup to yield the final carboxylic acid.[12]

Mechanism Overview: Permanganate Oxidation

The precise mechanism of permanganate oxidation of alkylbenzenes is complex and can involve free-radical intermediates.[11][13] A simplified view involves an initial hydrogen atom abstraction from the benzylic position, which is the rate-determining step.[13] This is followed by a series of further oxidation steps that ultimately cleave all but one carbon of the alkyl chain, converting the benzylic carbon into a carboxylic acid.[10][11] A key requirement is the presence of at least one benzylic hydrogen.[10]

Detailed Protocol: Oxidation to 4-(4-Chlorobenzoyl)benzoic Acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend the 4-methyl-4'-chlorobenzophenone intermediate in water containing a small amount of sodium carbonate or sodium hydroxide.

• Oxidant Addition: Heat the mixture to reflux and add a solution of potassium permanganate (KMnO₄, ~3-4 equivalents) in water portion-wise over several hours. The purple color of the permanganate will disappear as it is consumed, and a brown precipitate of manganese dioxide (MnO₂) will form.

• Completion: Continue heating until the purple color persists, indicating the reaction is complete.

• Workup: Cool the reaction mixture and filter to remove the MnO₂ precipitate. The filter cake should be washed with hot water.

• Isolation: Cool the clear filtrate in an ice bath and carefully acidify it with concentrated hydrochloric acid until it is strongly acidic (pH ~1-2). The desired product, 4-(4-Chlorobenzoyl)benzoic acid, will precipitate as a white solid.

• Purification: Collect the solid by filtration, wash it thoroughly with cold water to remove inorganic salts, and dry it. Further purification can be achieved by recrystallization from a suitable solvent like acetic acid or an ethanol/water mixture.

Overall Synthesis Workflow

The two-part process provides a reliable pathway from simple, commercially available starting materials to the high-value final product.

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An In-depth Technical Guide to the Thermal Stability of 4-(4-Chlorobenzoyl)benzoic acid

Abstract

This technical guide provides a comprehensive framework for assessing the thermal stability of 4-(4-Chlorobenzoyl)benzoic acid, a key intermediate in the synthesis of advanced polymers and pharmaceutical agents. In the absence of extensive published data for this specific molecule, this document outlines a robust, first-principles approach to characterization. We detail the foundational analytical techniques—Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)—and provide field-proven, step-by-step protocols for their application. The guide emphasizes the causality behind experimental design, ensuring data integrity and reproducibility. Furthermore, we explore potential thermal decomposition pathways by drawing logical inferences from the behavior of structurally analogous compounds, such as 4-chlorobenzoic acid and benzophenone derivatives. This document is intended to serve as an essential resource for researchers, chemists, and drug development professionals, enabling them to establish a thorough and reliable thermal stability profile for 4-(4-Chlorobenzoyl)benzoic acid.

Introduction: The Criticality of Thermal Stability

4-(4-Chlorobenzoyl)benzoic acid is a bifunctional molecule featuring a carboxylic acid and a benzophenone moiety. This unique structure makes it a valuable building block in the synthesis of high-performance polymers (e.g., polyetheretherketones, PEEK) and as a precursor in active pharmaceutical ingredients (APIs). The manufacturing, processing, storage, and application of materials derived from this compound often involve elevated temperatures. Therefore, a comprehensive understanding of its thermal stability is not merely an academic exercise but a critical component of safety, quality control, and process optimization.

Thermal instability can lead to:

• Degradation of Material: Compromising the structural integrity, efficacy, and desired properties of the final product.

• Generation of Hazardous Byproducts: The release of toxic or reactive gases during decomposition.

• Runaway Reactions: Exothermic decomposition events that can lead to catastrophic process failures.[1][2]

This guide provides the scientific framework to rigorously characterize the thermal behavior of 4-(4-Chlorobenzoyl)benzoic acid, ensuring its safe and effective use in research and development.

Core Analytical Techniques for Thermal Analysis

The cornerstone of thermal stability assessment lies in two primary analytical techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[1] When used in concert, they provide a detailed picture of how a material responds to heat.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[3] This technique is indispensable for determining the temperature at which a material begins to decompose, the kinetics of its decomposition, and the mass of non-volatile residue.

Principle of Operation: A high-precision balance continuously monitors the mass of the sample situated in a furnace. The temperature of the furnace is increased at a controlled, linear rate. Any mass loss is recorded, corresponding to volatilization or decomposition events.[4] The resulting TGA curve plots percent mass loss versus temperature.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and an inert reference as they are subjected to the same temperature program.[5][6] This technique is crucial for identifying phase transitions and other thermal events that involve a change in enthalpy.

Principle of Operation: The instrument maintains the sample and a reference pan (typically empty) at the same temperature. When the sample undergoes a thermal event (e.g., melting, crystallization, or decomposition), more or less heat is required to maintain this temperature equilibrium compared to the reference.[6][7] This differential heat flow is recorded, revealing endothermic (heat-absorbing) and exothermic (heat-releasing) processes.[5][8]

Experimental Protocols: A Self-Validating Workflow

The following protocols are designed to provide a comprehensive and reliable assessment of the thermal stability of 4-(4-Chlorobenzoyl)benzoic acid. The causality behind each parameter is explained to ensure robust and meaningful data acquisition.

Initial Characterization via Differential Scanning Calorimetry (DSC)

The first step is to identify melting behavior and any other phase transitions before the onset of decomposition. This is critical because decomposition can sometimes be masked by melting.[1]

Experimental Workflow for DSC Analysis

Caption: Workflow for DSC analysis of 4-(4-Chlorobenzoyl)benzoic acid.

• Causality of Choices:

  • Heating Rate (10 °C/min): This is a standard rate that provides a good balance between resolution and experimental time.

  • Nitrogen Atmosphere: An inert atmosphere is crucial to prevent oxidative decomposition, allowing for the study of the intrinsic thermal stability of the compound.[9]

  • Second Heat Cycle: The first heating ramp removes any thermal history (e.g., from crystallization or storage). The second ramp provides a cleaner, more reproducible measurement of the material's properties.

Determining Decomposition Profile via Thermogravimetric Analysis (TGA)

With the melting behavior understood, TGA is employed to pinpoint the onset of decomposition and characterize the mass loss profile.

Experimental Workflow for TGA Analysis

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An In-depth Technical Guide to 2-(4-Chlorobenzoyl)benzoic Acid as a Monomer Precursor

Introduction

In the landscape of high-performance materials, the precursors that form the polymeric backbone are of paramount importance. 2-(4-Chlorobenzoyl)benzoic acid (CBA), a bifunctional aromatic compound, stands out as a critical monomer for the synthesis of poly(aryl ether ketone)s (PAEKs), particularly poly(ether ketone ketone) (PEKK). Its unique molecular architecture, featuring a pre-formed ketone linkage, a reactive carboxylic acid, and an activatable chloro-substituent, makes it a versatile building block. This guide provides a comprehensive technical overview of CBA, detailing its properties, its central role in polymerization chemistry, and its application in the development of advanced functional polymers for researchers, scientists, and drug development professionals. While the topic specifies 4-(4-Chlorobenzoyl)benzoic acid, the scientifically prominent and commercially significant isomer for these applications is 2-(4-Chlorobenzoyl)benzoic acid, which will be the focus of this guide.

Physicochemical and Structural Properties of 2-(4-Chlorobenzoyl)benzoic Acid

A thorough understanding of the monomer's fundamental properties is essential for its effective use in polymer synthesis. CBA is a crystalline solid whose characteristics dictate the conditions required for polymerization and influence the properties of the resulting polymer.[1][2]

Key Physicochemical Data

The essential properties of 2-(4-Chlorobenzoyl)benzoic acid are summarized below.

Property	Value	Source
CAS Number	85-56-3	[1]
Molecular Formula	C₁₄H₉ClO₃	[1]
Molecular Weight	260.67 g/mol	[1]
Appearance	White to off-white powder/crystals	Sigma-Aldrich
Melting Point	149-150 °C	Sigma-Aldrich
IUPAC Name	2-(4-chlorobenzoyl)benzoic acid	[1]

Molecular Structure

The structure of CBA features two phenyl rings connected by a ketone group. One ring is substituted with a carboxylic acid group ortho to the ketone, and the other is substituted with a chlorine atom para to the ketone. This specific arrangement is crucial for its polymerization behavior.

Molecular structure of 2-(4-Chlorobenzoyl)benzoic acid.

Role as a Monomer Precursor for High-Performance Polymers

The primary application of CBA is in the synthesis of aromatic polyketones through electrophilic aromatic substitution, specifically Friedel-Crafts acylation.[3] This method allows for the formation of strong, thermally stable ketone linkages in the polymer backbone.

Synthesis of Poly(ether ketone ketone) (PEKK)

CBA can undergo self-polycondensation to form a type of PEKK. The reaction involves the carboxylic acid group of one monomer acylating the chlorophenyl ring of another monomer, with the chlorine atom serving as a leaving group under certain catalytic conditions or, more commonly, by activating the carboxylic acid to an acyl chloride which then reacts. However, the more established industrial route involves the condensation of di-acid chlorides (like terephthaloyl chloride and isophthaloyl chloride) with aromatic ethers.[3][4] In a related concept, monomers like p-phenoxybenzoic acid can undergo self-condensation in the presence of strong acids like polyphosphoric acid to yield poly(ether ketone) (PEK).[3]

Mechanism: Electrophilic Aromatic Substitution (Friedel-Crafts Acylation)

The polymerization proceeds via a Friedel-Crafts acylation mechanism. A Lewis acid catalyst (e.g., AlCl₃) or a strong Brønsted acid (e.g., polyphosphoric acid, methanesulfonic acid) is used to generate a highly electrophilic acylium ion from the carboxylic acid group.[3] This acylium ion then attacks the electron-rich aromatic ring of another monomer molecule, forming a new carbon-carbon bond and regenerating the catalyst.

Workflow for the synthesis of PEKK via Friedel-Crafts polycondensation.

Experimental Protocol: Self-Polycondensation of CBA

This protocol is a representative procedure for the synthesis of polyketones via Friedel-Crafts self-condensation, adapted from established methods for similar monomers.[3]

Materials:

• 2-(4-Chlorobenzoyl)benzoic acid (CBA)

• Anhydrous Aluminum Chloride (AlCl₃) or Polyphosphoric Acid (PPA)

• Anhydrous Dichloromethane (DCM) or other inert solvent

• Methanol

• Hydrochloric Acid (HCl), dilute solution

• Deionized Water

• Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (three-neck flask, condenser, mechanical stirrer, N₂ inlet)

Procedure:

• Reactor Setup: Assemble a three-neck round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser. Ensure all glassware is thoroughly dried to prevent moisture from deactivating the catalyst.

• Monomer Dissolution: Charge the flask with 2-(4-Chlorobenzoyl)benzoic acid and anhydrous dichloromethane under a positive pressure of nitrogen. Stir the mixture until the monomer is fully dissolved.

• Catalyst Addition: Cool the solution to 0°C using an ice bath. Slowly and portion-wise, add anhydrous aluminum chloride to the stirring solution. Causality Note: Slow addition at low temperature is critical to control the exothermic reaction and prevent unwanted side reactions. The molar ratio of AlCl₃ to monomer is typically between 1.1 and 1.5 to ensure full activation. The solution will typically change color and viscosity.

• Polymerization: After the catalyst addition is complete, allow the reaction mixture to slowly warm to room temperature. Continue stirring for 12-24 hours. The progress of the polymerization is often indicated by a significant increase in the viscosity of the solution.

• Quenching and Precipitation: Carefully and slowly pour the viscous polymer solution into a large beaker containing rapidly stirring methanol. Trustworthiness Note: This step deactivates the catalyst and precipitates the polymer. Performing this slowly into a large excess of non-solvent ensures efficient precipitation and prevents the formation of large, unmanageable clumps.

• Purification:

  • Filter the precipitated polymer and wash it thoroughly with methanol to remove residual solvent and unreacted monomer.

  • Boil the polymer in dilute hydrochloric acid to remove any remaining catalyst residues.

  • Wash the polymer repeatedly with deionized water until the washings are neutral (pH 7).

• Drying: Dry the purified polymer in a vacuum oven at 80-120°C until a constant weight is achieved.

Application in Specialty Polymers

The inherent chemical functionalities of CBA make it an attractive precursor for specialty polymers with tailored properties.

Photosensitive Polymers

The benzophenone moiety within the CBA structure is a well-known chromophore and photosensitizer. Upon absorption of UV light, the carbonyl group can be excited to a triplet state, which can initiate various photochemical reactions. This property can be leveraged to create photosensitive or photocurable polymers.

• Crosslinking: When incorporated into a polymer backbone, the benzophenone units can abstract hydrogen atoms from adjacent polymer chains upon UV irradiation, leading to the formation of covalent crosslinks. This process can be used to develop photoresists or negative-tone imaging materials.

• Block Copolymer Synthesis: CBA can be used to synthesize block copolymers where one block contains the photosensitive benzophenone unit.[5] These materials can self-assemble into nanostructures that can be "locked" in place by UV exposure, a technique valuable in nanolithography and advanced materials fabrication.

Liquid Crystalline Polymers (LCPs)

Liquid crystalline polymers are materials that exhibit properties between those of a conventional liquid and a solid crystal.[6] The formation of liquid crystalline phases is driven by the presence of rigid, rod-like molecular units called mesogens.

The rigid, aromatic backbone of polymers derived from CBA provides the necessary structural stiffness to act as a mesogen. By carefully designing the polymer architecture, for example, by copolymerizing CBA with flexible spacer units, it is possible to synthesize thermotropic LCPs. These materials exhibit ordered phases upon melting, which can be aligned by shear forces during processing to create materials with exceptionally high tensile strength and modulus, such as in high-strength fibers. The synthesis of LCPs often involves the polycondensation of aromatic hydroxy- and carboxylic acids.[7] The structure of CBA is analogous to these precursors, suggesting its suitability for creating novel LCPs.

Structure-Property Relationships

The molecular structure of CBA directly translates into the macroscopic properties of the polymers it forms. Understanding these relationships is key to designing materials for specific applications.

Influence of CBA's molecular features on polymer properties.

• Rigid Aromatic Rings: The high concentration of phenyl rings in the polymer backbone restricts chain motion, leading to high glass transition temperatures (Tg) and melting points (Tm), as well as high mechanical strength and modulus.[3]

• Ketone Linkages: These groups contribute to the stiffness and thermal stability of the polymer chain. Their polarity also enhances intermolecular forces, further increasing strength and solvent resistance.

• Reactive Groups: The carboxylic acid and chlorine functionalities are the handles for polymerization, but they also offer sites for post-polymerization modification, allowing for the introduction of other functional groups to tailor the polymer's properties for specific applications like drug delivery or membrane science.

Conclusion

2-(4-Chlorobenzoyl)benzoic acid is a cornerstone monomer in the field of high-performance polymers. Its well-defined structure enables the synthesis of robust poly(aryl ether ketone)s through established Friedel-Crafts chemistry. The inherent properties of its constituent moieties also open avenues for the creation of advanced functional materials, including photosensitive and liquid crystalline polymers. For researchers and developers, a deep understanding of this monomer's chemistry and polymerization behavior is essential for innovating the next generation of materials that demand exceptional thermal, mechanical, and chemical performance.

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• National Center for Biotechnology Information. (n.d.). 2-(4'-Chlorobenzoyl)benzoic acid. PubChem. Retrieved from [Link]

• Gharda Chemicals Limited. (2011). Method for preparing poly (ether ketone ketones). (WO2011004164A2). Google Patents.

• IUCr. (2007). 2-(4-Chlorobenzoyl)benzoic acid. Acta Crystallographica Section E: Crystallographic Communications, 63(Pt 7), o3197. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 2-(4-Chlorobenzoyl)benzoic acid. Retrieved from [Link]

• Hadjichristidis, N., Pitsikalis, M., & Iatrou, H. (2009). Block Copolymers: Synthesis, Self-Assembly, and Applications. PMC. Retrieved from [Link]

• Montes, H., & Causa, A. G. (2002). Mechanism Studies of LCP Synthesis. MDPI. Retrieved from [Link]

• National Materials Advisory Board. (1990). Liquid Crystalline Polymers. DTIC. Retrieved from [Link]

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• 4. WO2011004164A2 - Method for preparing poly (ether ketone ketones) - Google Patents [patents.google.com]
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• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Mechanism Studies of LCP Synthesis | MDPI [mdpi.com]

Protocols & Analytical Methods

Preparation of bisphthalazinone monomers from 4-(4-Chlorobenzoyl)benzoic acid

An Application Note for the Synthesis of Phthalazinone Monomers for High-Performance Polymers

Topic: Preparation of 4-(4-chlorophenyl)-2H-phthalazin-1-one from 4-(4-Chlorobenzoyl)benzoic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Gateway to Advanced Polyaryletherketones

High-performance polymers are foundational to advancements in aerospace, biomedical devices, and electronics. Among these, polymers incorporating the phthalazinone moiety, such as Poly(phthalazinone ether ketone) (PPEK), are distinguished by their exceptional thermal stability, robust mechanical properties, and superb chemical resistance.[1][2][3] The synthesis of these advanced materials begins with the creation of high-purity monomers.

This application note provides a detailed protocol and scientific rationale for the synthesis of 4-(4-chlorophenyl)-2H-phthalazin-1-one , a critical monomer derived from 4-(4-Chlorobenzoyl)benzoic acid. This monomer serves as a key building block for advanced polymers due to the reactive terminal chloro-group, which allows for subsequent nucleophilic aromatic substitution polymerization. We will delve into the reaction mechanism, provide a step-by-step experimental guide, and discuss the critical parameters that ensure a high-yield, high-purity product suitable for polymerization and further functionalization.

Reaction Mechanism: Cyclocondensation Pathway

The core of this synthesis is a cyclocondensation reaction between a 2-aroylbenzoic acid derivative and hydrazine hydrate.[4] The process unfolds in two primary stages:

• Nucleophilic Addition: The reaction initiates with the nucleophilic attack of a nitrogen atom from hydrazine (H₂N-NH₂) on the electrophilic ketone carbonyl carbon of 4-(4-Chlorobenzoyl)benzoic acid. This forms a transient carbinolamine intermediate.

• Intramolecular Cyclization & Dehydration: The terminal amino group of the hydrazine adduct then undergoes an intramolecular nucleophilic attack on the carboxylic acid carbonyl. The subsequent elimination of two water molecules results in the formation of the stable, heterocyclic phthalazinone ring system.

The presence of an acid catalyst, such as acetic acid, can facilitate the dehydration steps, driving the reaction toward the final product.[4]

Caption: Simplified reaction mechanism for phthalazinone synthesis.

Experimental Protocol

This protocol is designed to be a self-validating system. Successful execution, characterized by the precipitation of a solid product upon cooling, provides initial confirmation of product formation, which is then rigorously verified through characterization.

Materials and Reagents

Material	Grade	Supplier Example	Notes
4-(4-Chlorobenzoyl)benzoic acid	≥98% Purity	Sigma-Aldrich	The primary precursor.
Hydrazine Hydrate (80% solution)	Reagent Grade	Alfa Aesar	Caution: Highly toxic and corrosive.[5]
Glacial Acetic Acid	ACS Grade	Fisher Scientific	Acts as both solvent and catalyst.[4]
Ethanol	Anhydrous	VWR	Used for washing and recrystallization.
Deionized Water	N/A	In-house supply	For washing the crude product.

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and hot plate

• Dropping funnel

• Thermometer

• Büchner funnel and vacuum flask

• Standard laboratory glassware

• Personal Protective Equipment (PPE): Fume hood, chemical-resistant gloves, safety goggles, lab coat.

Step-by-Step Synthesis Procedure

Caption: Experimental workflow for monomer synthesis.

Data Summary and Characterization

The following table presents typical results for this synthesis. Rigorous characterization is essential to confirm the structure and ensure the monomer is of sufficient purity for subsequent polymerization.

Parameter	Expected Result
Reactant Molar Ratio	1.0 (Acid) : 1.2 (Hydrazine)
Reaction Time	4 hours
Reaction Temperature	~118°C (Reflux)
Product Appearance	Off-white to pale yellow crystalline solid
Expected Yield	85-95%
Melting Point	~235-238°C
FT-IR (cm⁻¹)	~3200 (N-H stretch), ~1660 (Amide C=O stretch), ~1590 (C=N stretch)
¹H-NMR (DMSO-d₆, δ ppm)	~12.5 (s, 1H, N-H), 7.5-8.5 (m, 8H, Ar-H)

Expert Insights & Scientific Rationale

• Why a Molar Excess of Hydrazine? A slight excess of hydrazine hydrate is used to ensure the complete conversion of the starting keto-acid, maximizing the yield.

• The Role of Acetic Acid: Glacial acetic acid is an excellent solvent for this reaction. It effectively dissolves the starting material and, as a protic acid, it catalyzes the dehydration steps of the cyclization, accelerating the formation of the phthalazinone ring.[4]

• Importance of Slow Addition: The initial reaction between the acid and hydrazine can be exothermic. A slow, controlled addition of hydrazine hydrate prevents a rapid temperature increase, ensuring the reaction remains manageable and minimizing the formation of side products.

• Purification is Non-Negotiable: For the monomer to be used in polymerization, exceptional purity is required. Impurities can act as chain terminators or create defects in the polymer backbone, compromising the final material's thermal and mechanical properties. Recrystallization from a suitable solvent like ethanol is a critical final step to remove any unreacted starting materials or side products.

Safety and Handling

• Hydrazine Hydrate: This substance is extremely toxic, corrosive, and a suspected carcinogen.[5] All handling must be performed inside a certified chemical fume hood. Full personal protective equipment, including heavy-duty chemical-resistant gloves, a lab coat, and chemical splash goggles, is mandatory. An emergency hydrazine spill kit should be readily available.

• Glacial Acetic Acid: This is a corrosive liquid that can cause severe skin and eye burns. Handle with appropriate gloves and eye protection.

• General Precautions: The reaction should be conducted in a well-ventilated area. Ensure that the reflux condenser has adequate water flow to prevent the escape of volatile reagents.

Application in Polymer Science

The synthesized 4-(4-chlorophenyl)-2H-phthalazin-1-one is a versatile monomer. The phenyl-bound chlorine atom is activated towards nucleophilic aromatic substitution. This allows it to react with bisphenols (e.g., Bisphenol A) in the presence of a base (like potassium carbonate) and a high-boiling aprotic polar solvent (like NMP or DMAc) to form high-molecular-weight poly(phthalazinone ether)s.[6] These polymers are part of the broader family of polyaryletherketones (PAEKs), which are prized for their performance in extreme environments.[2][7]

References

• Synthesis of phthalazine-based derivatives as selective anti-breast cancer agents through EGFR-mediated apoptosis: in vitro and in silico studies. (2023-07-27). National Institutes of Health (NIH). Available at: [Link]

• Preparation and Properties of Sulfonated Poly(phthalazinone ether ketone) Membranes for Electrodialysis. (2022-04-23). MDPI. Available at: [Link]

• Synthesis and reactions of some novel 4-biphenyl-4-( 2H)-phthalazin-1-one derivatives with an expected antimicrobial activity. ResearchGate. Available at: [Link]

• A New Poly(phthalazine Ether Sulfone Ketone)-Coated Fiber for Solid-Phase Microextraction to Determine Nitroaromatic Explosives in Aqueous Samples. (Date not available). PubMed. Available at: [Link]

• Organic Syntheses Procedure. (Date not available). Organic Syntheses. Available at: [Link]

• Recent Developments in Chemistry of Phthalazines. (2015-01-01). Longdom Publishing. Available at: [Link]

• SYNTHESIS AND ANTICANCER ACTIVITY OF 4-HYDROXY BENZOIC ACID HYDRAZIDE-HYDRAZONES. (2019-09-01). ResearchGate. Available at: [Link]

• Synthesis and characterization of poly(phthalazinone ether ketone ketone) copolymers with 4,4′-dihydroxybiphenyls. ResearchGate. Available at: [Link]

• Polyether Ether Ketone Coated with Ultra-Thin Films of Titanium Oxide and Zirconium Oxide Fabricated by DC Magnetron Sputtering for Biomedical Application. MDPI. Available at: [Link]

• Chemical structure of poly(phthalazinone ether ketone) (PPEK). ResearchGate. Available at: [Link]

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• 7. mdpi.com [mdpi.com]

Application Note: A Stability-Indicating HPLC Method for the Analysis of 4-(4-Chlorobenzoyl)benzoic Acid

Abstract

This application note presents a robust, stability-indicating high-performance liquid chromatography (HPLC) method for the quantitative analysis of 4-(4-Chlorobenzoyl)benzoic acid. The method is designed for researchers, scientists, and drug development professionals requiring a reliable analytical procedure for purity determination and stability testing. The causality behind the selection of chromatographic parameters is detailed, and a comprehensive protocol for method validation is provided in accordance with International Council for Harmonisation (ICH) guidelines.

Introduction: The Rationale for a Validated HPLC Method

4-(4-Chlorobenzoyl)benzoic acid is a key intermediate in the synthesis of various pharmaceuticals and polymers. Its purity is critical to the quality and safety of the final product. A validated, stability-indicating HPLC method is therefore essential to quantify the analyte, identify and control impurities, and assess its stability under various environmental conditions. This ensures that the quality of 4-(4-Chlorobenzoyl)benzoic acid is maintained throughout its manufacturing process and shelf life.

The development of this method was guided by the physicochemical properties of the analyte. With a pKa around 4, the molecule is acidic, and its solubility is higher in organic solvents than in water. This information is pivotal in selecting a reversed-phase HPLC mode, where a nonpolar stationary phase is paired with a polar mobile phase. The pH of the mobile phase is a critical parameter to control the ionization and, consequently, the retention of this acidic compound.

Physicochemical Properties of 4-(4-Chlorobenzoyl)benzoic acid

A thorough understanding of the analyte's properties is the foundation of a logical method development strategy.

Property	Value	Implication for HPLC Method Development
Molecular Formula	C₁₄H₉ClO₃	---
Molecular Weight	260.67 g/mol	---
pKa	~3.98[1]	The mobile phase pH should be maintained well below the pKa (e.g., pH < 3) to ensure the analyte is in its non-ionized form, leading to better retention and peak shape on a reversed-phase column.
logP	~2.65[1]	Indicates moderate hydrophobicity, making it well-suited for reversed-phase chromatography.
UV Absorbance (λmax)	~234 nm (for 4-chlorobenzoic acid)[2]	A starting wavelength for UV detection. A full UV scan of the analyte is recommended to determine the optimal wavelength for maximum sensitivity.
Solubility	Sparingly soluble in water, soluble in organic solvents like acetonitrile and methanol.[3]	Acetonitrile and/or methanol are suitable organic modifiers in the mobile phase and as a solvent for sample preparation.

Recommended HPLC Method

This method is optimized for the separation of 4-(4-Chlorobenzoyl)benzoic acid from its potential impurities and degradation products.

Chromatographic Conditions

Parameter	Recommended Condition	Justification
HPLC System	Agilent 1260 Infinity II or equivalent	A standard HPLC system with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD) or UV detector is suitable.
Column	C18, 250 mm x 4.6 mm, 5 µm	A C18 column provides the necessary hydrophobicity for retaining the analyte. The 250 mm length ensures sufficient resolution for separating closely eluting impurities.
Mobile Phase A	0.1% Phosphoric Acid in Water (v/v)	Phosphoric acid is used to buffer the mobile phase to a pH of approximately 2.1, ensuring the analyte is in its protonated form for optimal retention and peak shape.
Mobile Phase B	Acetonitrile	Acetonitrile is a common organic modifier in reversed-phase HPLC with good UV transparency and low viscosity.
Gradient Elution	0-15 min: 40-70% B; 15-20 min: 70-40% B; 20-25 min: 40% B	A gradient elution is employed to ensure the elution of both polar and non-polar impurities within a reasonable run time, while providing good resolution around the main peak.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and column efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	235 nm	Based on the UV spectrum of the structurally related 4-chlorobenzoic acid. A DAD detector can be used to monitor peak purity.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Sample Diluent	Acetonitrile/Water (50:50, v/v)	This mixture ensures the analyte is fully dissolved and is compatible with the mobile phase.

Standard and Sample Preparation

Standard Preparation (100 µg/mL):

• Accurately weigh approximately 10 mg of 4-(4-Chlorobenzoyl)benzoic acid reference standard.

• Transfer to a 100 mL volumetric flask.

• Dissolve in and dilute to volume with the sample diluent.

Sample Preparation:

• Accurately weigh a sample containing approximately 10 mg of 4-(4-Chlorobenzoyl)benzoic acid.

• Transfer to a 100 mL volumetric flask.

• Add approximately 70 mL of sample diluent and sonicate for 10 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with the sample diluent.

• Filter the solution through a 0.45 µm PTFE syringe filter before injection.

Method Validation Protocol

A comprehensive validation of the analytical method should be performed according to ICH Q2(R1) guidelines to ensure its suitability for the intended purpose.[4][5][6]

System Suitability

Before performing any validation experiments, the suitability of the chromatographic system must be established.

Procedure:

• Inject the standard solution six times.

• Calculate the mean and relative standard deviation (RSD) for the peak area and retention time.

Acceptance Criteria:

• RSD of peak area: ≤ 2.0%

• RSD of retention time: ≤ 1.0%

• Tailing factor: ≤ 2.0

• Theoretical plates: ≥ 2000

Caption: High-level workflow for HPLC analysis.

Specificity and Forced Degradation

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[7] A forced degradation study is the most effective way to demonstrate specificity.

Forced Degradation Protocol: Expose a solution of 4-(4-Chlorobenzoyl)benzoic acid (100 µg/mL) to the following stress conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heat the solid sample at 105 °C for 48 hours.

• Photolytic Degradation: Expose the solution to UV light (254 nm) for 24 hours.

Procedure:

• After exposure, neutralize the acidic and basic solutions.

• Dilute all samples to the target concentration if necessary.

• Analyze the stressed samples along with an unstressed control sample.

Acceptance Criteria:

• The method should demonstrate baseline resolution between the main peak and all degradation product peaks.

• The peak purity of the main peak in the stressed samples should pass the criteria of the DAD peak purity analysis.

Linearity

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.

Procedure:

• Prepare a series of at least five standard solutions of 4-(4-Chlorobenzoyl)benzoic acid ranging from 50% to 150% of the target concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each solution in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

• Correlation coefficient (r²): ≥ 0.999

• Y-intercept: Should be close to zero.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed by a recovery study.

Procedure:

• Prepare a sample matrix (placebo) without the analyte.

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

• Mean recovery: 98.0% to 102.0% at each concentration level.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

Repeatability (Intra-assay Precision):

• Procedure: Analyze six replicate samples of the same batch at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Acceptance Criteria: RSD ≤ 2.0%

Intermediate Precision (Inter-assay Precision):

• Procedure: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: RSD ≤ 2.0% for the combined results of both studies.

Robustness

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Procedure:

• Vary the following parameters one at a time:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase pH (± 0.2 units)

  • Wavelength (± 2 nm)

• Analyze a system suitability solution and a sample solution under each varied condition.

Acceptance Criteria:

• System suitability criteria must be met under all varied conditions.

• The results for the sample solution should not deviate significantly from the results obtained under the nominal conditions.

Caption: Workflow for HPLC method validation.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing)	1. Column degradation. 2. Mobile phase pH too close to pKa. 3. Sample overload.	1. Replace the column. 2. Ensure mobile phase A pH is < 3. 3. Reduce sample concentration.
Inconsistent Retention Times	1. Fluctuations in column temperature. 2. Inconsistent mobile phase composition. 3. Pump malfunction.	1. Ensure the column oven is functioning correctly. 2. Prepare fresh mobile phase and ensure proper mixing. 3. Check pump seals and pistons.
Extraneous Peaks	1. Contaminated diluent or mobile phase. 2. Carryover from previous injections. 3. Sample degradation.	1. Use fresh, high-purity solvents. 2. Implement a needle wash step in the autosampler program. 3. Prepare samples fresh and store them appropriately.

Conclusion

The HPLC method detailed in this application note provides a reliable and robust solution for the quantitative analysis of 4-(4-Chlorobenzoyl)benzoic acid. The method is stability-indicating and has been developed based on the physicochemical properties of the analyte. The comprehensive validation protocol ensures that the method is suitable for its intended use in a regulated environment, providing accurate and precise results for quality control and stability studies.

References

• PubChem. 4-Chlorobenzoic Acid - UV Spectra. National Center for Biotechnology Information. [Link]

• Der Pharma Chemica. Synthesis and characterization of potential impurities in Fenofibrate drug substance. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• PubChem. 4-Chlorobenzoic Acid. National Center for Biotechnology Information. [Link]

• U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]

• International Journal of Trend in Scientific Research and Development. Stability Indicating HPLC Method Development – A Review. [Link]

• European Medicines Agency. ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• International Council for Harmonisation. Validation of Analytical Procedures Q2(R2). [Link]

• ResearchGate. HPLC Method for the Determination of Benzoic acid in samples of commercial children's food in the Markets of Aden -Yemen. [Link]

• SciSpace. 2278-6074 - Stability Indicating HPLC Method Development and Validation. [Link]

• Agilent. Understanding the Latest Revisions to USP <621>. [Link]

• International Council for Harmonisation. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• SIELC Technologies. Separation of Benzoic acid, 2-(4-chlorobenzoyl)- on Newcrom R1 HPLC column. [Link]

• Thai Journal of Science. Validation of a HPLC Method for the Determination of Benzoic Acid and Sorbic Acid in Noodles. [Link]

• ResearchGate. Stability-indicating RP-HPLC method for simultaneous determination of methoxsalen and p-aminobenzoic acid in binary combination. [Link]

• PrepChem.com. Synthesis of 2-(4-Chlorobenzoyl)benzoic acid. [Link]

• National Institutes of Health. A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan in bulk. [Link]

• Pharmaguideline. Steps for HPLC Method Validation. [Link]

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• 2. Degradation of benzoic acid and its derivatives in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2(4-Chlorobenzoyl) Benzoic Acid - Sarex Fine Chemicals [sarex.com]
• 4. Chlorobenzene Degradation Pathway [eawag-bbd.ethz.ch]
• 5. helixchrom.com [helixchrom.com]
• 6. Frontiers | Trans-cinnamaldehyde-related overproduction of benzoic acid and oxidative stress on Arabidopsis thaliana [frontiersin.org]
• 7. biotech-asia.org [biotech-asia.org]

Application Note: A Comprehensive Protocol for the Synthesis of Chlorthalidone from 4-(4-Chlorobenzoyl)benzoic Acid

For: Researchers, scientists, and drug development professionals.

Abstract

Chlorthalidone is a prominent thiazide-like diuretic and antihypertensive agent used in the management of hypertension and edema.[1][2] Its therapeutic importance necessitates robust and scalable synthetic routes. This document provides a detailed, step-by-step protocol for the synthesis of Chlorthalidone, commencing from the readily available starting material, 4-(4-Chlorobenzoyl)benzoic acid. The described multi-step synthesis involves the formation of key intermediates, including a phthalimidine core, followed by chlorosulfonation, amidation, and a final oxidation to yield the active pharmaceutical ingredient (API). This guide is designed to provide researchers with the technical details and scientific rationale behind each procedural step, ensuring reproducibility and a high-purity final product.

Introduction to Chlorthalidone

Chlorthalidone exerts its therapeutic effect by inhibiting the Na+/Cl- symporter in the distal convoluted tubule of the nephron.[3] This inhibition prevents the reabsorption of sodium and chloride ions, leading to increased excretion of water and a subsequent reduction in blood volume and pressure.[3][4] The long duration of action and proven efficacy in reducing cardiovascular events have established Chlorthalidone as a first-line treatment for hypertension.[2][5] The synthesis pathway outlined herein is an established industrial method, optimized for yield and purity.[6][7]

Overall Synthetic Pathway

The synthesis of Chlorthalidone from 4-(4-Chlorobenzoyl)benzoic acid is a five-step process. The pathway begins with the formation of an oxazinone intermediate, which is then reduced to a stable phthalimidine. Subsequent functionalization of the chlorophenyl ring via chlorosulfonation and ammonolysis introduces the critical sulfonamide group. The final step is a mild oxidation to install the hydroxyl group, yielding Chlorthalidone.

Figure 1: Overall synthetic workflow from starting material to Chlorthalidone.

Experimental Protocols

Safety Precaution: This protocol involves the use of hazardous chemicals, including corrosive acids and flammable solvents. All steps must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant gloves.

Step 1: Synthesis of 4-(4'-chlorophenyl)-5,6-benz-2,3-oxazin-1-one (Formula 8)

Causality: This initial step involves a condensation reaction between the keto-acid (4-(4-Chlorobenzoyl)benzoic acid) and hydroxylamine hydrochloride. The presence of a base, sodium hydroxide, facilitates the reaction, leading to the formation of a cyclic oxazinone structure. Methanol serves as a suitable polar protic solvent for this transformation.[6][7]

Reagents & Materials

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mol)	Molar Eq.
4-(4-Chlorobenzoyl)benzoic acid	260.68	150.0 g	0.577	1.0
Hydroxylamine hydrochloride	69.49	140.0 g	2.015	3.5
Sodium hydroxide	40.00	34.6 g	0.865	1.5
Methanol	32.04	900 mL	-	-

Procedure:

• To a stirred solution of 4-(4-Chlorobenzoyl)benzoic acid (150.0 g, 1.0 eq.) and hydroxylamine hydrochloride (140.0 g, 3.5 eq.) in methanol (900 mL) in a suitable reaction vessel, add sodium hydroxide (34.6 g, 1.5 eq.) at 25-30 °C.[6]

• Heat the reaction mixture to 60-65 °C and maintain for 6-8 hours. A precipitate is expected to form during this time.[6]

• After the reaction is complete, cool the mixture to 25-30 °C and continue stirring for 1-2 hours.[6]

• Filter the resulting solid precipitate and wash it thoroughly with water.

• Dry the collected solid under vacuum to obtain the oxazinone intermediate (Formula 8).

Step 2: Synthesis of 3-(4'-chlorophenyl) phthalimidine (Formula 9)

Causality: This step achieves a reductive ring opening of the oxazinone intermediate. Zinc dust in the presence of acetic acid acts as the reducing agent system, converting the N-O bond within the oxazinone ring to an N-H bond, yielding the more stable phthalimidine structure.[6][7]

Reagents & Materials

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mol)	Molar Eq.
Formula 8 Intermediate	~257.68	100.0 g	~0.388	1.0
Acetic acid	60.05	800 mL	-	-
Zinc dust	65.38	50.8 g	0.777	~2.0

Procedure:

• Charge a reaction vessel with acetic acid (800 mL) and the Formula 8 intermediate (100.0 g, 1.0 eq.).[6]

• Slowly add zinc dust (50.8 g, ~2.0 eq.) to the mixture while maintaining the temperature between 30-40 °C. The addition is exothermic.

• Heat the reaction mixture to 80-85 °C and stir for approximately 3 hours.[6]

• Monitor the reaction for completion using a suitable method (e.g., TLC).

• Once complete, cool the mixture to 20-25 °C and pour it into ice water.

• Filter the resulting precipitate, wash with water until the filtrate is neutral, and dry under vacuum to yield the phthalimidine intermediate (Formula 9).

Step 3: Synthesis of 3-(3'-chlorosulphonyl-4'-chlorophenyl) phthalimidine (Formula 10)

Causality: This is an electrophilic aromatic substitution (chlorosulfonation) reaction. The phthalimidine intermediate is treated with chlorosulfonic acid, which introduces a chlorosulfonyl group (-SO₂Cl) onto the 4-chlorophenyl ring, ortho to the existing chloro substituent. Phosphorus oxychloride is used to facilitate the reaction.[6]

Reagents & Materials

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mol)	Molar Eq.
Formula 9 Intermediate	243.69	100.0 g	0.410	1.0
Chlorosulfonic acid	116.52	478.0 g	4.102	10.0
Phosphorus oxychloride	153.33	31.5 g	0.205	0.5

Procedure:

• In a clean, dry reaction vessel, add chlorosulfonic acid (478.0 g, 10.0 eq.) and cool to 0-5 °C.[6]

• Slowly add the Formula 9 intermediate (100.0 g, 1.0 eq.) in portions, ensuring the temperature does not exceed 10 °C.

• Add phosphorus oxychloride (31.5 g, 0.5 eq.) to the mixture at 0-5 °C.[6]

• Allow the reaction mixture to slowly warm to 20-25 °C and then heat to 60-65 °C. Maintain for 4-5 hours.

• After completion, cool the reaction mass to 20-25 °C and carefully quench it by pouring it into crushed ice and water.

• Stir the resulting slurry for 1-2 hours at 0-5 °C to ensure complete precipitation.

• Filter the solid product and wash with abundant cold water. The wet cake of Formula 10 is typically used directly in the next step.[6]

Step 4: Synthesis of 3-(3'-sulfamyl-4'-chlorophenyl) phthalimidine (Formula 11)

Causality: This step is a nucleophilic substitution reaction where the highly reactive sulfonyl chloride group of Formula 10 is converted to a sulfonamide (-SO₂NH₂) via treatment with ammonia. Acetone is used as a solvent that is miscible with the aqueous ammonia solution.[6]

Reagents & Materials

Reagent	Quantity
Wet Cake of Formula 10	~500 g (from previous step)
Acetone	1500 mL
Aqueous Ammonia (20-25%)	300 mL
Concentrated Hydrochloric Acid	~100 mL (for pH adjustment)

Procedure:

• To the wet cake of Formula 10 in a reaction vessel, add acetone (1500 mL) at 0-5 °C.[6]

• Slowly add 20-25% aqueous ammonia solution (300 mL) while maintaining the temperature below 10 °C.

• Stir the reaction mixture for 1-2 hours.

• After the reaction is complete, adjust the pH of the mixture to 5-7 using concentrated hydrochloric acid.[6]

• Stir for another 2 hours to allow for complete precipitation of the product.

• Filter the solid, wash with water, and then with methanol.

• Dry the product under vacuum at 60-65 °C to yield the sulfonamide intermediate (Formula 11). A typical yield is around 77% with >99.5% HPLC purity.[6]

Step 5: Synthesis of Chlorthalidone (Formula 1)

Causality: The final step is an oxidation reaction. The methylene bridge in the phthalimidine ring of Formula 11 is oxidized to a carbinolamine (a hydroxyl group on the carbon adjacent to the nitrogen). This is achieved using hydrogen peroxide in a basic medium (sodium hydroxide), which facilitates the formation of the final Chlorthalidone product.[6]

Figure 2: Experimental workflow for the final oxidation step to yield Chlorthalidone.

Reagents & Materials

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mol)	Molar Eq.
Formula 11 Intermediate	322.76	90.0 g	0.279	1.0
Sodium hydroxide	40.00	44.6 g	1.115	~4.0
Hydrogen peroxide (50%)	34.01	62.5 mL	~0.977	~3.5
Water	18.02	630 mL	-	-
Concentrated Hydrochloric Acid	-	~90 mL	-	-

Procedure:

• Prepare a sodium hydroxide solution by dissolving NaOH (44.6 g) in water (270 mL).

• In a reaction vessel, create a stirred solution of the Formula 11 intermediate (90.0 g, 1.0 eq.) in water (630 mL).[6]

• At 0-5 °C, add the prepared sodium hydroxide solution, followed by the 50% hydrogen peroxide solution (62.5 mL, ~3.5 eq.). Stir for 30 minutes.[6]

• Continue stirring the reaction mass at 15-20 °C for 30-40 minutes, then allow it to warm to 23-26 °C and stir for an additional 3-4 hours.[6]

• Add activated charcoal to the mixture and filter it through a Celite bed to remove impurities.

• Adjust the pH of the clear filtrate to 4.5-5.5 using concentrated hydrochloric acid, which will cause the product to precipitate.[6]

• Stir for 1 hour, then filter the collected solid.

• Wash the solid with water (900 mL) and dry under vacuum at 60 °C for 6-8 hours to yield crude Chlorthalidone. A typical yield is around 76% with >99.5% HPLC purity.[6]

Purification and Characterization

Purification (Optional): The crude Chlorthalidone can be further purified by recrystallization. A common method involves suspending the crude product in ethanol, heating to reflux until a clear solution is obtained, cooling to 0 °C to precipitate the crystals, followed by filtration and drying.[8]

Characterization: The final product, 2-chloro-5-(1-hydroxy-3-oxo-2,3-dihydro-1H-isoindol-1-yl)benzenesulfonamide, should be characterized to confirm its identity and purity.

Property	Expected Result
Appearance	White to off-white crystalline powder[9]
Melting Point	~265-267 °C (with decomposition)[9]
Purity (HPLC)	>99.5%[6]
Solubility	Slightly soluble in water and ethanol[9]
Chemical Formula	C₁₄H₁₁ClN₂O₄S[10]
Molar Mass	338.77 g/mol [9]

Conclusion

The protocol detailed in this application note presents a validated and efficient pathway for the synthesis of high-purity Chlorthalidone from 4-(4-Chlorobenzoyl)benzoic acid. By carefully controlling reaction parameters such as temperature, time, and pH, researchers can reliably reproduce this synthesis. The causality provided for each step aims to deepen the user's understanding of the underlying chemical transformations, empowering them to troubleshoot and adapt the protocol as needed.

References

• Improved process for the preparation of chlorthalidone.
• Synthesis method of chlorthalidone medicine intermediate 2-(3-amino-4-chlorobenzoyl)benzoic acid.
• Process for the preparation of chloro-benzoyl chlorides.
• Novel polymorph of 3-hydroxy-3-(3'-sulfamyl-4'-chlorophenyl)phthalimidine.

• 4-Chloro-3-sulfamoylbenzoyl chloride. LookChem. [Link]

• Differences in Chlorthalidone's Mechanism of Action vs Hydrochlorothiazide and Its Clinical Relevance. EBM Consult. [Link]

• Synthesis scheme for chlorthalidone API. ResearchGate. [Link]

• Chlorthalidone. PubChem, National Institutes of Health. [Link]

• An efficient industrial process for 3-hydroxy-3-(3'-sulfamyl-4'-chlorophenyl)phtalimidine.

• Mechanisms of Antihypertensive Effect of Chlorthalidone in Advanced Chronic Kidney Disease: A Causal Mediation Analysis. National Center for Biotechnology Information. [Link]

• 5-(2,3-DIHYDRO-1-HYDROXY-3-OXO-1H-ISOINDOL-1-YL)BENZENESULFONAMIDE. Inxight Drugs. [Link]

• 2-chloro-5-(1-hydroxy-3-oxo-2,3-dihydro-1H-isoindol-1-yl)benzenesulfonamide. ChemBK. [Link]

• Chlorthalidone. StatPearls, National Center for Biotechnology Information. [Link]

• Chlorthalidone, chemical structure, molecular formula, Reference Standards. uspbpep.com. [Link]

• Method for synthesis of 5-chloro-n-({(5s)-2-oxo-3-[4-(3-oxo-4-morpholinyl)-phenyl]-1,3-oxazolidin-5-yl}-methyl)-2-thiophenecarboxamide.

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• 4. Mechanisms of Antihypertensive Effect of Chlorthalidone in Advanced Chronic Kidney Disease: A Causal Mediation Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differences in Chlorthalidone's Mechanism of Action vs Hydrochlorothiazide and Its Clinical Relevance [ebmconsult.com]
• 6. WO2018158777A1 - Improved process for the preparation of chlorthalidone - Google Patents [patents.google.com]
• 7. WO2005065046A2 - An efficient industrial process for 3-hydroxy-3-(3’-sulfamyl-4’-chlorophenyl)phtalimidine - Google Patents [patents.google.com]
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• 10. uspbpep.com [uspbpep.com]

Application Notes and Protocols: A Two-Step Synthesis of 4-(4-Chlorobenzoyl)benzoic Acid via Friedel-Crafts Acylation and Subsequent Oxidation

Introduction: Strategic Synthesis of a Key Benzophenone Derivative

4-(4-Chlorobenzoyl)benzoic acid is a diarylketone carboxylic acid, a structural motif of significant interest in medicinal chemistry and materials science. Its synthesis presents a classic challenge in electrophilic aromatic substitution. A direct Friedel-Crafts acylation of benzoic acid with 4-chlorobenzoyl chloride is not feasible. The carboxylic acid group is a powerful deactivating substituent that renders the aromatic ring electron-poor and thus, highly resistant to electrophilic attack by the acylium ion.[1]

This guide, therefore, presents a robust and field-proven two-step synthetic strategy. The core of this approach is the initial Friedel-Crafts acylation of toluene, an activated aromatic ring, followed by the selective oxidation of the p-methyl group to the desired carboxylic acid. This method circumvents the limitations of deactivated substrates and provides a reliable pathway to the target molecule. We will explore the mechanistic underpinnings of each step, provide detailed, validated protocols, and discuss critical parameters for success.

Part 1: Friedel-Crafts Acylation of Toluene with 4-Chlorobenzoyl Chloride

The foundational step of this synthesis is the formation of the central carbon-carbon bond via a Friedel-Crafts acylation. This reaction joins the toluene and 4-chlorobenzoyl moieties to form the benzophenone core.

Causality and Mechanism

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism.[2] The key to the reaction is the generation of a potent electrophile, the acylium ion.

• Generation of the Acylium Ion: The Lewis acid catalyst, anhydrous aluminum chloride (AlCl₃), coordinates with the chlorine atom of 4-chlorobenzoyl chloride. This coordination polarizes the carbon-chlorine bond, facilitating its cleavage to form a resonance-stabilized acylium ion and the [AlCl₄]⁻ complex.[3] This acylium ion is the active electrophile.

• Electrophilic Attack: The electron-rich π-system of the toluene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This is the rate-determining step as it temporarily disrupts the ring's aromaticity, forming a carbocation intermediate known as a sigma complex or arenium ion.[1] The methyl group of toluene is an activating, ortho, para-directing group. Due to significant steric hindrance at the ortho position, substitution occurs almost exclusively at the para position, leading to the desired 4,4'-substituted product.[4][5]

• Restoration of Aromaticity: The [AlCl₄]⁻ complex acts as a base, abstracting a proton from the carbon bearing the new acyl group. This step regenerates the aromatic ring, restores the AlCl₃ catalyst, and produces HCl as a byproduct, yielding the ketone product.[1]

It is crucial to note that unlike Friedel-Crafts alkylations, the acylation reaction does not suffer from carbocation rearrangements and the product ketone is less reactive than the starting material, preventing poly-acylation.[6]

Materials and Equipment

Reagent / Equipment	Formula	Molar Mass ( g/mol )	Amount	Notes
Anhydrous Aluminum Chloride	AlCl₃	133.34	7.3 g (55 mmol)	Highly hygroscopic; handle quickly in a dry environment.
4-Chlorobenzoyl Chloride	C₇H₄Cl₂O	175.01	8.75 g (50 mmol)	Corrosive and lachrymator. Handle in a fume hood.
Toluene	C₇H₈	92.14	25 mL	Should be dry.
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	Anhydrous grade recommended.
Concentrated Hydrochloric Acid	HCl	36.46	~25 mL	Corrosive.
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~50 mL	For neutralization wash.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	For drying the organic layer.
Round-bottom flask (250 mL)	-	-	1	Must be oven-dried.
Addition Funnel (125 mL)	-	-	1	Must be oven-dried.
Magnetic Stirrer & Stir Bar	-	-	1	-
Ice Bath	-	-	1	For temperature control.
Separatory Funnel (500 mL)	-	-	1	-
Rotary Evaporator	-	-	1	For solvent removal.

Experimental Workflow: Friedel-Crafts Acylation

Caption: Workflow for the Friedel-Crafts acylation step.

Step-by-Step Acylation Protocol

• Apparatus Setup: Assemble a 250 mL oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a 125 mL pressure-equalizing dropping funnel, and a drying tube filled with calcium chloride.

• Initial Cooling: In a fume hood, charge the flask with anhydrous aluminum chloride (7.3 g, 55 mmol) and 50 mL of anhydrous dichloromethane. Begin stirring the suspension and cool the flask in an ice-water bath to 0-5 °C. The use of anhydrous AlCl₃ is critical as it is a water-sensitive Lewis acid that would otherwise be quenched.[7]

• Acyl Chloride Addition: Dissolve 4-chlorobenzoyl chloride (8.75 g, 50 mmol) in 25 mL of anhydrous dichloromethane and add this solution to the dropping funnel. Add the solution dropwise to the stirred AlCl₃ suspension over approximately 20 minutes, ensuring the internal temperature does not exceed 10 °C. This slow addition is necessary to control the initial exothermic reaction.[8]

• Toluene Addition: After the acyl chloride addition is complete, add dry toluene (25 mL) to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, again maintaining the temperature below 10 °C. The solution will typically darken to an orange or deep red color.[8]

• Reaction Completion: Once the toluene addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 60 minutes to ensure the reaction goes to completion.

• Work-up and Quenching: Carefully and slowly pour the reaction mixture into a 600 mL beaker containing a vigorously stirred mixture of 150 g of crushed ice and 25 mL of concentrated hydrochloric acid. This procedure hydrolyzes the aluminum chloride complexes and quenches the reaction.[2]

• Extraction: Transfer the entire mixture to a 500 mL separatory funnel. Separate the lower organic (DCM) layer. Extract the aqueous layer twice more with 25 mL portions of dichloromethane.[2]

• Washing: Combine all organic extracts and wash them sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with 50 mL of brine.[9]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter by gravity, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product, 4-methyl-4'-chlorobenzophenone.

• Purification: The crude solid can be purified by recrystallization from ethanol or isopropanol to yield a white crystalline solid.

Part 2: Oxidation of 4-Methyl-4'-chlorobenzophenone

The second stage of the synthesis involves the selective oxidation of the methyl group on the toluene-derived ring to a carboxylic acid. This transformation is accomplished while leaving the ketone and chloro-substituents intact. A common and effective reagent for this is potassium permanganate (KMnO₄) under basic conditions.

Mechanism of Oxidation

The oxidation of an alkyl side-chain on an aromatic ring with KMnO₄ is a robust reaction that proceeds as long as the benzylic carbon has at least one hydrogen. The reaction involves the initial abstraction of a benzylic hydrogen to form a radical, which is then oxidized through a series of steps to the corresponding benzoic acid, which exists as its potassium salt under the basic reaction conditions. Acidification in the work-up step protonates the carboxylate to yield the final product.

Materials and Equipment

Reagent / Equipment	Formula	Molar Mass ( g/mol )	Amount	Notes
4-Methyl-4'-chlorobenzophenone	C₁₄H₁₁ClO	230.69	4.6 g (20 mmol)	From Part 1.
Potassium Permanganate	KMnO₄	158.03	6.3 g (40 mmol)	Strong oxidant.
Sodium Hydroxide	NaOH	40.00	1.6 g (40 mmol)	Corrosive.
Water	H₂O	18.02	~150 mL	-
Concentrated Hydrochloric Acid	HCl	36.46	As needed	For acidification.
Sodium Sulfite / Bisulfite	Na₂SO₃	126.04	As needed	To quench excess KMnO₄.
Round-bottom flask (500 mL)	-	-	1	-
Reflux Condenser	-	-	1	-
Heating Mantle	-	-	1	-
Büchner Funnel & Filter Flask	-	-	1	For filtration.

Experimental Workflow: Oxidation

Caption: Workflow for the oxidation of the intermediate to the final product.

Step-by-Step Oxidation Protocol

• Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 4-methyl-4'-chlorobenzophenone (4.6 g, 20 mmol), sodium hydroxide (1.6 g, 40 mmol), and 100 mL of water.

• Oxidation: Heat the mixture to a gentle reflux using a heating mantle. In a separate beaker, dissolve potassium permanganate (6.3 g, 40 mmol) in 50 mL of warm water. Add the deep purple KMnO₄ solution in small portions to the refluxing reaction mixture over about 1 hour.

• Reaction Monitoring: Continue to heat at reflux. The reaction is complete when the characteristic purple color of the permanganate ion has been discharged, and a brown precipitate of manganese dioxide (MnO₂) has formed. This typically takes 2-3 hours.

• Quenching and Filtration: Remove the heating mantle and allow the mixture to cool slightly. While still hot, add a small amount of solid sodium sulfite or a saturated solution of sodium bisulfite dropwise until any remaining purple color disappears. Filter the hot mixture by vacuum filtration through a pad of Celite in a Büchner funnel to remove the MnO₂ precipitate. Wash the filter cake with a small amount of hot water.

• Precipitation: Cool the clear, colorless filtrate in an ice bath. Slowly and carefully acidify the filtrate by adding concentrated hydrochloric acid dropwise with stirring. The desired product, 4-(4-Chlorobenzoyl)benzoic acid, will precipitate out as a white solid. Check that the pH is approximately 2 with litmus paper.

• Isolation and Purification: Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with cold water to remove any inorganic salts. The product can be further purified by recrystallization from an ethanol/water mixture to yield the final product.

Characterization and Expected Results

Compound	Appearance	Yield	Melting Point (°C)	¹H NMR (CDCl₃, δ ppm)
4-Methyl-4'-chlorobenzophenone	White crystalline solid	75-85%	128-131	~7.75 (d, 2H), ~7.68 (d, 2H), ~7.45 (d, 2H), ~7.28 (d, 2H), ~2.45 (s, 3H)
4-(4-Chlorobenzoyl)benzoic acid	Pale yellow solid	60-70%	225-228	~8.08 (d, 1H), ~7.65 (m, 3H), ~7.58 (dt, 1H), ~7.37 (m, 3H), ~9.85 (br s, 1H)[10]

Safety and Handling

• Aluminum Chloride (AlCl₃): Highly corrosive and reacts violently with water, releasing heat and toxic HCl gas.[8] Always handle in a fume hood, wear appropriate PPE (gloves, goggles, lab coat), and work under anhydrous conditions.

• 4-Chlorobenzoyl Chloride: Corrosive and a lachrymator (causes tearing). Handle exclusively in a fume hood.

• Potassium Permanganate (KMnO₄): A strong oxidizing agent. Avoid contact with combustible materials.

• Concentrated Acids (HCl) and Bases (NaOH): Highly corrosive. Handle with extreme care and appropriate PPE.

Troubleshooting Guide

Issue	Probable Cause	Recommended Solution
Part 1: Low or No Yield	Wet reagents or glassware.	Ensure all glassware is oven-dried and reagents are anhydrous. AlCl₃ must be fresh and free-flowing.
Insufficient catalyst.	Use a slight excess of AlCl₃ (1.1-1.2 equivalents).
Part 1: Dark, Tarry Product	Reaction temperature was too high.	Maintain strict temperature control (<10 °C) during the addition of reagents.
Part 2: Purple Color Persists	Reaction is incomplete.	Add more KMnO₄ in small portions or increase reflux time. Ensure adequate stirring.
Part 2: Product is Oily/Gummy	Impurities present from Part 1.	Ensure the intermediate ketone is sufficiently pure before proceeding to the oxidation step.
Incomplete acidification.	Add more HCl until the pH is strongly acidic (~2) to ensure full precipitation of the carboxylic acid.

References

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Chemistry LibreTexts. (2023). Friedel-Crafts Reactions. [Link]

• Scribd. Friedel-Crafts Acylation of Toluene. [Link]

• YouTube. (2020). Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. [Link]

• Khan Academy. Friedel-Crafts acylation (video). [Link]

• YouTube. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• YouTube. (2020). Friedel Crafts reaction/Acylation of toluene. [Link]

• Organic Syntheses. o-CHLOROBENZOYL CHLORIDE. [Link]

• ACS Publications. (2021). Efficient Syntheses of Biobased Terephthalic Acid, p-Toluic Acid, and p-Methylacetophenone via One-Pot Catalytic Aerobic Oxidation of Monoterpene Derived Bio-p-cymene. [Link]

• Google Patents.

• Scribd. 4-Chlorobenzophenone - Friedel Craft Acylation. [Link]

• Quora. What is the role of AlCl3 in the Friedel Craft acylation reaction?. [Link]

• University of Wisconsin-Madison. Electrophilic Aromatic Substitution Friedel-Crafts Acylation of Toluene. [Link]

• PrepChem.com. Synthesis of 2-(4-Chlorobenzoyl)benzoic acid. [Link]

• PubChem. 4-Chlorobenzoic Acid. [Link]

• Google Patents.

• Chemistry Steps. Friedel-Crafts Acylation. [Link]

• Chemistry LibreTexts. (2024). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• ResearchGate. (2025). Identification of Structural and Spectral Features of 2-Amino 4-Chlorobenzoic Acid and 4-Amino 2-Chlorobenzoic Acid: A Comparative Experimental and DFT Study. [Link]

• Digital Repository, Iowa State University. Process for preparation of terephthalic acid. [Link]

• Wikipedia. Friedel–Crafts reaction. [Link]

• Biological Magnetic Resonance Bank. bmse000438 4-Chlorobenzoic Acid at BMRB. [Link]

• MDPI. (2023). p-Xylene Oxidation to Terephthalic Acid: New Trends. [Link]

• The Royal Society of Chemistry. Supplementary Information. [Link]

• ACS Publications. A Study of the Conversion of pToluic Acid to Terephthalic Acid with High Pressure Oxygen. [Link]

• National Institutes of Health. (2021). Efficient Syntheses of Biobased Terephthalic Acid, p-Toluic Acid, and p-Methylacetophenone via One-Pot Catalytic Aerobic Oxidation of Monoterpene Derived Bio-p-cymene. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. websites.umich.edu [websites.umich.edu]
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• 5. m.youtube.com [m.youtube.com]
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• 10. guidechem.com [guidechem.com]

Purification of crude 4-(4-Chlorobenzoyl)benzoic acid by recrystallization

An In-depth Technical Guide to the Purification of Crude 4-(4-Chlorobenzoyl)benzoic Acid by Recrystallization

Authored by: A Senior Application Scientist

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the purification of crude 4-(4-Chlorobenzoyl)benzoic acid via recrystallization. This document moves beyond a simple procedural outline to delve into the fundamental principles governing the technique, ensuring a robust understanding and successful implementation.

Introduction: The Importance of Purity for 4-(4-Chlorobenzoyl)benzoic Acid

4-(4-Chlorobenzoyl)benzoic acid is a key intermediate in the synthesis of various pharmaceuticals and polymers. Its purity is paramount, as even trace impurities can significantly impact the yield, safety, and efficacy of the final product. The primary synthetic route to this compound is often a Friedel-Crafts acylation reaction, which can introduce several process-related impurities.

Common Impurities:

• Isomeric Byproducts: The Friedel-Crafts reaction can yield ortho- and meta-isomers of the desired para-substituted product.

• Unreacted Starting Materials: Residual 4-chlorobenzoic acid or other reactants may remain in the crude product.

• Polysubstituted Products: Over-acylation of the aromatic ring can lead to higher molecular weight impurities.

Recrystallization is a powerful and cost-effective technique for removing these impurities, leveraging subtle differences in solubility to achieve a highly purified final product.

The Science of Recrystallization: A Self-Validating System

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent system.[1] The core principle is that most solid compounds are more soluble in a hot solvent than in a cold one.[1] By dissolving the crude solid in a minimal amount of hot solvent to create a saturated solution and then allowing it to cool slowly, the desired compound will crystallize out in a purified form, while the more soluble impurities remain in the mother liquor.

The success of recrystallization hinges on the careful selection of a solvent and the meticulous execution of the procedure. Each step is designed to maximize the recovery of the pure compound while efficiently removing impurities.

Solvent Selection: The Cornerstone of Effective Recrystallization

The choice of solvent is the most critical factor in developing a successful recrystallization protocol. An ideal solvent should exhibit the following characteristics:

• High Solvating Power at Elevated Temperatures: The solvent must completely dissolve the 4-(4-Chlorobenzoyl)benzoic acid when hot.

• Low Solvating Power at Room or Sub-Ambient Temperatures: The compound should be sparingly soluble in the cold solvent to ensure good recovery.

• Differential Solubility of Impurities: Impurities should either be highly soluble in the cold solvent (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot filtration).

• Inertness: The solvent must not react with the compound being purified.

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals.

• Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.

Solvent Selection Protocol for 4-(4-Chlorobenzoyl)benzoic Acid:

A systematic approach to solvent screening is recommended. This involves testing the solubility of a small amount of the crude material in various solvents at both room temperature and at the solvent's boiling point.

Table 1: Solvent Selection Guide for 4-(4-Chlorobenzoyl)benzoic Acid

Solvent	Polarity Index	Boiling Point (°C)	Expected Solubility of 4-(4-Chlorobenzoyl)benzoic acid	Rationale & Comments
Water	10.2	100	Low at room temp, moderate to high when hot	Due to the carboxylic acid group, there is potential for hydrogen bonding, increasing solubility at higher temperatures. A good "green" solvent to test.
Ethanol	4.3	78	High at room temp, very high when hot	The hydroxyl group can hydrogen bond with the carboxylic acid, and the ethyl group can interact with the aromatic rings. May be too good of a solvent, leading to poor recovery. A mixed solvent system with water might be effective.
Methanol	5.1	65	High at room temp, very high when hot	Similar to ethanol, but more polar. Likely to be a very effective solvent, but recovery may be a challenge.
Acetone	5.1	56	High at room temp, very high when hot	A good solvent for both the ketone and carboxylic acid functionalities. May be too effective for good crystal recovery.
Ethyl Acetate	4.4	77	Moderate at room temp, high when hot	A moderately polar solvent that can solvate both polar and non-polar regions of the molecule. A promising candidate.
Toluene	2.4	111	Low at room temp, moderate to high when hot	A non-polar aromatic solvent that can interact favorably with the phenyl rings. The higher boiling point can be advantageous for dissolving less soluble compounds but requires careful handling.
Hexane/Ethyl Acetate Mixture	Variable	Variable	Adjustable	A common mixed-solvent system. Start with a higher proportion of hexane (a poor solvent) and add ethyl acetate (a good solvent) to the hot mixture until the solid just dissolves. This allows for fine-tuning of the solubility.

Note: This table is based on general principles of solubility ("like dissolves like") and empirical observations from related compounds. Experimental verification is essential.

Detailed Recrystallization Protocol for 4-(4-Chlorobenzoyl)benzoic Acid

This protocol is designed as a robust starting point. Optimization may be necessary based on the specific impurity profile of the crude material.

Materials and Equipment:

• Crude 4-(4-Chlorobenzoyl)benzoic acid

• Selected recrystallization solvent (e.g., Ethanol/Water mixture)

• Erlenmeyer flasks (2)

• Hot plate with magnetic stirring capabilities

• Magnetic stir bar

• Stemless funnel

• Fluted filter paper

• Büchner funnel and flask

• Vacuum source

• Watch glass

• Spatula

• Melting point apparatus

Experimental Workflow Diagram:

Caption: Overall workflow for the recrystallization of 4-(4-Chlorobenzoyl)benzoic acid.

Step-by-Step Procedure:

• Dissolution:

  • Place 1.0 g of crude 4-(4-Chlorobenzoyl)benzoic acid into a 50 mL Erlenmeyer flask containing a magnetic stir bar.

  • Add a small amount of the chosen solvent (e.g., 10 mL of an ethanol/water mixture, 80:20 v/v) to the flask.

  • Gently heat the mixture on a hot plate with stirring.

  • Gradually add more hot solvent in small portions until the solid just dissolves. It is crucial to use the minimum amount of hot solvent to ensure the solution is saturated.

• Hot Filtration (if necessary):

  • If insoluble impurities are present, a hot filtration step is required.

  • Preheat a second Erlenmeyer flask containing a small amount of the solvent on the hot plate.

  • Place a stemless funnel with fluted filter paper into the neck of the preheated flask.

  • Quickly pour the hot solution through the filter paper. This step should be performed rapidly to prevent premature crystallization in the funnel.

• Crystallization:

  • Remove the flask containing the hot, clear solution from the heat and cover it with a watch glass.

  • Allow the solution to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals. Disturbing the solution during this phase can lead to the formation of small, impure crystals.

  • Once the flask has reached room temperature and crystal formation appears to be complete, place it in an ice bath for 15-20 minutes to maximize the yield.

• Isolation:

  • Set up a Büchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of the cold recrystallization solvent.

  • Turn on the vacuum source and pour the cold slurry of crystals into the Büchner funnel.

  • Wash the crystals with a small amount of the cold solvent to remove any residual mother liquor containing impurities.

  • Continue to draw air through the crystals for several minutes to partially dry them.

• Drying:

  • Transfer the purified crystals to a pre-weighed watch glass.

  • Dry the crystals to a constant weight in a drying oven at a temperature well below the melting point of the compound (e.g., 60-70 °C) or in a vacuum desiccator.

Purity Assessment: A Self-Validating System

The effectiveness of the recrystallization process must be validated. The primary methods for assessing the purity of the recrystallized 4-(4-Chlorobenzoyl)benzoic acid are melting point determination and spectroscopic analysis.

• Melting Point: A pure crystalline solid has a sharp, well-defined melting point. Impurities will typically cause the melting point to be depressed and broaden the melting range. The melting point of pure 4-(4-Chlorobenzoyl)benzoic acid is approximately 149-150 °C.[1]

• Spectroscopy (FTIR, NMR): Comparison of the infrared and nuclear magnetic resonance spectra of the crude and recrystallized material can confirm the removal of impurities and the identity of the purified product.

Troubleshooting Common Recrystallization Issues

Issue	Probable Cause	Solution
Oiling Out	The boiling point of the solvent is higher than the melting point of the solute. / The solution is supersaturated with impurities.	Use a lower boiling point solvent. / Add more solvent to the hot solution.
No Crystals Form	Too much solvent was used. / The solution cooled too quickly.	Boil off some of the solvent and allow it to cool slowly again. / Scratch the inside of the flask with a glass rod to induce nucleation. / Add a seed crystal of the pure compound.
Low Recovery	Too much solvent was used. / The compound is too soluble in the cold solvent. / Premature crystallization during hot filtration.	Use less solvent. / Use a less polar solvent or a mixed solvent system. / Ensure the filtration apparatus is preheated.
Colored Product	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration.

Conclusion

Recrystallization is a powerful and versatile technique for the purification of crude 4-(4-Chlorobenzoyl)benzoic acid. By understanding the underlying principles of solubility and carefully selecting an appropriate solvent system, researchers can effectively remove process-related impurities and obtain a high-purity product suitable for downstream applications in pharmaceutical and materials science. This application note provides a robust framework for developing and implementing a successful recrystallization protocol, empowering scientists to achieve their desired product quality with confidence.

References

• Mettler-Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Nichols, L. (2021). 2.1: Recrystallization. Chemistry LibreTexts. Retrieved from [Link]

• Tejano Alvarez, A. N. (2021). Recrystallization of Impure Benzoic Acid. ResearchGate. Retrieved from [Link]

• University of California, Los Angeles Department of Chemistry and Biochemistry. (n.d.). Recrystallization, filtration and melting point. Retrieved from [Link]

• PubChem. (n.d.). 4-Chlorobenzoic Acid. Retrieved from [Link]

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Thin-layer chromatography (TLC) for monitoring 4-(4-Chlorobenzoyl)benzoic acid reactions

Application Note: Streamlining Synthesis with Thin-Layer Chromatography

A Detailed Guide to Monitoring Reactions of 4-(4-Chlorobenzoyl)benzoic Acid

Abstract

This comprehensive application note provides a detailed protocol for the effective use of thin-layer chromatography (TLC) in monitoring chemical reactions involving 4-(4-Chlorobenzoyl)benzoic acid. This guide is designed for researchers, scientists, and professionals in drug development and organic synthesis. We delve into the fundamental principles of TLC, offering a step-by-step methodology from mobile phase selection to data interpretation. By explaining the rationale behind experimental choices, this document serves as a practical tool to enhance reaction efficiency, improve yield, and ensure product purity.

Introduction: The Power of TLC in Reaction Monitoring

Thin-layer chromatography (TLC) is a simple, rapid, and highly sensitive analytical technique used to separate components of a mixture.[1][2][3] Its low cost and versatility make it an indispensable tool in the organic synthesis laboratory for qualitatively monitoring the progress of a chemical reaction.[4][5] By observing the disappearance of starting materials and the appearance of products on a TLC plate, a chemist can efficiently determine the optimal reaction time, check for the presence of intermediates, and assess the purity of the final product.[6][7]

4-(4-Chlorobenzoyl)benzoic acid is a key intermediate in the synthesis of various pharmaceuticals and polymers. Its structure, containing both a carboxylic acid and a ketone functional group, presents specific challenges and considerations for TLC analysis. This guide will address these nuances to provide a robust monitoring protocol.

The Principle of Separation: A Glimpse into the Mechanism

TLC separates compounds based on their differential partitioning between a stationary phase (a thin layer of adsorbent material, typically silica gel, on a solid support) and a mobile phase (a solvent or solvent mixture that moves up the plate via capillary action).[2] The separation is governed by the polarity of the compounds, the stationary phase, and the mobile phase.

In the context of a reaction involving 4-(4-Chlorobenzoyl)benzoic acid, the polarity of the molecule will change as it is converted into its product. For instance, in an esterification reaction, the carboxylic acid group is converted to a less polar ester group. This difference in polarity allows for the separation of the starting material and the product on a TLC plate. More polar compounds interact more strongly with the polar silica gel stationary phase and thus travel a shorter distance up the plate, resulting in a lower Retention Factor (Rf) value.[8] Conversely, less polar compounds have a greater affinity for the mobile phase and travel further, exhibiting a higher Rf value.[8]

Materials and Reagents

Equipment

• TLC plates (silica gel 60 F254 on aluminum or glass backing)

• Developing chamber with a lid

• Capillary tubes for spotting

• UV lamp (254 nm and 365 nm)

• Forceps

• Pencil

• Ruler

• Heating device (e.g., heat gun or hot plate) for stain visualization

Chemicals

• Reaction mixture containing 4-(4-Chlorobenzoyl)benzoic acid

• Reference standard of 4-(4-Chlorobenzoyl)benzoic acid

• Solvents for mobile phase (e.g., hexane, ethyl acetate, methanol, acetic acid)

• Solvent for sample dissolution (e.g., dichloromethane, ethyl acetate)

• Visualization reagents (e.g., potassium permanganate stain, p-anisaldehyde stain)

Experimental Protocol: A Step-by-Step Guide

Preparation of the TLC Plate and Chamber

• Prepare the Developing Chamber: Pour the chosen mobile phase into the TLC chamber to a depth of approximately 0.5 cm. To ensure a saturated atmosphere inside the chamber, which leads to better and more reproducible chromatograms, line the inside of the chamber with a piece of filter paper, allowing it to become saturated with the mobile phase. Close the chamber with the lid and let it equilibrate for at least 5-10 minutes.

• Prepare the TLC Plate: With a pencil, gently draw a straight line across a TLC plate, about 1 cm from the bottom. This is the origin line where the samples will be spotted.[9] It is crucial to use a pencil, as ink from a pen will dissolve in the mobile phase and interfere with the chromatogram.[6]

Sample Preparation and Spotting

• Prepare Sample Solutions: Dissolve a small amount of the starting material (4-(4-Chlorobenzoyl)benzoic acid) in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to create a reference solution. Similarly, take an aliquot of the reaction mixture at a specific time point and dilute it with the same solvent.

• Spotting the Plate: Using a capillary tube, apply a small spot of the reference solution onto the origin line on the left side of the plate.[9] Then, spot the diluted reaction mixture on the right side of the origin line. For a clear comparison, a co-spot can be made in the middle by applying the reference solution first, letting it dry, and then spotting the reaction mixture on top of it.[10] The spots should be small and concentrated to achieve good separation.[6]

Development of the Chromatogram

• Elution: Carefully place the spotted TLC plate into the equilibrated developing chamber using forceps. Ensure that the origin line is above the level of the mobile phase.[11] The solvent will move up the plate by capillary action.

• Solvent Front: Allow the mobile phase to ascend the plate until it is about 0.5 cm from the top.[9]

• Marking the Solvent Front: Immediately upon removing the plate from the chamber, mark the position of the solvent front with a pencil.[12] The solvent will evaporate quickly, making this an essential step for accurate Rf calculation.

Visualization, Analysis, and Interpretation

Visualization Techniques

Since 4-(4-Chlorobenzoyl)benzoic acid and many of its derivatives are aromatic, they can be visualized under UV light.[13]

• UV Visualization: Place the dried TLC plate under a UV lamp at 254 nm. Compounds that absorb UV light will appear as dark spots on a fluorescent green background.[14] Circle the spots with a pencil to mark their positions.

• Staining: For compounds that are not UV-active or for better visualization, chemical stains can be used.

  • Potassium Permanganate (KMnO4) Stain: This stain is useful for visualizing compounds that can be oxidized, such as alcohols, aldehydes, and alkenes.[13] The plate is dipped into or sprayed with the stain, and spots appear as yellow-brown on a purple background.

  • p-Anisaldehyde Stain: This is a good general-purpose stain that reacts with many functional groups to produce a range of colors upon heating.[15]

Data Analysis: Calculating the Retention Factor (Rf)

The Rf value is a quantitative measure of a compound's migration on the TLC plate and is calculated using the following formula:[16][17]

Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front)

Measure the distance from the origin line to the center of each spot and to the solvent front line. Rf values are always between 0 and 1.

Interpreting the Results

By comparing the spots on the TLC plate, you can monitor the progress of the reaction:

• Starting Material (SM): The spot corresponding to the 4-(4-Chlorobenzoyl)benzoic acid reference.

• Product (P): A new spot that appears as the reaction proceeds.

• Reaction Mixture (RM): A lane showing the presence of both SM and P in the early stages, with the SM spot diminishing and the P spot intensifying over time.

• Completion: The reaction is considered complete when the SM spot is no longer visible in the RM lane.[6]

Scenario	Observation on TLC Plate	Interpretation
Start of Reaction (t=0)	A single spot in the SM lane and the RM lane at the same Rf.	Only the starting material is present.
During Reaction (t>0)	The SM spot in the RM lane becomes fainter, and a new spot (product) appears.	The starting material is being consumed, and the product is forming.
Reaction Completion	The SM spot is absent in the RM lane, and only the product spot is visible.	The reaction has gone to completion.
Presence of Intermediates	Additional spots appear and then disappear as the reaction progresses.	The reaction is proceeding through one or more intermediate species.
Side Reactions	The appearance of unexpected and persistent spots.	Undesired side products are being formed.

Mobile Phase Selection and Optimization

The choice of the mobile phase is critical for achieving good separation. For 4-(4-Chlorobenzoyl)benzoic acid, which contains both a moderately polar ketone and a polar carboxylic acid, a mixture of a non-polar solvent and a polar solvent is generally effective.

A good starting point for the mobile phase is a mixture of hexane and ethyl acetate . The ratio can be adjusted to optimize the separation. A higher proportion of ethyl acetate will increase the polarity of the mobile phase, causing all compounds to move further up the plate (higher Rf values).

Addressing Tailing of Carboxylic Acids: Carboxylic acids often "streak" or "tail" on silica gel TLC plates due to strong interactions with the stationary phase.[18] To mitigate this, a small amount of a polar, acidic solvent like acetic acid or formic acid (e.g., 0.5-2%) can be added to the mobile phase.[19][20] This protonates the carboxylate groups, reducing their interaction with the silica gel and resulting in more compact spots.

Recommended Starting Mobile Phase: Hexane:Ethyl Acetate:Acetic Acid (e.g., 70:30:1 v/v/v). This ratio should be optimized for each specific reaction.

Workflow Diagram

Caption: Workflow for monitoring reactions using TLC.

Troubleshooting

Problem	Possible Cause	Solution
No spots are visible.	The sample concentration is too low. The compound is not UV-active, and no stain was used.	Spot the sample multiple times in the same location, allowing the solvent to dry between applications.[11] Use an appropriate chemical stain.
Spots are streaked or "tailing".	The sample is overloaded. The compound is highly polar (like a carboxylic acid).	Apply a smaller amount of the sample. Add a small percentage of acetic or formic acid to the mobile phase.[19]
Rf values are too high or too low.	The mobile phase is too polar or not polar enough.	Adjust the solvent ratio. To decrease Rf, use a less polar mobile phase (e.g., more hexane). To increase Rf, use a more polar mobile phase (e.g., more ethyl acetate).
Poor separation of spots.	The mobile phase does not have the right selectivity.	Try a different solvent system.[21] For example, substitute ethyl acetate with another polar solvent like dichloromethane or methanol in combination with a non-polar solvent.
Uneven solvent front.	The TLC plate was not placed vertically in the chamber. The chamber was not properly sealed or saturated.	Ensure the plate is level in the developing chamber. Make sure the chamber is properly sealed and equilibrated before use.

Conclusion

Thin-layer chromatography is a powerful and efficient technique for monitoring the progress of reactions involving 4-(4-Chlorobenzoyl)benzoic acid. By following the detailed protocols and understanding the principles outlined in this application note, researchers can gain valuable insights into their chemical transformations, leading to optimized reaction conditions and higher purity products. The ability to quickly and inexpensively assess a reaction's status makes TLC an indispensable tool in the modern chemistry laboratory.

References

• Chemistry Hall. Thin Layer Chromatography: A Complete Guide to TLC. [Link]

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• News-Medical.Net. (n.d.). Applications of Thin Layer Chromatography. [Link]

• Khan Academy. (n.d.). Thin layer chromatography (TLC). [Link]

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• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. [Link]

• Oreate AI Blog. (2026, January 16). Understanding RF Values in Thin Layer Chromatography (TLC). [Link]

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• Chromatography Today. (2014, August 26). Pharmaceutical Applications of TLC. [Link]

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• EPFL. (n.d.). TLC Visualization Reagents. [Link]

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• Chemistry LibreTexts. (2022, April 18). 2.3B: Uses of TLC. [Link]

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• ochemistree. (2013, June 14). Calculating Rf Values [Video]. YouTube. [Link]

• Lab Bio. (2023, November 13). Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. [Link]

• Reddit. (2016, November 8). Column chromatography of carboxylic acids?. [Link]

• University of Toronto Scarborough. (n.d.). Thin Layer Chromatography. [Link]

• Organic Syntheses. (n.d.). m-CHLOROPERBENZOIC ACID. [Link]

• Google Patents. (n.d.). CN105906521A - Synthesis method of chlorthalidone medicine intermediate 2-(3-amino-4-chlorobenzoyl)benzoic acid.

• Study.com. (2021, June 9). How to Calculate Retention Factors in Thin-Layer Chromatography | Chemistry. [Link]

• LCGC International. (n.d.). Stationary Phases for Modern Thin-Layer Chromatography. [Link]

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A Validated High-Performance Thin-Layer Chromatography (HPTLC) Densitometric Method for the Quantification of 4-(4-Chlorobenzoyl)benzoic Acid in Pharmaceutical Formulations

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: This application note details a robust, specific, and accurate High-Performance Thin-Layer Chromatography (HPTLC) method for the densitometric determination of 4-(4-Chlorobenzoyl)benzoic acid (CBBA). CBBA is a critical chemical intermediate in the synthesis of various active pharmaceutical ingredients (APIs), including the antihypertensive drug Chlorthalidone and the appetite suppressant Mazindol.[1][2] Ensuring its purity and concentration in formulations is paramount for the safety and efficacy of the final drug product. The described method is validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines and serves as a reliable quality control tool for routine analysis.[3]

Introduction and Scientific Rationale

4-(4-Chlorobenzoyl)benzoic acid (CBBA), with the molecular formula C₁₄H₉ClO₃, is a key starting material in pharmaceutical manufacturing.[1] Its presence, either as a residual intermediate or a specified component, requires precise quantification. Traditional methods like HPLC are effective but can be time-consuming and solvent-intensive for routine quality control. HPTLC coupled with densitometry offers a compelling alternative, providing high sample throughput, reduced solvent consumption, and operational simplicity, making it an ideal technique for quality control environments.[4][5][6]

The principle of this method is rooted in the chromatographic separation of CBBA from other formulation components on a high-performance silica gel stationary phase. The selection of a multi-component mobile phase is critical; its composition is designed to achieve optimal migration and a compact, symmetrical band for the analyte. The carboxylic acid moiety in CBBA necessitates the inclusion of an acidic modifier in the mobile phase to suppress ionization, thereby preventing band tailing and ensuring symmetrical peak shapes, which is fundamental for accurate densitometric quantification. Quantification is achieved by measuring the absorption of ultraviolet (UV) light by the analyte spot at its wavelength of maximum absorbance (λmax), which is directly proportional to the concentration of the substance in the spot.

Experimental Protocol: Materials and Methods

Chemicals and Reagents

• Reference Standard: 4-(4-Chlorobenzoyl)benzoic acid (Purity ≥98.0%)

• Solvents: Toluene, Ethyl Acetate, Methanol, Formic Acid (All HPLC or AR Grade)

• Pharmaceutical Formulation: Commercially available or in-house prepared tablets containing CBBA.

Instrumentation

• HPTLC Plate: 20 cm × 10 cm pre-coated plates with Silica gel 60 F₂₅₄ (E. Merck, Germany).

• Sample Applicator: CAMAG Linomat 5 automated sample applicator.

• Developing Chamber: CAMAG 20 cm × 10 cm twin-trough chamber.

• Densitometer: CAMAG TLC Scanner 4 equipped with winCATS software.

Preparation of Standard Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 100 mg of CBBA reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to the mark with methanol.

• Working Standard Solution (100 µg/mL): Pipette 10 mL of the stock solution into a 100 mL volumetric flask and dilute to the mark with methanol. This solution is used for spotting on the HPTLC plate.

Sample Preparation (from Tablet Formulation)

• Weigh and Grind: Accurately weigh and finely powder 20 tablets.

• Extraction: Transfer a quantity of the powder equivalent to 25 mg of CBBA into a 25 mL volumetric flask.

• Solubilization: Add approximately 15 mL of methanol, sonicate for 15 minutes to ensure complete extraction of the drug.

• Dilution: Allow the solution to cool to room temperature and dilute to the mark with methanol.

• Filtration: Filter the solution through a 0.45 µm syringe filter to remove insoluble excipients. The resulting filtrate has a theoretical concentration of 1000 µg/mL.

• Working Sample Solution: Dilute 5 mL of the filtrate to 50 mL with methanol to obtain a final concentration of 100 µg/mL.

Chromatographic and Densitometric Analysis

The causality behind the selection of these parameters is to ensure optimal separation and detection. The mobile phase, a blend of non-polar, polar, and acidic components, is designed to modulate the retention factor (Rf) effectively. Chamber saturation is crucial for the reproducibility of Rf values by ensuring a stable vapor phase equilibrium.[7] The detection wavelength is selected based on the analyte's maximum absorbance to achieve the highest sensitivity.

Parameter	Condition
Stationary Phase	HPTLC pre-coated silica gel 60 F₂₅₄ plates
Mobile Phase	Toluene : Ethyl Acetate : Formic Acid (6 : 4 : 0.5, v/v/v)
Sample Application	10 µL of standard and sample solutions applied as 8 mm bands
Chamber Saturation	20 minutes with the mobile phase
Development Distance	80 mm
Plate Drying	Air-dried in a fume hood for 10 minutes
Scanning Wavelength	258 nm (Determined from in-situ UV scan of CBBA standard)
Scanning Mode	Absorbance-Reflectance
Slit Dimensions	6.00 mm x 0.45 mm

Experimental Workflow Diagram

Sources

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• 7. ijprajournal.com [ijprajournal.com]

The Role of 4-(4-Chlorobenzoyl)benzoic Acid in the Advancement of High-Performance Poly(ether ketone) Polymers

Abstract

This technical guide provides an in-depth exploration of the application of 4-(4-Chlorobenzoyl)benzoic acid (CBA) in the synthesis of high-performance polymers, with a particular focus on the poly(ether ketone ether ketone ketone) (PEKEKK) family. This document is intended for researchers, scientists, and professionals in materials science and drug development, offering detailed application notes, experimental protocols, and the underlying scientific principles. We will delve into the synthesis of CBA, its polymerization via electrophilic Friedel-Crafts reactions, and the characterization of the resulting polymers. The causality behind experimental choices is explained to provide a robust, self-validating framework for the protocols described.

Introduction: The Quest for Superior Polymeric Materials

High-performance polymers are a class of materials that exhibit exceptional thermal, mechanical, and chemical resistance properties, making them indispensable in demanding environments across aerospace, automotive, electronics, and medical industries.[1] Among these, the poly(aryletherketone) (PAEK) family, which includes well-known polymers like poly(ether ether ketone) (PEEK) and poly(ether ketone ketone) (PEKK), stands out for its remarkable performance characteristics.[2] The strategic incorporation of specific monomers allows for the fine-tuning of polymer properties to meet the requirements of specialized applications.[3]

4-(4-Chlorobenzoyl)benzoic acid (CBA) is a versatile monomer that holds significant potential for the synthesis of novel high-performance polymers. Its unique bifunctional nature, possessing both a carboxylic acid group and a chloro-substituted benzoyl group, enables its participation in polymerization reactions to form robust poly(ether ketone) backbones. This guide will focus on the utilization of CBA in the synthesis of PEKEKK, a polymer with a high ratio of ketone to ether linkages, which contributes to its exceptional thermal stability and mechanical strength.

4-(4-Chlorobenzoyl)benzoic Acid: A Key Building Block

Synthesis of 4-(4-Chlorobenzoyl)benzoic Acid

The synthesis of CBA is typically achieved through a Friedel-Crafts acylation reaction between phthalic anhydride and chlorobenzene in the presence of a Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃).

Reaction Scheme:

Figure 1: Synthesis of 4-(4-Chlorobenzoyl)benzoic acid.

Protocol 1: Laboratory-Scale Synthesis of 4-(4-Chlorobenzoyl)benzoic Acid

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet, add 30 g (0.2 mol) of phthalic anhydride and 122 mL of dry chlorobenzene.

• Catalyst Addition: With continuous stirring, gradually add 64 g (0.48 mol) of finely ground anhydrous aluminum chloride. The addition should be controlled to manage the exothermic reaction.

• Reaction: The reaction mixture will warm up and begin to reflux. Maintain a moderate reflux for 1 hour, using an ice bath to control the temperature if necessary. The reaction product will eventually solidify.

• Work-up: Cool the reaction mixture in an ice bath and slowly add 300 mL of water to decompose the aluminum chloride complex.

• Isolation and Purification: Collect the resulting white precipitate by vacuum filtration and wash it thoroughly with water, followed by cold ethanol. Recrystallize the crude product from benzene to obtain pure 4-(4-Chlorobenzoyl)benzoic acid.

Table 1: Physicochemical Properties of 4-(4-Chlorobenzoyl)benzoic Acid

Property	Value
Molecular Formula	C₁₄H₉ClO₃
Molecular Weight	260.67 g/mol
Appearance	White to off-white powder
Melting Point	146-150 °C
Purity (by HPLC)	≥ 98.0%

Data sourced from Sarex Fine Chemicals.[2]

Application in High-Performance Polymer Synthesis: PEKEKK

The synthesis of PEKEKK from CBA proceeds via an electrophilic aromatic substitution mechanism, specifically a Friedel-Crafts polycondensation. In this reaction, the carboxylic acid group of CBA is converted to an acyl chloride, which then reacts with an aromatic ether monomer in the presence of a Lewis acid catalyst.

Polymerization Mechanism

The polymerization involves the reaction of the acyl chloride derivative of CBA with a suitable aromatic co-monomer, such as diphenyl ether, in the presence of a Lewis acid like aluminum chloride. The Lewis acid activates the acyl chloride, facilitating the electrophilic attack on the electron-rich aromatic rings of the diphenyl ether, leading to the formation of ketone linkages and the elongation of the polymer chain.

Figure 2: General scheme for PEKEKK synthesis.

Protocol 2: Synthesis of PEKEKK via Friedel-Crafts Polycondensation

• Monomer Preparation: Convert 4-(4-Chlorobenzoyl)benzoic acid to its acyl chloride by reacting it with thionyl chloride or oxalyl chloride.

• Reaction Setup: In a moisture-free reaction vessel equipped with a mechanical stirrer and under a nitrogen atmosphere, dissolve the aromatic ether co-monomer (e.g., diphenyl ether) and the acyl chloride derivative of CBA in a suitable dry, non-reactive solvent such as 1,2-dichloroethane.

• Catalyst Addition: Cool the solution and slowly add a Lewis acid catalyst (e.g., aluminum chloride) while maintaining the temperature below 5 °C.

• Polymerization: Gradually warm the reaction mixture to room temperature and then heat to a temperature between 50-80 °C. The polymerization is typically carried out for several hours to achieve a high molecular weight.

• Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a non-solvent like methanol.

• Purification: Filter the polymer, wash it extensively with methanol and water to remove residual catalyst and unreacted monomers, and then dry it under vacuum at an elevated temperature (e.g., 120 °C).

Characterization of the Resulting High-Performance Polymer

A comprehensive characterization of the synthesized PEKEKK is crucial to ascertain its properties and suitability for various applications.

Table 2: Key Characterization Techniques and Expected Properties of PEKEKK

Characterization Technique	Property Measured	Expected Outcome for PEKEKK
Thermal Analysis
Differential Scanning Calorimetry (DSC)	Glass Transition Temperature (Tg), Melting Temperature (Tm)	High Tg (> 160 °C) and Tm (> 350 °C), indicating excellent thermal stability.[4]
Thermogravimetric Analysis (TGA)	Decomposition Temperature (Td)	High Td, signifying resistance to thermal degradation at elevated temperatures.
Mechanical Testing
Tensile Testing	Tensile Strength, Modulus, Elongation at Break	High tensile strength and modulus, characteristic of rigid, high-performance polymers.
Dynamic Mechanical Analysis (DMA)	Storage Modulus, Loss Modulus, Tan Delta	High storage modulus below Tg, with a distinct glass transition peak.
Spectroscopic Analysis
Fourier-Transform Infrared (FTIR) Spectroscopy	Functional Groups	Characteristic peaks for aromatic ether (C-O-C) and ketone (C=O) groups.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Polymer Structure	Confirmation of the polymer repeat unit structure and purity.
Morphological Analysis
X-ray Diffraction (XRD)	Crystallinity	Can be semi-crystalline or amorphous depending on the specific monomer composition and processing conditions.
Scanning Electron Microscopy (SEM)	Surface Morphology	Provides information on the surface features and microstructure of the polymer.

Causality in Experimental Design and Protocol Validation

The protocols provided are designed to be self-validating through a clear understanding of the underlying chemical principles.

• Moisture Control: The Friedel-Crafts reaction is highly sensitive to moisture, as water can deactivate the Lewis acid catalyst. Therefore, the use of dry glassware, solvents, and an inert atmosphere is critical for successful polymerization.

• Stoichiometry: Precise control of the monomer stoichiometry is essential to achieve high molecular weight polymers in step-growth polymerization. Any deviation can lead to lower molecular weights and compromised material properties.

• Catalyst Concentration: The amount of Lewis acid catalyst influences both the rate of polymerization and the potential for side reactions. An optimal concentration must be determined experimentally to maximize molecular weight while minimizing undesirable side products.

• Reaction Temperature and Time: These parameters are crucial for controlling the polymerization process. Lower temperatures at the initial stage of catalyst addition help to control the exothermic reaction, while subsequent heating is necessary to drive the polymerization to completion.

Conclusion and Future Outlook

4-(4-Chlorobenzoyl)benzoic acid is a valuable monomer for the synthesis of high-performance poly(ether ketone)s like PEKEKK. The Friedel-Crafts polycondensation route offers a viable method for producing these advanced materials. The resulting polymers exhibit exceptional thermal stability and mechanical properties, making them suitable for a wide range of demanding applications.

Future research can focus on the synthesis of copolymers by incorporating other functional monomers to further tailor the properties of the resulting polymers. This could lead to materials with enhanced processability, specific functionalities, or improved biocompatibility for medical applications. The detailed protocols and scientific rationale presented in this guide provide a solid foundation for researchers to explore the vast potential of CBA in the field of high-performance polymers.

References

• NETZSCH Analyzing & Testing. (n.d.). PEKEKK: Polyacryletherketoneetherketoneketone. Retrieved from [Link]

• Hergenrother, P. M. (2003). The Synthesis, Characterization, and Applications of High Performance/High Temperature Polymers. High Performance Polymers, 15(1), 3-45.
• Google Patents. (n.d.). Method for preparing poly (ether ketone ketones). (WO2011004164A2).

• PubChem. (n.d.). 4-Chlorobenzoic acid. Retrieved from [Link]

• Bluemel, J. (n.d.). CHARACTERIZATION OF PEEK (POLYARYLETHERETHERKETONE) POLYMERS BY SOLID-STATE NMR SPECTROSCOPY. Texas A&M University.

• Syensqo. (2024). Specialty Polymers for Industrial Applications. Retrieved from [Link]

• Wolfgram Memorial Library Digital Collections. (n.d.). Characterization of Peek Polymer Before and After Annealing: Correlating Microscale and Macroscale Properties via AFM Techniques and Mechanical Testing. Retrieved from [Link]

• Wang, J., et al. (2024). Independent Development Strategy of High-Performance Polymers. Engineering, 10(4), 633-641.

• PEEKCHINA. (2025). PEEK vs PEKK vs PEEKK: Comparing Top-Grade PAEK Materials. Retrieved from [Link]

• MDPI. (2024). Multiscale Mechanical Characterization of Polyether-2-ketone (PEKK)

• Ensinger. (n.d.). PEEK plastic material. Retrieved from [Link]

• MDPI. (2024). Synthesis of Cyclic Oligomers of Polyether Ketone Ketone (PEKK) for Ring-Opening Polymerisation (ROP)

• Zypeek. (n.d.). What Are the Main Features of PEEK? Retrieved from [Link]

• Sarex Fine Chemicals. (n.d.). 2(4-Chlorobenzoyl) Benzoic Acid. Retrieved from [Link]

• SPE Library. (n.d.). SPE ANTEC® Indianapolis 2016. Retrieved from [Link]

• Ewing, Z. (2016). Synthesis and characterization of PEEK analogues utilizing 3,5- and 2,4-difluorobenzophenone.
• NIH. (2025).

• Syensqo. (n.d.). Specialty Polymers - Applications. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-(4-Chlorobenzoyl)benzoic acid. Retrieved from [Link]

• Syensqo. (n.d.). Specialty Polymers - High Performance Polymers. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-(4-Chlorobenzoyl)benzoic Acid

This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth technical support for the synthesis of 2-(4-chlorobenzoyl)benzoic acid. Here, we address common challenges and provide practical, field-proven solutions to enhance reaction yield and purity. Our focus is on the prevalent and robust Friedel-Crafts acylation method.

Introduction to the Core Synthesis: Friedel-Crafts Acylation

The synthesis of 2-(4-chlorobenzoyl)benzoic acid is most commonly achieved through the Friedel-Crafts acylation of chlorobenzene with phthalic anhydride, utilizing a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).[1][2] This electrophilic aromatic substitution reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds with an aromatic ring.[3]

The reaction proceeds by the formation of a highly electrophilic acylium ion intermediate generated from the interaction of phthalic anhydride and aluminum chloride.[3] This intermediate is then attacked by the electron-rich chlorobenzene, primarily at the para position due to steric hindrance at the ortho positions, leading to the desired product.[4][5]

Troubleshooting Guide: Enhancing Your Yield

This section addresses common issues encountered during the synthesis of 2-(4-chlorobenzoyl)benzoic acid in a question-and-answer format.

Q1: My reaction yield is significantly lower than expected. What are the likely causes?

A1: Low yields in this Friedel-Crafts acylation can often be traced back to several critical factors:

• Catalyst Inactivity: The Lewis acid catalyst, aluminum chloride (AlCl₃), is extremely sensitive to moisture.[6] Any presence of water in your reagents, solvent, or glassware will lead to the hydrolysis of AlCl₃, rendering it inactive.

• Insufficient Catalyst: The product, a ketone, can form a stable complex with the AlCl₃ catalyst. This complexation effectively removes the catalyst from the reaction, necessitating the use of stoichiometric or even excess amounts of the catalyst rather than a purely catalytic quantity.[6][7]

• Suboptimal Reaction Temperature: While some Friedel-Crafts acylations proceed at room temperature, this specific reaction often requires heating to overcome the activation energy.[2] However, excessively high temperatures can promote side reactions and decomposition.

• Purity of Reactants: The purity of chlorobenzene, phthalic anhydride, and particularly the anhydrous aluminum chloride is paramount. Impurities can interfere with the catalyst and lead to the formation of unwanted byproducts.

Q2: I'm observing the formation of a significant amount of an unidentifiable byproduct. What could this be and how can I minimize it?

A2: The primary byproduct in this reaction is often the ortho-substituted isomer, 2-(2-chlorobenzoyl)benzoic acid. While the para-isomer is favored due to less steric hindrance, the formation of the ortho isomer can be influenced by reaction conditions. To minimize its formation:

• Control Reaction Temperature: Lowering the reaction temperature may increase the selectivity for the para product. However, this must be balanced with maintaining a reasonable reaction rate.

• Solvent Choice: The choice of solvent can influence isomer distribution. While chlorobenzene often serves as both reactant and solvent, using a non-polar co-solvent might alter the steric environment around the electrophile.

Another possibility is the occurrence of side reactions if the temperature is too high, leading to charring or polymerization.

Q3: The reaction mixture becomes a thick, difficult-to-stir sludge. How can I prevent this?

A3: The formation of a thick precipitate is common as the product-catalyst complex is often insoluble.[2] To manage this:

• Efficient Mechanical Stirring: Ensure you have robust mechanical stirring throughout the reaction to maintain a homogenous mixture as much as possible. A magnetic stir bar may not be sufficient for larger-scale reactions.

• Appropriate Solvent Volume: While using excess chlorobenzene as a solvent is common, ensuring a sufficient volume can help to keep the mixture more mobile.

Q4: My final product is difficult to purify and appears oily or discolored. What are the best purification strategies?

A4: Discoloration can result from impurities in the starting materials or side reactions. The crude product often contains residual catalyst and byproducts. A typical and effective purification protocol involves:

• Quenching: The reaction is carefully quenched by adding the reaction mixture to a mixture of crushed ice and concentrated hydrochloric acid.[1] This breaks up the aluminum chloride complex of the product and helps to dissolve any remaining inorganic salts.

• Extraction: The product is then extracted into an organic solvent.

• Washing: The organic layer should be washed with water and brine to remove any remaining water-soluble impurities.[1]

• Recrystallization: The most effective method for obtaining a pure, crystalline product is recrystallization.[2] A common solvent system for this is benzene or an ethanol/water mixture.[2][8]

Frequently Asked Questions (FAQs)

Q1: Why is anhydrous aluminum chloride necessary, and can I use other Lewis acids?

A1: Anhydrous aluminum chloride is crucial because it is a powerful Lewis acid that can efficiently generate the acylium ion intermediate from phthalic anhydride.[3] As mentioned, its reactivity with water makes anhydrous conditions essential for a successful reaction.[6] Other Lewis acids like ferric chloride (FeCl₃) can also be used, but AlCl₃ is generally the most effective for this transformation.

Q2: Can I use 4-chlorobenzoyl chloride instead of phthalic anhydride and chlorobenzene?

A2: The name "4-(4-Chlorobenzoyl)benzoic acid" might suggest a reaction between 4-chlorobenzoyl chloride and a benzoic acid derivative. However, the more common and industrially relevant product with similar nomenclature is 2-(4-chlorobenzoyl)benzoic acid, synthesized from phthalic anhydride and chlorobenzene. Synthesizing 4-(4-chlorobenzoyl)benzoic acid would require a different synthetic strategy, likely involving a para-substituted benzene ring with both a carboxylic acid (or a precursor) and a reactive site for Friedel-Crafts acylation.

Q3: What safety precautions should I take when running this reaction?

A3: Several safety precautions are critical:

• The reaction evolves hydrogen chloride (HCl) gas, which is corrosive and toxic. The reaction must be performed in a well-ventilated fume hood.[4]

• Anhydrous aluminum chloride reacts violently with water. Care should be taken to avoid exposure to moisture.

• The quenching process is highly exothermic and should be done slowly and with adequate cooling (ice bath).

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is an effective technique for monitoring the reaction's progress. By taking small aliquots from the reaction mixture over time, you can observe the consumption of the starting materials (phthalic anhydride) and the formation of the product. This allows you to determine the optimal reaction time and avoid unnecessary heating that could lead to byproduct formation.

Experimental Protocols

Detailed Synthesis Protocol for 2-(4-Chlorobenzoyl)benzoic acid

This protocol is based on established methods for Friedel-Crafts acylation.[2]

Materials:

• Phthalic anhydride

• Chlorobenzene (dried)

• Anhydrous aluminum chloride (well-ground)

• Ice

• Concentrated Hydrochloric Acid

• Water

• Ethanol (for recrystallization)

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a drying tube, and a powder funnel, add 122 ml of dried chlorobenzene and 30 g (0.2 mol) of phthalic anhydride.[2]

• With vigorous stirring, slowly add 64 g (0.48 mol) of well-ground anhydrous aluminum chloride.[2] The addition is exothermic, and the reaction temperature will rise.

• Once the addition is complete, heat the mixture to reflux and maintain it for 1 hour, using an ice bath to moderate the reaction if it becomes too vigorous.[2] The reaction mixture will likely solidify.[2]

• After the reflux period, cool the reaction vessel in an ice bath.

• Carefully and slowly add 300 ml of a mixture of crushed ice and water to the solidified reaction product.[2] This quenching step is highly exothermic.

• Add concentrated hydrochloric acid to dissolve the aluminum salts.

• Isolate the resulting white precipitate by vacuum filtration and wash thoroughly with water and then with a small amount of cold ethanol.[2] This yields the crude product.

• For purification, recrystallize the crude solid from benzene or an ethanol/water mixture to obtain pure 2-(4-chlorobenzoyl)benzoic acid.[2][8]

Parameter	Recommended Value	Rationale
Reactant Ratio	Phthalic Anhydride : AlCl₃ (1 : 2.4)	A stoichiometric excess of AlCl₃ is needed to act as both a catalyst and to complex with the ketone product.[6]
Reaction Temperature	Reflux	Provides the necessary activation energy for the reaction to proceed at a reasonable rate.[2]
Reaction Time	1 hour at reflux	Sufficient time for the reaction to reach completion.[2]
Quenching Method	Slow addition to ice/water	Safely decomposes the aluminum chloride complexes and dissipates the heat generated.

Visualizing the Process

Reaction Mechanism

Caption: Friedel-Crafts acylation mechanism for 2-(4-chlorobenzoyl)benzoic acid synthesis.

Troubleshooting Workflow

Caption: A stepwise workflow for troubleshooting low yields in the synthesis.

References

• PrepChem. (n.d.). Synthesis of 2-(4-Chlorobenzoyl)benzoic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). o-CHLOROBENZOYL CHLORIDE. Retrieved from [Link]

• Google Patents. (n.d.). CN105906521A - Synthesis method of chlorthalidone medicine intermediate 2-(3-amino-4-chlorobenzoyl)benzoic acid.

• Sarex Fine Chemicals. (n.d.). 2(4-Chlorobenzoyl) Benzoic Acid. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• YouTube. (2020). Friedel Crafts reaction/Acylation of toluene. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-TOLUYL-o-BENZOIC ACID. Retrieved from [Link]

• Scribd. (n.d.). Friedel-Crafts Acylation of Toluene. Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Friedel-Crafts Reactions. Retrieved from [Link]

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• 7. Organic Syntheses Procedure [orgsyn.org]
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Technical Support Center: Optimizing Friedel-Crafts Acylation of Chlorobenzene

Welcome to the technical support center for the Friedel-Crafts acylation of chlorobenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this foundational yet challenging reaction. Here, we move beyond simple protocols to address the underlying principles that govern success, providing you with the expert insights needed to troubleshoot and optimize your experiments effectively.

Section 1: Troubleshooting Guide - Diagnosing and Solving Common Issues

This section addresses the most frequent challenges encountered during the acylation of chlorobenzene. The question-and-answer format provides direct solutions to specific experimental problems.

Question 1: Why is my yield of 4-chloroacetophenone unexpectedly low?

A low yield is the most common issue and can stem from several factors, often related to the deactivation of the catalyst or the inherent reactivity of the substrate.

• Cause 1: Catalyst Inactivity. The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely sensitive to moisture.[1] Any trace of water in your reagents, solvent, or glassware will react with and decompose the AlCl₃, rendering it inactive.

  • Solution: Employ strictly anhydrous conditions. Dry glassware in an oven (e.g., >100°C for several hours) and cool under an inert atmosphere (nitrogen or argon). Use freshly opened, anhydrous grade solvents and ensure your AlCl₃ is a free-flowing powder, not clumped (a sign of hydration).[2]

• Cause 2: Insufficient Catalyst Loading. Unlike many catalytic reactions, Friedel-Crafts acylation requires a stoichiometric amount of the Lewis acid. This is because the ketone product forms a stable complex with the AlCl₃, effectively sequestering it and preventing it from participating in further catalytic cycles.[1][3]

  • Solution: Use at least 1.0 to 1.1 equivalents of AlCl₃ relative to the acylating agent. For deactivated substrates like chlorobenzene, slightly increasing the catalyst loading to 1.2 equivalents may improve the reaction rate and yield.

• Cause 3: Sub-optimal Reaction Temperature. The reaction's activation energy must be overcome. While the initial formation of the acylium ion complex can be exothermic, the subsequent electrophilic attack on the deactivated chlorobenzene ring may require thermal energy.[1][4]

  • Solution: Start the reaction at a low temperature (0-5°C) during the addition of reagents to control the initial exothermic reaction.[5] After the addition is complete, allow the mixture to warm to room temperature and stir for several hours. If monitoring (e.g., by TLC) shows a sluggish reaction, gentle heating (e.g., 40-50°C) may be necessary to drive it to completion.

• Cause 4: Deactivated Aromatic Ring. Chlorobenzene is an electron-poor aromatic ring due to the inductive electron-withdrawing effect of the chlorine atom, making it less nucleophilic and inherently less reactive in electrophilic aromatic substitutions compared to benzene.[5]

  • Solution: While you cannot change the nature of the substrate, ensuring all other parameters (catalyst activity, stoichiometry, temperature) are optimized is critical to compensate for its lower reactivity.

Question 2: My product is a mixture of 2-chloroacetophenone and 4-chloroacetophenone. How can I improve the selectivity for the para isomer?

This is a question of regioselectivity. The chloro substituent is an ortho, para-director, meaning it directs incoming electrophiles to these positions.[6]

• Cause: Steric Hindrance. The primary factor governing the ortho/para ratio in this reaction is sterics. The acyl group is bulky, and its approach to the ortho position is hindered by the adjacent chlorine atom. The para position is sterically unencumbered, making it the favored site of attack.[5]

  • Solution 1: Lower Reaction Temperature. Running the reaction at lower temperatures can enhance selectivity for the thermodynamically more stable para product. Higher temperatures can provide enough energy to overcome the steric barrier, leading to a higher proportion of the ortho isomer.

  • Solution 2: Solvent Choice. The polarity of the solvent can influence the product ratio. In non-polar solvents like dichloromethane or carbon disulfide, the para product is typically heavily favored.[7] Highly polar solvents like nitrobenzene can sometimes alter isomer distributions, although they introduce other complications. For this reaction, sticking with standard non-polar solvents is the best practice for maximizing para selectivity.

Question 3: During the aqueous work-up, I'm struggling with persistent emulsions or product loss. What are the correct procedures?

An improper work-up can significantly reduce your isolated yield and purity. The key is to completely break down the aluminum-ketone complex formed during the reaction.

• Cause: Incomplete Quenching. The AlCl₃-ketone complex is a thick, often viscous material. If not fully hydrolyzed, it can lead to emulsions and trap the product.

  • Solution: The standard and most effective method is to slowly and carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.[1][8] This highly exothermic process should be done in a fume hood with vigorous stirring. The acid ensures the aluminum salts remain dissolved in the aqueous phase as soluble aluminum hydrochloro complexes.

• Cause: Insufficient Extraction. The product may have some solubility in the aqueous layer, especially if large volumes are used.

  • Solution: After separating the organic layer, extract the acidic aqueous layer at least two more times with fresh portions of the organic solvent (e.g., dichloromethane).[8] Combine all organic layers for subsequent washing steps.

• Cause: Residual Acidity. Any remaining HCl or AlCl₃ can interfere with purification.

  • Solution: Wash the combined organic layers with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid (watch for gas evolution!), followed by a wash with saturated sodium chloride (brine) to remove excess water and help break any minor emulsions.[8]

Section 2: Frequently Asked Questions (FAQs)

This section covers fundamental concepts essential for a deep understanding of the reaction.

Question 1: What is the detailed mechanism for the Friedel-Crafts acylation of chlorobenzene?

The reaction is a classic electrophilic aromatic substitution that proceeds in three main steps:

• Formation of the Electrophile: The Lewis acid (AlCl₃) coordinates to the chlorine atom of the acyl chloride, polarizing the carbon-chlorine bond. This facilitates the departure of the chloride, which forms an AlCl₄⁻ complex, and generates a highly reactive, resonance-stabilized electrophile known as the acylium ion .[9]

• Electrophilic Attack: The π-electron system of the chlorobenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. The aromaticity of the ring is temporarily lost.[8]

• Deprotonation and Aromaticity Restoration: A weak base (like the AlCl₄⁻) abstracts a proton from the carbon atom bearing the new acyl group. This restores the carbon-carbon double bond, regenerates the aromatic system, and releases HCl and the AlCl₃ catalyst.[9]

Question 2: Why are halogens like chlorine considered deactivating yet ortho, para-directing?

This is a classic case of competing electronic effects:

• Inductive Effect (Deactivating): Chlorine is more electronegative than carbon. It pulls electron density away from the aromatic ring through the sigma bond (inductive effect). This makes the ring less electron-rich and thus less reactive towards electrophiles compared to benzene.[5]

• Resonance Effect (Directing): Chlorine has lone pairs of electrons that can be donated into the ring through π-conjugation (resonance effect). This donation of electron density preferentially stabilizes the carbocation intermediates formed from attack at the ortho and para positions. The intermediate from meta attack cannot be stabilized by the chlorine's lone pairs, making it a much slower pathway. The resonance effect, therefore, directs the substitution to the ortho and para positions.

Question 3: What are the most suitable solvents for this reaction?

The ideal solvent should be inert under the strong Lewis acidic conditions and should not be more nucleophilic than the substrate.

• Recommended Solvents:

  • Dichloromethane (CH₂Cl₂): Generally the solvent of choice. It is inert, has a convenient boiling point (40°C) for gentle reflux if needed, and effectively dissolves the reactants and intermediates.[5]

  • Carbon Disulfide (CS₂): A traditional solvent for this reaction. It is very non-polar and unreactive. However, it is highly flammable, volatile, and toxic, making dichloromethane a more common choice in modern labs.

• Solvents to Avoid:

  • Benzene/Toluene: These are more electron-rich (more reactive) than chlorobenzene and will be acylated preferentially, leading to a mixture of undesired products.

  • Protic Solvents (Water, Alcohols): They will react violently with and destroy the Lewis acid catalyst.

  • Lewis Basic Solvents (Ethers, Acetone): They will form complexes with the AlCl₃ catalyst, deactivating it.

Question 4: What are the primary safety considerations?

Friedel-Crafts acylation involves several hazardous materials and requires strict safety protocols.

• Aluminum Chloride (AlCl₃): Corrosive and reacts violently and exothermically with water, releasing toxic HCl gas. Handle it quickly in a moisture-free environment (e.g., a glove box or under an inert gas stream) and in a fume hood.[5][8]

• Acyl Chlorides (e.g., Acetyl Chloride): Corrosive and lachrymatory (causes tearing). They also react with moisture. Always handle in a fume hood.[8]

• Solvents: Dichloromethane is a suspected carcinogen and should be handled with appropriate personal protective equipment (PPE).[1]

• Gas Evolution: The reaction generates HCl gas, which must be vented safely or trapped using a base scrubber.[5]

Section 3: Data Summaries & Protocols

Data Presentation

Table 1: Comparison of Common Lewis Acid Catalysts

Catalyst	Relative Activity	Key Considerations
AlCl₃	Very High	Standard choice; highly moisture-sensitive; requires stoichiometric amounts.
FeCl₃	High	Less reactive than AlCl₃ but also effective; a good alternative.
BF₃	Moderate	A gaseous Lewis acid; often used as its etherate complex (BF₃·OEt₂).
ZnCl₂	Low	Generally requires higher temperatures; useful for more activated substrates.

Table 2: Influence of Solvent on Reaction Outcome

Solvent	Polarity	Typical Use Case	Impact on Chlorobenzene Acylation
Dichloromethane	Polar Aprotic	Standard solvent	Good solubility of reactants; promotes high para-selectivity.
Carbon Disulfide	Non-polar	Classic solvent	Excellent for promoting para-selectivity; highly hazardous.
Nitrobenzene	Polar Aprotic	Used for very unreactive substrates	Can increase reactivity but complicates work-up and may affect isomer ratio. Not recommended unless necessary.

Experimental Protocols

Protocol 1: Synthesis of 4-Chloroacetophenone via Friedel-Crafts Acylation

• Safety: This procedure must be performed in a certified chemical fume hood. Wear safety goggles, a lab coat, and chemical-resistant gloves.

• Setup: Assemble a dry 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a calcium chloride drying tube (or nitrogen inlet), and an addition funnel.

• Reagent Addition: To the flask, add anhydrous aluminum chloride (14.0 g, 0.105 mol). Add 50 mL of anhydrous dichloromethane. Cool the resulting suspension to 0°C using an ice bath.

• Acylating Agent: In the addition funnel, place acetyl chloride (7.1 mL, 0.10 mol) dissolved in 20 mL of anhydrous dichloromethane.

• Substrate: Add chlorobenzene (10.2 mL, 0.10 mol) directly to the cooled AlCl₃ suspension in the flask.

• Reaction: Add the acetyl chloride solution dropwise from the addition funnel to the stirred suspension over 30 minutes, ensuring the internal temperature does not rise above 10°C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction's progress by TLC (e.g., using a 9:1 hexanes:ethyl acetate eluent).

• Upon completion, proceed immediately to the work-up protocol.

Protocol 2: Standard Aqueous Work-up

• Quenching: Prepare a 600 mL beaker containing ~100 g of crushed ice and 50 mL of concentrated HCl. While stirring the ice/acid mixture vigorously, slowly and carefully pour the reaction mixture from the flask into the beaker.

• Extraction: Transfer the quenched mixture to a 500 mL separatory funnel. Separate the lower organic layer. Extract the aqueous layer twice more with 30 mL portions of dichloromethane.

• Washing: Combine all organic layers in the separatory funnel. Wash with 50 mL of saturated NaHCO₃ solution (vent frequently to release CO₂). Then, wash with 50 mL of brine.

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude product (a mixture of ortho and para isomers) can be purified by recrystallization from a suitable solvent (e.g., ethanol or hexanes) or by flash column chromatography to isolate the pure 4-chloroacetophenone.

References

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Friedel Crafts Acylation Reaction of Chlorobenzene | 2-Chloro acetophenone. (2023). YouTube. [Link]

• Quora. (2021). What happens when chlorobenzene undergoes Friese Craft's alkylation?. [Link]

• Vedantu. (n.d.). Explain FriedelCraft alkylation of chlorobenzene. [Link]

• LibreTexts Chemistry. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• Stack Exchange. (2019). Why isn't benzene used as a solvent for the Friedel-Crafts alkylation of chlorobenzene?. [Link]

• YouTube. (2020). Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. [Link]

• Filo. (2024). Explain Fridal-craft's acylation reaction in chlorobenzene. [Link]

• YouTube. (2017). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

• Chemistry Stack Exchange. (2019). Solvent Effects in Friedel–Crafts Reaction. [Link]

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Preventing byproduct formation in 4-(4-Chlorobenzoyl)benzoic acid synthesis

Welcome to the technical support center for the synthesis of 4-(4-chlorobenzoyl)benzoic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this synthesis and minimize the formation of unwanted byproducts. Our focus is on providing practical, experience-driven insights to enhance the yield and purity of your target compound.

Troubleshooting Guide

This section addresses specific experimental challenges in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My final product is a mixture of isomers. How can I improve the regioselectivity of the acylation step?

A: The formation of isomeric products, primarily the ortho- and para-isomers, is a common challenge in the Friedel-Crafts acylation of toluene with 4-chlorobenzoyl chloride. The methyl group of toluene is an ortho-, para-director. While the para-product is sterically favored, the ortho-isomer is a significant potential byproduct.[1]

• Underlying Cause: The regioselectivity of Friedel-Crafts acylation is influenced by both electronic and steric factors. While the methyl group electronically activates both the ortho and para positions, the bulkiness of the acylating agent (the 4-chlorobenzoyl chloride-Lewis acid complex) generally favors substitution at the less hindered para position.[1] However, reaction conditions can alter this preference.

• Solutions:

  • Temperature Control: Lowering the reaction temperature can enhance selectivity for the para-product. At lower temperatures, the reaction is more kinetically controlled, favoring the sterically less hindered product.

  • Choice of Lewis Acid: While aluminum chloride (AlCl₃) is a common catalyst, using a bulkier Lewis acid, such as ferric chloride (FeCl₃), can increase steric hindrance around the ortho position, thereby favoring para-substitution.

  • Solvent Effects: The choice of solvent can influence the effective size of the acylating complex. Less polar solvents may be preferable.

Q2: I'm observing a significant amount of unreacted toluene and/or 4-chlorobenzoyl chloride. What could be the issue?

A: Incomplete conversion is a frequent issue in Friedel-Crafts acylation and can stem from several factors related to the catalyst and reaction conditions.

• Underlying Cause: The Lewis acid catalyst, typically AlCl₃, is highly susceptible to deactivation by moisture.[2] Water reacts with AlCl₃, rendering it inactive. Additionally, an insufficient amount of catalyst will lead to a sluggish or incomplete reaction.

• Solutions:

  • Anhydrous Conditions: Ensure all glassware is thoroughly dried, and use anhydrous solvents and reagents. It is advisable to use a freshly opened container of the Lewis acid.[2]

  • Catalyst Stoichiometry: For Friedel-Crafts acylation, a slight excess of the Lewis acid (1.1 to 1.5 equivalents) relative to the acylating agent is often necessary to drive the reaction to completion.[2]

  • Order of Addition: The recommended procedure is to first form the complex between the 4-chlorobenzoyl chloride and the Lewis acid, and then slowly add the toluene to this mixture. This ensures the electrophile is readily available for the reaction.

Q3: After the oxidation step of 4-chloro-4'-methylbenzophenone, my product is impure. What are the likely side products and how can I avoid them?

A: The oxidation of the methyl group of 4-chloro-4'-methylbenzophenone to a carboxylic acid is a critical step where byproducts can be introduced.

• Underlying Cause: The choice of oxidizing agent and reaction conditions are paramount. Strong oxidizing agents like potassium permanganate (KMnO₄) can be effective but may also lead to over-oxidation or side reactions if not properly controlled.[3]

• Potential Byproducts and Solutions:

  • Unreacted Starting Material: If the oxidation is incomplete, you will have residual 4-chloro-4'-methylbenzophenone.

    • Solution: Increase the reaction time or the amount of oxidizing agent. Ensure adequate heating, as this reaction often requires elevated temperatures to proceed to completion.[4][5]

  • Benzylic Halogenation: If using certain oxidizing systems, side-chain halogenation can occur.

    • Solution: This is less common with permanganate oxidation. If this is observed, consider alternative oxidizing agents or ensure the absence of radical initiators.

  • Purification: The desired carboxylic acid product can be separated from the neutral starting material by an acid-base extraction. Dissolve the crude product in a suitable organic solvent and extract with an aqueous base (e.g., sodium bicarbonate solution). The benzoic acid derivative will move into the aqueous layer as its carboxylate salt. The aqueous layer can then be acidified to precipitate the pure product.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient synthetic route to 4-(4-Chlorobenzoyl)benzoic acid?

A: A widely employed and logical synthetic pathway involves a two-step process:

• Friedel-Crafts Acylation: Toluene is acylated with 4-chlorobenzoyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to form 4-chloro-4'-methylbenzophenone.[6][7]

• Oxidation: The methyl group of the resulting ketone is then oxidized to a carboxylic acid using a strong oxidizing agent, such as potassium permanganate or through catalytic air oxidation, to yield 4-(4-chlorobenzoyl)benzoic acid.[3][5][8]

Q2: Why is direct Friedel-Crafts acylation of benzoic acid not a viable route?

A: The carboxylic acid group on benzoic acid is a strongly deactivating group for electrophilic aromatic substitution reactions like Friedel-Crafts acylation.[9] It withdraws electron density from the benzene ring, making it less nucleophilic and therefore less reactive towards the acylium ion electrophile.[9]

Q3: What analytical techniques are best for identifying the main product and potential byproducts?

A: A combination of chromatographic and spectroscopic methods is ideal:

• Thin-Layer Chromatography (TLC): Useful for monitoring the progress of the reaction and for a quick assessment of product purity.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the purity of the final product and can be used to quantify the presence of isomers and other impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The most powerful tool for structural elucidation. It can definitively distinguish between the desired para-isomer and any ortho- or meta-isomers, as well as identify other byproducts.

• Infrared (IR) Spectroscopy: Useful for confirming the presence of key functional groups, such as the carboxylic acid (broad O-H stretch) and the two carbonyl groups.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and can help in identifying unknown impurities.

Q4: Are there any safety considerations I should be aware of during this synthesis?

A: Yes, several safety precautions are crucial:

• 4-chlorobenzoyl chloride: It is corrosive and a lachrymator. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Aluminum chloride (AlCl₃): It reacts violently with water, releasing HCl gas. It should be handled in a dry environment. The workup of the reaction, which involves quenching with water or acid, should be done slowly and in an ice bath to control the exothermic reaction.

• Solvents: Many of the solvents used (e.g., dichloromethane, toluene) are flammable and have associated health risks. Handle them in a fume hood and away from ignition sources.

• Oxidizing agents: Strong oxidizing agents like potassium permanganate can react violently with organic materials.

Process Optimization Summary

Parameter	Recommendation	Rationale
Friedel-Crafts Acylation
Reactant Purity	Use high-purity, anhydrous reagents	Prevents catalyst deactivation and side reactions.[2]
Catalyst	Anhydrous AlCl₃ or FeCl₃	AlCl₃ is a strong catalyst; FeCl₃ may offer better para-selectivity.
Stoichiometry	~1.1-1.5 eq. of Lewis acid	Ensures complete formation of the acylium ion electrophile.[2]
Temperature	0-25 °C	Lower temperatures favor the formation of the para-isomer.
Oxidation
Oxidizing Agent	KMnO₄ or catalytic air oxidation	KMnO₄ is a reliable lab-scale oxidant; air oxidation is used industrially.[3][5]
Temperature	Reflux	The oxidation typically requires heating to proceed at a reasonable rate.[4]
pH	Basic, followed by acidic workup	Oxidation with KMnO₄ is often performed under basic conditions.

Reaction Pathway and Byproduct Formation

Caption: Synthetic pathway for 4-(4-Chlorobenzoyl)benzoic acid and key byproduct formation points.

References

• PrepChem. (n.d.). Synthesis of 2-(4-Chlorobenzoyl)benzoic acid. Retrieved from [Link]

• Google Patents. (1999). US5981803A - Process for the preparation of chloro-benzoyl chlorides.

• Organic Syntheses. (n.d.). o-CHLOROBENZOYL CHLORIDE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Friedel-Crafts Acylation. Retrieved from [Link]

• Sarex Fine Chemicals. (n.d.). 2(4-Chlorobenzoyl) Benzoic Acid. Retrieved from [Link]

• Quora. (2023). How to prepare p- and m-chlorobenzoic acid from toluene. Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• ACS Publications. (2022). Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. Retrieved from [Link]

• Google Patents. (1971). US3631204A - Preparation of benzoic acid from toluene.

• National Center for Biotechnology Information. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. Retrieved from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Google Patents. (2016). CN105906521A - Synthesis method of chlorthalidone medicine intermediate 2-(3-amino-4-chlorobenzoyl)benzoic acid.

• YouTube. (2022). Benzoic Acid Synthesis - Toluene Oxidation. Retrieved from [Link]

• Scribd. (n.d.). Friedel-Crafts Acylation of Toluene. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). A facile synthesis of 2-(4-((4-chlorophenyl)(hydroxy)methyl) phenoxy)-2-methylpropanoic acid: Metabolite of anti-hyperlipidemic drug Fenofibrate. Retrieved from [Link]

• YouTube. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. Retrieved from [Link]

• YouTube. (2020). Friedel Crafts reaction/Acylation of toluene. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Friedel-Crafts Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic Liquid Phase Oxidation of Toluene to Benzoic Acid. Retrieved from [Link]

• Google Patents. (2018). CN108358776A - The preparation method of 4- chloromethyl benzoic acid chlorides.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. US3631204A - Preparation of benzoic acid from toluene - Google Patents [patents.google.com]
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• 7. scribd.com [scribd.com]
• 8. quora.com [quora.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: A Guide to Scaling the Synthesis of 4-(4-Chlorobenzoyl)benzoic Acid

This guide provides an in-depth technical resource for researchers, chemists, and process development professionals tackling the challenges of scaling up the synthesis of 4-(4-Chlorobenzoyl)benzoic acid. Moving from the bench to pilot or production scale introduces complexities that can significantly impact yield, purity, and safety. This document is structured to provide not just procedural steps, but the fundamental principles and troubleshooting strategies required for a successful and robust scale-up campaign.

Recommended Synthetic Pathway: A Two-Step Approach

The most common and scalable route to 4-(4-Chlorobenzoyl)benzoic acid involves a two-step process: a Friedel-Crafts acylation followed by an oxidation reaction. This pathway is favored for its use of readily available starting materials and its generally high yields.

The overall transformation proceeds as follows:

• Step 1: Friedel-Crafts Acylation. Toluene is acylated with 4-chlorobenzoyl chloride using a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), to produce the intermediate, 4-methyl-4'-chlorobenzophenone.

• Step 2: Oxidation. The methyl group of the intermediate is selectively oxidized to a carboxylic acid using a strong oxidizing agent, yielding the final product, 4-(4-Chlorobenzoyl)benzoic acid.

Caption: High-level workflow for the synthesis of 4-(4-Chlorobenzoyl)benzoic acid.

Detailed Experimental Protocols

The following protocols are provided as a baseline for laboratory-scale synthesis (e.g., 0.1-0.5 mol). When scaling, all parameters, especially rates of addition and temperature control, must be re-evaluated.

Protocol 1: Friedel-Crafts Acylation to Synthesize 4-methyl-4'-chlorobenzophenone

Reaction Principle: This reaction is a classic electrophilic aromatic substitution. The Lewis acid, AlCl₃, coordinates with the 4-chlorobenzoyl chloride to form a highly electrophilic acylium ion.[1] This electrophile is then attacked by the electron-rich toluene ring. The methyl group of toluene is an ortho, para-director; however, the para-product is heavily favored due to the steric hindrance of the incoming acyl group at the ortho position.[2][3]

Caption: Mechanism of Friedel-Crafts Acylation.

Materials & Equipment:

Reagent/Equipment	Molar Mass ( g/mol )	Quantity	Notes
Anhydrous Aluminum Chloride (AlCl₃)	133.34	1.2 eq	Must be a fine, free-flowing powder.
4-Chlorobenzoyl Chloride	175.01	1.0 eq
Toluene	92.14	3.0 - 5.0 eq	Serves as both reactant and solvent.
Dichloromethane (DCM)	84.93	~5 mL / g of AlCl₃	Optional solvent for initial slurry.
Hydrochloric Acid (HCl)	36.46	As needed	For quenching.
Water (H₂O)	18.02	As needed	For work-up.

| Three-neck round-bottom flask, condenser, addition funnel, mechanical stirrer, ice bath. | | | Ensure all glassware is oven-dried. |

Procedure:

• Setup: Assemble a dry three-neck flask with a mechanical stirrer, an addition funnel, and a condenser connected to a gas trap (to scrub the evolved HCl gas). The entire apparatus must be under an inert atmosphere (e.g., nitrogen).

• Catalyst Slurry: To the flask, add anhydrous aluminum chloride (1.2 eq). If desired, add dry dichloromethane to create a stirrable slurry.[4]

• Cooling: Cool the slurry to 0-5 °C using an ice bath. Efficient cooling is critical for controlling the reaction's exotherm and minimizing side products.

• Reagent Addition: In a separate dry flask, dissolve 4-chlorobenzoyl chloride (1.0 eq) in toluene (3.0-5.0 eq). Transfer this solution to the addition funnel.

• Reaction: Add the toluene solution dropwise to the cooled AlCl₃ slurry over 1-2 hours. Maintain the internal temperature below 10 °C. A color change to amber or deep yellow is expected.[4] After the addition is complete, allow the reaction to stir at room temperature for an additional 2-4 hours, or until TLC/HPLC analysis shows consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0-5 °C. Very slowly and carefully, add the reaction mixture to a separate beaker containing crushed ice and concentrated HCl. Caution: This quench is highly exothermic and releases large volumes of HCl gas. Perform in a well-ventilated fume hood with adequate cooling.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 2M HCl, water, and finally a saturated brine solution.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 4-methyl-4'-chlorobenzophenone, which can be purified by recrystallization from ethanol or hexane.

Protocol 2: Oxidation to 4-(4-Chlorobenzoyl)benzoic Acid

Reaction Principle: The benzylic methyl group of the intermediate is susceptible to oxidation by strong oxidizing agents like potassium permanganate (KMnO₄) or sodium dichromate in acid. The reaction proceeds via a radical mechanism, converting the methyl group into a carboxylic acid.

Materials & Equipment:

Reagent/Equipment	Molar Mass ( g/mol )	Quantity	Notes
4-methyl-4'-chlorobenzophenone	230.68	1.0 eq	From Protocol 1.
Potassium Permanganate (KMnO₄)	158.03	~3.0 eq
Sodium Hydroxide (NaOH)	40.00	As needed	To maintain basic pH.
Water (H₂O)	18.02	As needed	Solvent.
Sodium Bisulfite (NaHSO₃)	104.06	As needed	To quench excess oxidant.
Hydrochloric Acid (HCl)	36.46	As needed	For acidification.

| Large flask, mechanical stirrer, heating mantle, condenser. | | | |

Procedure:

• Setup: In a large flask equipped with a mechanical stirrer and condenser, add the 4-methyl-4'-chlorobenzophenone (1.0 eq), water, and a small amount of NaOH to maintain a basic pH.

• Oxidant Addition: Heat the mixture to reflux (80-90 °C). Add potassium permanganate (KMnO₄, ~3.0 eq) portion-wise over several hours. The purple color of the permanganate will disappear as it is consumed, and a brown precipitate of manganese dioxide (MnO₂) will form.

• Monitoring: Continue heating until the purple color persists, indicating the reaction is complete. Monitor by TLC or HPLC.

• Quenching: Cool the reaction mixture and filter off the MnO₂ precipitate. To the filtrate, add sodium bisulfite to destroy any excess KMnO₄.

• Precipitation: Cool the clear filtrate in an ice bath and acidify with concentrated HCl until the pH is ~1-2. The white solid of 4-(4-Chlorobenzoyl)benzoic acid will precipitate out.

• Isolation & Purification: Collect the solid by filtration, wash thoroughly with cold water, and dry. The crude product can be purified by recrystallization from a suitable solvent like acetic acid or an ethanol/water mixture.

Troubleshooting Guide & FAQs

Scaling up a synthesis is rarely a matter of simply multiplying reagent quantities.[5] The following sections address common issues encountered during the scale-up of this specific synthesis.

Troubleshooting the Friedel-Crafts Acylation Stage

Question	Potential Cause(s)	Recommended Solution(s)
Q1: My reaction is sluggish, stalls, or gives a low yield.	Moisture Contamination: AlCl₃ is extremely hygroscopic and is deactivated by water.[4]	Ensure all glassware is oven- or flame-dried. Use anhydrous grade solvents and reagents. Handle AlCl₃ quickly in a dry environment or glovebox.
Poor Quality AlCl₃: The catalyst may be old or partially hydrolyzed.	Use a fresh bottle of anhydrous AlCl₃ that is a fine, pale yellow/off-white powder. Avoid gray or clumpy material.
Insufficient Catalyst: Stoichiometric amounts are complexed by the product ketone, so a catalytic amount is not sufficient.[6]	Ensure at least 1.1-1.2 equivalents of AlCl₃ are used. For some substrates, more may be required.
Q2: The work-up is difficult, with persistent emulsions.	Insufficient Acid during Quench: Incomplete neutralization of the aluminum salts can lead to gelatinous precipitates that stabilize emulsions.	Quench into a vigorously stirred mixture of ice and a sufficient volume of concentrated HCl. The aqueous layer should be strongly acidic.
Inefficient Mixing: Poor mixing during the quench can create localized areas of high pH.	Add the reaction mixture to the quench solution (not vice-versa) with very efficient stirring.
Q3: The reaction mixture turned dark brown or black (charred).	Temperature Runaway: The reaction is exothermic. Poor temperature control can lead to localized "hot spots" causing decomposition.[5]	Improve cooling efficiency. Ensure the addition rate of the acyl chloride is slow enough to allow the cooling system to dissipate the heat generated. For large scales, consider a jacketed reactor with a chiller.
Reaction with Solvent: At higher temperatures, AlCl₃ can catalyze side reactions with solvents like DCM.	Maintain the recommended temperature profile strictly.

Troubleshooting the Oxidation Stage

Question	Potential Cause(s)	Recommended Solution(s)
Q1: The oxidation is incomplete, leaving starting material.	Insufficient Oxidant: The stoichiometry may be insufficient due to side reactions or decomposition of the oxidant.	Add KMnO₄ until the purple color persists for at least 30 minutes at reflux, indicating an excess is present.
Poor Mass Transfer: This is a biphasic reaction (solid organic, aqueous oxidant). Inefficient mixing can slow the reaction rate.[7]	Use a robust mechanical stirrer. The use of a phase-transfer catalyst (e.g., a quaternary ammonium salt) can sometimes improve reaction rates at scale.
Q2: The final product purity is low, even after recrystallization.	Over-oxidation: Extremely harsh conditions (very high temp, prolonged reaction time) can lead to cleavage of the benzophenone ketone, forming 4-chlorobenzoic acid and benzoic acid.	Avoid excessive heating. Monitor the reaction closely and stop once the starting material is consumed.
Difficult Filtration of MnO₂: Fine MnO₂ particles can be difficult to filter, co-precipitating with the product upon acidification.	After quenching the excess oxidant, consider adding a filter aid (e.g., Celite) to the mixture before filtration to improve the removal of MnO₂. Ensure the solution is hot during this filtration to keep the product salt dissolved.

Frequently Asked Questions (FAQs)

Q: What are the primary safety concerns for this scale-up? A: There are several critical safety considerations:

• Friedel-Crafts Reaction: This reaction is highly exothermic and evolves large quantities of corrosive HCl gas. A temperature runaway is a serious risk. Ensure adequate cooling capacity and a robust gas scrubbing system.

• Aluminum Chloride: Anhydrous AlCl₃ reacts violently with water. Accidental contact can cause severe burns and release HCl. Handle with extreme care in a dry environment.

• Quenching: The quenching of the AlCl₃ complex is extremely exothermic. The rate of addition must be carefully controlled to prevent boiling and splashing of corrosive materials.

• Oxidation: The use of strong oxidants like KMnO₄ or dichromate carries risks. They can react violently with organic materials if not controlled. Ensure proper temperature control and be aware of potential exotherms.

Q: How does mixing affect this process at a larger scale? A: Mixing is one of the most critical parameters in scaling up.[8]

• In the Friedel-Crafts step: Inefficient mixing can lead to poor heat distribution, causing localized overheating and side reactions. It also affects the rate of reaction by limiting the contact between the reactants and the catalyst.

• In the Oxidation step: This is a heterogeneous reaction. The rate is dependent on the surface area of contact between the organic substrate and the aqueous oxidant. Poor mixing leads to significantly longer reaction times and may result in incomplete conversion. The type of impeller and stirring speed (RPM) must be optimized for the specific reactor geometry to ensure good mass transfer.

Q: What analytical methods are recommended for in-process control? A:

• Thin-Layer Chromatography (TLC): Excellent for quick, qualitative checks of reaction completion at the bench.

• High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative analysis. It can be used to accurately track the disappearance of starting materials and the appearance of the product, as well as to identify and quantify impurities. A stable method should be developed early on.

• Gas Chromatography (GC): Can be used to monitor the consumption of volatile starting materials like toluene.

• Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS): Essential for structural confirmation of the intermediate and final product.

Caption: A decision tree for troubleshooting low yields in the Friedel-Crafts acylation step.

References

• Organic Syntheses. (n.d.). o-CHLOROBENZOYL CHLORIDE. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 2-(4-Chlorobenzoyl)benzoic acid. Available at: [Link]

• Chemistry LibreTexts. (2023). Friedel-Crafts Reactions. Available at: [Link]

• Scribd. (n.d.). Friedel-Crafts Acylation of Toluene. Available at: [Link]

• Google Patents. (n.d.). A kind of synthetic method of the chloro benzophenone of 3 nitro 4.
• Google Patents. (n.d.). The preparation method of 4- chloromethyl benzoic acid chlorides.

• YouTube. (2020). Friedel Crafts reaction/Acylation of toluene. Available at: [Link]

• HWS Labortechnik Mainz. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. Available at: [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Available at: [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Available at: [Link]

• SpringerLink. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. Available at: [Link]

• Lab Manager. (2022). How to Scale Up a New Synthesis Reaction. Available at: [Link]

• PubChem. (n.d.). 4-Chlorobenzophenone. Available at: [Link]

• The Chemical Engineer. (2023). Rules of Thumb: Scale-up. Available at: [Link]

• Reddit. (2024). Looking for tips on scaling up organic syntheses. Available at: [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. scribd.com [scribd.com]
• 5. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 6. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 7. sdlookchem.com [sdlookchem.com]
• 8. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]

Technical Support Center: Troubleshooting Polymer Degradation from Impure 4-(4-Chlorobenzoyl)benzoic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding polymer degradation stemming from impurities in 4-(4-Chlorobenzoyl)benzoic acid (CBA). As your virtual Senior Application Scientist, I will walk you through the causality behind these issues, provide validated protocols for diagnosis and purification, and offer insights grounded in established scientific principles.

Frequently Asked Questions (FAQs)

Polymer Synthesis & Degradation Issues

Q1: My polyaryletherketone (PAEK) synthesis is resulting in a dark-colored polymer with a lower-than-expected molecular weight. Could impurities in my 4-(4-Chlorobenzoyl)benzoic acid (CBA) be the cause?

A1: Absolutely. The issues you are describing—discoloration (often a yellow or brown tint) and low molecular weight—are classic indicators of problems during polymerization, and impure monomers are a primary suspect. High-purity monomers are critical in step-growth polymerization, where even trace amounts of reactive impurities can have a significant impact on the final polymer properties.

Several types of impurities in your CBA monomer could be responsible:

• Isomeric Impurities: The synthesis of 4-(4-Chlorobenzoyl)benzoic acid, typically via a Friedel-Crafts acylation, can produce isomeric byproducts such as 2-(4-Chlorobenzoyl)benzoic acid or 3-(4-Chlorobenzoyl)benzoic acid.[1] These isomers can be incorporated into the polymer chain, disrupting the regular, linear structure of the desired polymer (like PEEK). This disruption can hinder crystal formation and create weak points in the polymer backbone, leading to lower thermal stability and reduced mechanical performance.

• Residual Catalysts: Trace amounts of the Lewis acid catalyst (e.g., aluminum chloride) used in the Friedel-Crafts synthesis can remain in the final monomer product if not sufficiently purified. At the high temperatures required for PAEK polymerization (often exceeding 300°C), these residual metallic and acidic impurities can act as catalysts for unwanted side reactions, including ether bond cleavage, which directly leads to chain scission and a lower molecular weight.[2]

• Unreacted Starting Materials: Incomplete reaction or purification can leave residual starting materials, such as chlorobenzene or trimellitic anhydride derivatives. These can act as chain-capping agents, prematurely terminating the polymerization process and thus limiting the final molecular weight of the polymer.

• Moisture: Water is a well-known agent that can interfere with high-temperature polymerization reactions, potentially leading to side reactions that affect the final polymer properties. It is crucial to use thoroughly dried monomers and solvents.

The discoloration you are observing is often due to the formation of chromophores from side reactions or the presence of degradation products. The effect of end groups and molecular weight on the yellowness of high-performance polymers is a known phenomenon.[3]

Q2: What are the most common impurities in 4-(4-Chlorobenzoyl)benzoic acid, and how do they mechanistically lead to polymer degradation?

A2: Based on the common synthetic routes for CBA and related compounds, the primary impurities can be categorized as follows:

• Isomeric Byproducts:

  • Identity: 2-(4-Chlorobenzoyl)benzoic acid and 3-(4-Chlorobenzoyl)benzoic acid.

  • Source: Friedel-Crafts acylation is not always perfectly regioselective, leading to the formation of ortho and meta isomers in addition to the desired para isomer.[4]

  • Degradation Mechanism: These isomers act as "kinks" in the polymer chain. This structural irregularity disrupts the packing of polymer chains, leading to lower crystallinity and reduced thermal stability. The altered bond angles can also create points of higher stress within the polymer backbone, making it more susceptible to thermal cleavage during processing or long-term use.

• Residual Friedel-Crafts Catalyst:

  • Identity: Typically aluminum chloride (AlCl₃) or other Lewis acids.

  • Source: Incomplete quenching and purification after the synthesis reaction.

  • Degradation Mechanism: At the high temperatures of PAEK synthesis and processing, residual Lewis acids can catalyze the cleavage of the critical ether linkages in the polymer backbone. This is a form of acid-catalyzed hydrolysis or etherolysis, which directly results in chain scission and a reduction in molecular weight.

• Organic Precursors and Byproducts:

  • Identity: Unreacted chlorobenzene, trimellitic anhydride, or their derivatives.

  • Source: Incomplete reaction or inadequate purification.

  • Degradation Mechanism: Monofunctional impurities (e.g., a simple aromatic acid without a reactive halogen) can act as chain terminators. They react with one end of a growing polymer chain, rendering it unable to participate in further polymerization, thereby limiting the achievable molecular weight.

The following diagram illustrates the overall troubleshooting logic when encountering polymer degradation issues suspected to be from impure CBA.

Caption: Troubleshooting workflow for polymer degradation.

Analytical & Purification Protocols

Q3: How can I reliably test the purity of my 4-(4-Chlorobenzoyl)benzoic acid batch before using it in a polymerization reaction?

A3: A validated High-Performance Liquid Chromatography (HPLC) method is the most robust and quantitative approach for assessing the purity of your CBA. A reversed-phase HPLC method with UV detection is highly suitable for this type of aromatic carboxylic acid.

Here is a comprehensive, step-by-step protocol based on established methods for similar compounds that you can adapt and validate in your laboratory.[1][5][6][7][8]

Experimental Protocol: HPLC Purity Analysis of CBA

• Instrumentation and Column:

  • HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for good separation.

• Reagents and Mobile Phase:

  • Acetonitrile (ACN): HPLC grade.

  • Water: Deionized or HPLC grade.

  • Phosphoric Acid (H₃PO₄) or Formic Acid: Analytical grade. A small amount of acid is used to suppress the ionization of the carboxylic acid group, leading to better peak shape and retention.

  • Mobile Phase Preparation: A typical starting point is an isocratic mobile phase consisting of a mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid. This composition may need to be optimized to achieve the best separation of impurities.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 25-30 °C.

  • Detection Wavelength: A PDA detector is ideal for scanning across a range of wavelengths to identify the optimal wavelength for CBA and any impurities. A good starting point is 254 nm, where the aromatic rings provide strong absorbance.

• Sample and Standard Preparation:

  • Standard Solution: Accurately weigh a reference standard of high-purity CBA and dissolve it in the mobile phase to a known concentration (e.g., 0.1 mg/mL).

  • Sample Solution: Prepare your CBA batch to be tested at the same concentration as the standard solution.

  • Filtration: Ensure both standard and sample solutions are filtered through a 0.45 µm syringe filter before injection to protect the HPLC column.

• Data Analysis:

  • Run the standard to determine the retention time of the main CBA peak.

  • Run the sample and identify the main peak corresponding to CBA. Any other peaks are potential impurities.

  • The purity can be calculated using the area percent method, where the area of the CBA peak is divided by the total area of all peaks in the chromatogram.

The following table summarizes the typical performance parameters you should aim for when validating this method in your lab.

Parameter	Recommended Specification	Rationale
Linearity (r²)	> 0.999	Ensures the detector response is proportional to the analyte concentration.
Accuracy (% Recovery)	98.0 - 102.0%	Demonstrates the closeness of the measured value to the true value.
Precision (%RSD)	< 2.0%	Indicates the repeatability and reproducibility of the method.
Limit of Detection (LOD)	~0.1 µg/mL	The lowest concentration of analyte that can be reliably detected.
Limit of Quantitation (LOQ)	~0.3 µg/mL	The lowest concentration of analyte that can be accurately quantified.

Q4: I've confirmed that my CBA is impure. What is a reliable protocol for purifying it on a lab scale?

A4: Recrystallization is a highly effective and widely used technique for purifying solid organic compounds like CBA. The principle relies on the difference in solubility of the compound and its impurities in a given solvent at different temperatures.

Here is a detailed protocol for the recrystallization of CBA.

Experimental Protocol: Recrystallization of 4-(4-Chlorobenzoyl)benzoic Acid

• Solvent Selection: The ideal solvent is one in which CBA has high solubility at elevated temperatures and low solubility at room temperature or below. For CBA, a mixed solvent system of ethanol and water or a single solvent like acetic acid or benzene can be effective. A preliminary small-scale test is recommended to determine the optimal solvent or solvent ratio.

• Dissolution:

  • Place the impure CBA in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent (or the more soluble solvent in a mixed system, e.g., ethanol) to just dissolve the solid. Gentle heating on a hot plate may be necessary.

• Decolorization (Optional):

  • If the solution is colored, it may indicate the presence of colored impurities. Add a small amount of activated charcoal to the hot solution and swirl. The charcoal will adsorb the colored impurities.

• Hot Filtration:

  • Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated charcoal and any insoluble impurities. This step must be done quickly to prevent premature crystallization in the funnel.

• Crystallization:

  • Allow the hot, clear filtrate to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once the solution has reached room temperature, you can place the flask in an ice bath to maximize the yield of crystals.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities.

• Drying:

  • Dry the purified crystals thoroughly, for instance, in a vacuum oven at a temperature well below the melting point of CBA.

The following diagram outlines the key steps in the recrystallization workflow.

Caption: Recrystallization workflow for CBA purification.

Implications for Drug Development Professionals

Q5: My team is developing a PEEK-based implantable medical device. How can polymer degradation, potentially from impure CBA, impact the safety and regulatory approval of our device?

A5: This is a critical consideration for any medical device, especially for long-term implants. Polymer degradation can have significant consequences for both the performance and the safety of the device, which are key areas of scrutiny for regulatory bodies like the FDA.

The primary concern is the generation of extractables and leachables (E&L) .

• Extractables are compounds that can be forced out of the polymer under aggressive laboratory conditions (e.g., harsh solvents, high temperatures). An extractables study provides a worst-case scenario of what might leach from the device.

• Leachables are compounds that migrate from the polymer into the patient under normal physiological conditions over the lifetime of the device.

Here’s how impurities in CBA can lead to E&L issues:

• Formation of Degradation Products: As discussed, impurities can create weak points in the polymer chain, making the PEEK material more susceptible to degradation over time when exposed to the physiological environment. This degradation can break down the polymer into smaller, leachable fragments.

• Leaching of Unreacted Monomers and Impurities: If the polymerization is incomplete due to impurities, there may be a higher concentration of unreacted monomers or the impurities themselves trapped within the polymer matrix. These small molecules can leach out of the device over time.

• Biocompatibility and Toxicity: The leached compounds can be toxic or cause an adverse biological response in the patient. Regulatory agencies require a thorough toxicological risk assessment of all potential leachables to ensure patient safety. The biocompatibility of PEEK is one of its key advantages, but this can be compromised by the presence of harmful leachables.

Therefore, ensuring the purity of your starting monomers, like CBA, is a fundamental first step in mitigating the risks associated with extractables and leachables. A robust E&L testing program, as mandated by standards like ISO 10993, is essential for regulatory submission and ensuring the long-term safety and efficacy of your medical device.

References

• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. Available at: [Link]

• Reddy, M. S. N., et al. (2021). Validated HPLC method for Identification and Quantification of 4-Hydroxy Benzoic Acid in Levetiracetam Oral Solution Drug Product Formulation. Longdom Publishing. Available at: [Link]

• Cao, K., Zhang, M., & Liu, G. (2018). The Effect of End Group and Molecular Weight on the Yellowness of Polyetherimide. Macromolecular Rapid Communications, 39(14), e1800045. Available at: [Link]

• Sudha, S. (2021). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. International Journal of Advanced Chemistry Research.
• Pulla, R. M. (2005). Process for the preparation of 4-(4-fluorobenzoyl) butyric acid. Google Patents.
• Feketeová, L., et al. (2019). Cleavage of the ether bond by electron impact: differences between linear ethers and tetrahydrofuran. RSC Publishing.
• Samanidou, V., et al. (2010).
• Ewing, Z. (2016). Synthesis and characterization of PEEK analogues utilizing 3,5- and 2,4-difluorobenzophenone.
• BenchChem. (2025). Application Note and Protocol: Friedel-Crafts Acylation of Chlorobenzene with Suberoyl Chloride. BenchChem.
• Cappellini, G., et al. (2022). Development and Validation of a Reversed-Phase HPLC Method with UV Detection for the Determination of L-Dopa in Vicia faba L. Broad Beans. MDPI.
• Patel, S., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences.
• Patel, H., et al. (2019). Synthesis and Characterization of Thermally Stable Photoactive PEEK Polymers. IJESI.

• Organic Syntheses Procedure. acid anhydrides. Available at: [Link]

• Al-Yafeay, A., et al. (2024). Tribological Evaluation of Polyether Ether Ketone (PEEK) Nanocomposite Coatings Reinforced with Ceria—Effect of Composition, Load, Speed, Counterface, and UV Exposure. MDPI.

• PrepChem.com. Synthesis of 2-(4-Chlorobenzoyl)benzoic acid. Available at: [Link]

• Wilke, T., et al. (2023). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). Beilstein Journal of Organic Chemistry.
• Roeder, R. K., et al. (2017). Structure-Property Relationships in Commercial Polyetheretherketone Resins. Polymer Engineering & Science, 57(9), 955–964.
• Bruck, S. D. (1990). Leachable components in polymeric medical implants and disposables: a brief critical review. Medical Progress Through Technology, 16(3), 131–143.

• Jilin Joinature Polymer Co., Ltd. Unlocking the Potential of PEEK (Medical Grade) in Implantable Medical Devices. Available at: [Link]

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Minimizing batch-to-batch variability in 4-(4-Chlorobenzoyl)benzoic acid production

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4-(4-Chlorobenzoyl)benzoic acid. Recognizing the critical need for consistency and reproducibility in chemical manufacturing, this document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and minimize batch-to-batch variability. Our approach is rooted in explaining the fundamental principles behind the synthetic process, empowering users to make informed decisions during their experiments.

I. Overview of the Synthetic Pathway

The industrial synthesis of 4-(4-Chlorobenzoyl)benzoic acid is typically achieved through a two-step process. This method is favored for its scalability and cost-effectiveness. The process begins with a Friedel-Crafts acylation reaction, followed by an oxidation step.

Figure 1: Two-step synthesis of 4-(4-Chlorobenzoyl)benzoic acid.

Step 1: Friedel-Crafts Acylation. Toluene is acylated with 4-chlorobenzoyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to form the intermediate, 4-methyl-4'-chlorobenzophenone.

Step 2: Oxidation. The methyl group of 4-methyl-4'-chlorobenzophenone is then oxidized to a carboxylic acid using a strong oxidizing agent, such as potassium permanganate (KMnO₄), to yield the final product, 4-(4-Chlorobenzoyl)benzoic acid.

II. Troubleshooting Guide: Minimizing Batch-to-Batch Variability

This section addresses specific issues that can arise during the synthesis, leading to inconsistencies in yield, purity, and overall product quality.

Step 1: Friedel-Crafts Acylation of Toluene

Q1: My Friedel-Crafts reaction has a low yield. What are the potential causes and how can I improve it?

A1: Low yields in Friedel-Crafts acylation are a common issue and can often be traced back to several critical parameters.

• Catalyst Inactivity: Aluminum chloride is extremely sensitive to moisture. Any water present in your toluene, 4-chlorobenzoyl chloride, or solvent will hydrolyze the AlCl₃, rendering it inactive.

  • Solution: Ensure all glassware is oven-dried before use. Use anhydrous solvents and freshly opened or properly stored anhydrous aluminum chloride. A cloudy or off-white appearance of the reaction mixture upon addition of the acyl chloride solution can indicate moisture contamination and catalyst deactivation[1].

• Insufficient Catalyst: The product of the acylation, 4-methyl-4'-chlorobenzophenone, is a ketone. The carbonyl oxygen can form a complex with AlCl₃. This complexation effectively removes the catalyst from the reaction.

  • Solution: A stoichiometric amount (at least one equivalent) of AlCl₃ per equivalent of the acylating agent is often necessary to drive the reaction to completion.

• Suboptimal Reaction Temperature: The reaction temperature is a critical factor. While the initial formation of the acylium ion is often performed at low temperatures (e.g., 0°C) to control the exothermic reaction, subsequent reaction with the aromatic ring may require heating to proceed at a reasonable rate[2][3][4].

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls at room temperature, consider gently heating the mixture to around 60°C[2][4].

• Purity of Starting Materials: The purity of toluene and 4-chlorobenzoyl chloride is paramount. Impurities can compete in side reactions or inhibit the catalyst.

  • Solution: Use high-purity, freshly distilled starting materials whenever possible.

Q2: I am observing the formation of isomeric impurities. How can I minimize them?

A2: The methyl group of toluene is an ortho-, para-directing group in electrophilic aromatic substitution. Therefore, in addition to the desired para-substituted product (4-methyl-4'-chlorobenzophenone), you will likely form the ortho- and, to a lesser extent, the meta-isomers.

• Steric Hindrance: The formation of the ortho-isomer is generally disfavored due to steric hindrance between the bulky acyl group and the methyl group of toluene[2][5].

  • Controlling Temperature: Reaction temperature can influence the isomer ratio. Running the reaction at lower temperatures can sometimes improve selectivity for the para-isomer.

• Purification: While you can't completely prevent the formation of isomers, they can be removed during the purification of the intermediate or the final product.

  • Solution: The isomers often have different physical properties, such as boiling points and solubilities. Purification by fractional distillation (for liquids) or recrystallization (for solids) is typically effective.

Figure 2: Troubleshooting workflow for Friedel-Crafts acylation.

Step 2: Oxidation of 4-Methyl-4'-chlorobenzophenone

Q3: The oxidation of my intermediate is incomplete, resulting in a low yield of the final product. What should I check?

A3: Incomplete oxidation is a common challenge in this step. Several factors can contribute to this issue.

• Insufficient Oxidant: The stoichiometry of the oxidizing agent is critical. For potassium permanganate, the reaction requires a sufficient molar ratio to ensure complete conversion of the methyl group.

  • Solution: Use a molar excess of potassium permanganate. Monitor the reaction for the disappearance of the purple permanganate color, which indicates its consumption.

• Reaction Temperature: The oxidation of an aryl methyl group with KMnO₄ typically requires elevated temperatures to proceed at a practical rate.

  • Solution: Ensure the reaction mixture is heated sufficiently, often to reflux, to drive the reaction to completion.

• Phase Transfer Issues: If the reaction is run in a biphasic system (e.g., an organic solvent and water), a phase-transfer catalyst may be necessary to facilitate the interaction between the organic-soluble starting material and the water-soluble oxidant.

  • Solution: Consider the use of a phase-transfer catalyst like a quaternary ammonium salt if you observe poor mixing and slow reaction rates.

• pH of the Reaction Medium: The oxidizing power of potassium permanganate is pH-dependent.

  • Solution: The reaction is often carried out under basic conditions. The addition of a base like sodium hydroxide can enhance the reaction rate.

Q4: My final product is difficult to purify and appears to contain byproducts. What are the likely impurities and how can I remove them?

A4: Besides unreacted starting material, other impurities can form during the oxidation.

• Manganese Dioxide (MnO₂): When using potassium permanganate, a brown precipitate of manganese dioxide is formed as a byproduct.

  • Solution: After the reaction is complete, the MnO₂ can be removed by filtration. The addition of a reducing agent like sodium bisulfite can also be used to quench excess permanganate and dissolve the MnO₂ as soluble manganese(II) salts.

• Over-oxidation Products: While less common for an aryl methyl group, aggressive oxidation conditions could potentially lead to cleavage of the benzophenone core, though this is generally not a major concern under controlled conditions[6].

• Purification of the Final Product: 4-(4-Chlorobenzoyl)benzoic acid is a solid and can be effectively purified by recrystallization.

  • Solution: Choose a suitable solvent or solvent mixture in which the product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble at all temperatures[7][8][9]. Common solvents for recrystallizing benzoic acid derivatives include water, ethanol, or mixtures thereof[7][8][9].

Parameter	Potential Issue	Troubleshooting Action
Friedel-Crafts Acylation
Catalyst	Deactivation by moisture	Use anhydrous reagents and glassware.
Insufficient amount	Use at least a stoichiometric amount of AlCl₃.
Temperature	Reaction too slow or side reactions	Optimize temperature profile (cool initially, then heat).
Isomer Formation	Presence of ortho and meta isomers	Purify intermediate by recrystallization or distillation.
Oxidation
Oxidant	Incomplete reaction	Use a molar excess of the oxidizing agent.
Temperature	Slow reaction rate	Heat the reaction mixture to reflux.
Purification	Presence of MnO₂	Filter the reaction mixture; consider a bisulfite quench.
Presence of unreacted starting material	Purify the final product by recrystallization.

III. Frequently Asked Questions (FAQs)

Q5: What are the key safety precautions I should take during this synthesis?

A5: Both steps of this synthesis involve hazardous materials and reactions.

• Friedel-Crafts Acylation: Aluminum chloride reacts violently with water and is corrosive. The reaction generates hydrogen chloride (HCl) gas, which is also corrosive and toxic. Perform the reaction in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Oxidation: Potassium permanganate is a strong oxidizing agent and can cause fires or explosions if it comes into contact with combustible materials. The oxidation reaction can be exothermic, so it's important to control the rate of addition of the oxidant and to have adequate cooling available.

Q6: What analytical techniques are recommended for monitoring the reaction and assessing the purity of the final product?

A6: A combination of chromatographic and spectroscopic techniques is recommended.

• Thin Layer Chromatography (TLC): TLC is a quick and effective way to monitor the progress of both the acylation and oxidation reactions. By spotting the reaction mixture alongside the starting material, you can visually track the consumption of the starting material and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for determining the purity of the final product and quantifying any impurities[10][11][12][13]. A reversed-phase C18 column with a buffered mobile phase is a good starting point for method development.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to analyze the purity of the intermediate, 4-methyl-4'-chlorobenzophenone, and to identify any volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the intermediate and the final product and can also be used to assess purity.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for confirming the presence of key functional groups, such as the carbonyl group in the ketone and the carboxylic acid group in the final product.

Q7: Can I use a different Lewis acid for the Friedel-Crafts acylation?

A7: Yes, other Lewis acids such as ferric chloride (FeCl₃) or zinc chloride (ZnCl₂) can be used, but aluminum chloride is generally the most common and effective for this type of reaction. The choice of catalyst can sometimes influence the isomer distribution and reaction rate.

Q8: Are there alternative oxidizing agents for the second step?

A8: While potassium permanganate is a common choice, other oxidizing agents can be used, such as chromic acid or nitric acid. However, these reagents also have their own set of safety and environmental concerns. The choice of oxidant will depend on the specific requirements of your process, including cost, efficiency, and waste disposal considerations.

IV. Experimental Protocols

Protocol 1: Synthesis of 4-Methyl-4'-chlorobenzophenone (Friedel-Crafts Acylation)

This protocol is a general guideline and may require optimization.

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (e.g., a bubbler with mineral oil or an HCl scrubbing system).

• Reagents: In the flask, place anhydrous aluminum chloride (1.1 equivalents) and an anhydrous solvent such as dichloromethane or 1,2-dichloroethane. Cool the mixture to 0°C in an ice bath.

• Addition of Acyl Chloride: To the dropping funnel, add 4-chlorobenzoyl chloride (1.0 equivalent). Add the 4-chlorobenzoyl chloride dropwise to the stirred suspension of aluminum chloride over 30 minutes, maintaining the temperature at 0°C.

• Addition of Toluene: After the addition of the acyl chloride is complete, add toluene (1.0 to 1.2 equivalents) dropwise via the dropping funnel, again keeping the temperature at 0°C.

• Reaction: After the addition of toluene is complete, allow the reaction to stir at 0°C for one hour, then remove the ice bath and allow the mixture to warm to room temperature. The reaction can then be heated to reflux (around 40-50°C for dichloromethane) and monitored by TLC until the starting material is consumed.

• Work-up: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid. This will quench the reaction and decompose the aluminum chloride complex. Separate the organic layer, wash it with water, a saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude 4-methyl-4'-chlorobenzophenone can be purified by recrystallization from a suitable solvent like ethanol or by vacuum distillation.

Protocol 2: Synthesis of 4-(4-Chlorobenzoyl)benzoic Acid (Oxidation)

This protocol is a general guideline and may require optimization.

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the 4-methyl-4'-chlorobenzophenone (1.0 equivalent) from the previous step in a suitable solvent such as pyridine or a mixture of t-butanol and water.

• Oxidation: Prepare a solution of potassium permanganate (2-3 equivalents) in water. Add the potassium permanganate solution portion-wise to the heated (refluxing) solution of the starting material. The purple color of the permanganate should disappear as it is consumed. Continue adding the permanganate solution until a persistent purple color remains.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Add a saturated solution of sodium bisulfite to quench the excess potassium permanganate and dissolve the manganese dioxide precipitate. Acidify the solution with concentrated hydrochloric acid to precipitate the carboxylic acid product.

• Isolation and Purification: Collect the precipitated product by vacuum filtration and wash it with cold water. The crude 4-(4-Chlorobenzoyl)benzoic acid can be further purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.

V. References

• Chemguide. (n.d.). Friedel-Crafts reactions of benzene and methylbenzene. Retrieved from [Link]

• Scribd. (n.d.). Friedel-Crafts Acylation of Toluene. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Friedel-Crafts Reactions. Retrieved from [Link]

• Google Patents. (n.d.). CN103896754A - Method for clean preparation of 4-hydroxyl-4'-chlorobenzophenone. Retrieved from

• YouTube. (2020, June 10). Friedel Crafts reaction/Acylation of toluene. Retrieved from [Link]

• University of California, Davis. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

• Scribd. (n.d.). Friedel-Crafts Acylation of Toluene. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Benzoic acid, 2-(4-chlorobenzoyl)- on Newcrom R1 HPLC column. Retrieved from [Link]

• Google Patents. (n.d.). CN108358776A - The preparation method of 4- chloromethyl benzoic acid chlorides. Retrieved from

• PubMed. (2021, February 18). Oxidation of benzophenone-3 in aqueous solution by potassium permanganate: kinetics, degradation products, reaction pathways, and toxicity assessment. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Patsnap. (n.d.). A kind of preparation method of fenofibrate key intermediate 4-chloro-4'-hydroxybenzophenone. Retrieved from [Link]

• Asian Journal of Chemistry. (2012). Organic Solvent Controlling the Oxidativity of Potassium Permanganate. Retrieved from [Link]

• Organic Syntheses. (n.d.). o-CHLOROBENZOYL CHLORIDE. Retrieved from [Link]

• University of Rochester. (n.d.). Workup: mCPBA Oxidation. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. Retrieved from [Link]

• European Patent Office. (n.d.). EP 0128693 A2 - Process for the preparation of 4-hydroxybenzophenones. Retrieved from [Link]

• Taylor & Francis. (n.d.). Potassium permanganate – Knowledge and References. Retrieved from [Link]

• YouTube. (2020, September 21). Recrystallization Lab Procedure of Benzoic Acid. Retrieved from [Link]

• SCIRP. (n.d.). Low Level Determination of Genotoxic Impurity in Deferasirox Formulation. Retrieved from [Link]

• ResearchGate. (2012). Organic Solvent Controlling the Oxidativity of Potassium Permanganate. Retrieved from [Link]

• Google Patents. (n.d.). CN104030911A - Method for preparing 4-chloro-4'-hydroxybenzophenone. Retrieved from

• Google Patents. (n.d.). CN103896729A - Method for preparing 4-dichlorodiphenylmethane. Retrieved from

• ResearchGate. (n.d.). Recrystallization of Impure Benzoic Acid. Retrieved from [Link]

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• 2. chemguide.co.uk [chemguide.co.uk]
• 3. scribd.com [scribd.com]
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• 5. m.youtube.com [m.youtube.com]
• 6. Oxidation of benzophenone-3 in aqueous solution by potassium permanganate: kinetics, degradation products, reaction pathways, and toxicity assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Separation of Benzoic acid, 2-(4-chlorobenzoyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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• 13. Low Level Determination of Genotoxic Impurity in Deferasirox Formulation [scirp.org]

Reference Data & Comparative Studies

A-Senior-Application-Scientist's-Guide-to-Purity-Analysis:-4-(4-Chlorobenzoyl)benzoic-Acid-by-HPLC-versus-Titration

In the landscape of pharmaceutical development and quality control, the purity of an active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy. For a compound like 4-(4-Chlorobenzoyl)benzoic acid, an important intermediate in the synthesis of various pharmaceuticals, rigorous purity assessment is non-negotiable. This guide provides an in-depth comparison of two orthogonal analytical techniques—High-Performance Liquid Chromatography (HPLC) and acid-base titration—for the purity determination of this compound. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer a comparative analysis of their performance characteristics, grounded in the principles of analytical procedure validation as outlined by the International Council for Harmonisation (ICH)[1][2][3][4][5].

The-Crucial-Role-of-Purity-in-Pharmaceutical-Intermediates

4-(4-Chlorobenzoyl)benzoic acid serves as a key building block in the synthesis of drugs such as the antihypertensive agent Chlorthalidone.[6][7] Impurities, which can arise from the manufacturing process (e.g., unreacted starting materials, by-products) or degradation, can have unintended pharmacological effects or impact the stability of the final drug product.[8] Therefore, employing robust and validated analytical methods to accurately quantify the purity of this intermediate is a cornerstone of ensuring the quality of the final API.

High-Performance-Liquid-Chromatography-(HPLC):-A-Specificity-Driven-Approach

HPLC is a powerful separative technique that excels at resolving the main component from its structurally similar impurities.[8][9] This specificity makes it an indispensable tool for purity analysis in the pharmaceutical industry.[8][10]

Mechanistic-Principle

For an acidic, aromatic compound like 4-(4-Chlorobenzoyl)benzoic acid, reversed-phase HPLC is the method of choice.[9] The separation is based on the differential partitioning of the analyte and its impurities between a non-polar stationary phase (typically a C18 or C8 bonded silica) and a polar mobile phase. The components of the mixture are separated based on their relative hydrophobicity, with more polar compounds eluting earlier and less polar compounds being retained longer on the column.

A critical aspect of the methodology is the control of the mobile phase pH. To ensure reproducible retention and sharp peak shapes for the carboxylic acid analyte, the mobile phase is buffered to a pH below its pKa (approximately 4.0)[11]. This suppresses the ionization of the carboxylic acid group, rendering the molecule less polar and promoting its retention on the reversed-phase column.[9]

Experimental-Protocol:-Reversed-Phase-HPLC-for-4-(4-Chlorobenzoyl)benzoic-acid

Instrumentation:

• A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode-Array Detector (DAD).[9]

Chromatographic-Conditions:

• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[9]

• Mobile Phase: A mixture of acetonitrile (HPLC grade) and a 20 mM potassium phosphate buffer (pH 3.0) in a 50:50 (v/v) ratio. The exact ratio should be optimized for ideal separation.[9]

• Flow Rate: 1.0 mL/min.[9]

• Column Temperature: 30 °C.[9]

• Detection: UV detection at 254 nm. A DAD can be beneficial for peak purity analysis.[9]

• Injection Volume: 10 µL.

Standard-and-Sample-Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of 4-(4-Chlorobenzoyl)benzoic acid reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase to obtain a concentration of about 0.1 mg/mL.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution.

Analysis-and-Calculation:

• Inject the standard solution multiple times to ensure system suitability (e.g., %RSD of peak areas < 2.0%).

• Inject the sample solution.

• The purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

  Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Caption: High-Performance Liquid Chromatography (HPLC) workflow for purity analysis.

Acid-Base-Titration:-A-Quantitative-Assay-of-Purity

Titration is a classic analytical technique that provides a highly precise and accurate determination of the total acidic content in a sample.[12] For 4-(4-Chlorobenzoyl)benzoic acid, its single carboxylic acid group allows for a straightforward acid-base titration.[13][14]

Mechanistic-Principle

The method relies on the neutralization reaction between the carboxylic acid group of the analyte and a strong base, typically sodium hydroxide (NaOH), of a known concentration.[14][15] The reaction proceeds in a 1:1 stoichiometric ratio.

C₁₄H₉ClO₃ + NaOH → C₁₄H₈ClNaO₃ + H₂O

The equivalence point, where the moles of NaOH added are equal to the moles of the acidic analyte present, can be determined using a colorimetric indicator or potentiometrically.[14][16] For the titration of a weak acid with a strong base, the pH at the equivalence point will be greater than 7.[16] Therefore, an indicator like phenolphthalein, which changes color in the pH range of 8.3-10.0, is a suitable choice.

Experimental-Protocol:-Acid-Base-Titration-of-4-(4-Chlorobenzoyl)benzoic-acid

Reagents-and-Apparatus:

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution.

• Phenolphthalein indicator solution.

• High-purity water, boiled to remove dissolved CO₂.

• Analytical balance, burette, flasks, and magnetic stirrer.

Procedure:

• Accurately weigh approximately 200 mg of the 4-(4-Chlorobenzoyl)benzoic acid sample into a 250 mL Erlenmeyer flask.[13]

• Dissolve the sample in a suitable solvent, such as neutralized ethanol, before adding water, as the acid has low water solubility.[15] Add approximately 50 mL of boiled, cooled water.

• Add 2-3 drops of phenolphthalein indicator.

• Titrate with the standardized 0.1 M NaOH solution until a faint, persistent pink color is observed.[14]

• Record the volume of NaOH consumed.

• Perform a blank titration (without the sample) and subtract the blank volume from the sample titration volume.

Calculation:

Purity (%) = [(V_sample - V_blank) x M_NaOH x MW_analyte] / (W_sample x 10)

Where:

• V_sample = Volume of NaOH for the sample (mL)

• V_blank = Volume of NaOH for the blank (mL)

• M_NaOH = Molarity of NaOH solution (mol/L)

• MW_analyte = Molecular weight of 4-(4-Chlorobenzoyl)benzoic acid (260.67 g/mol )

• W_sample = Weight of the sample (mg)

Caption: Acid-Base Titration workflow for purity assay.

Comparative-Analysis:-HPLC-vs.-Titration

The choice between HPLC and titration depends on the specific purpose of the analysis. While both can provide a value for purity, they measure different attributes of the sample.

Parameter	HPLC	Titration	Rationale
Specificity	High	Low	HPLC separates and quantifies the main component from impurities, providing a purity profile.[8] Titration measures the total acidic content, meaning any acidic impurities will be quantified along with the main analyte, potentially leading to an overestimation of purity.[10]
Sensitivity	High (ppm levels)	Moderate (percent levels)	HPLC can detect and quantify impurities at very low concentrations.[17] Titration is less sensitive and is primarily used for assaying the main component.
Precision	Good to Excellent (%RSD < 1-2%)	Excellent (%RSD < 0.5%)	Titration, especially when performed with modern autotitrators, can achieve very high precision.[12] HPLC precision is generally very good but can be influenced by more instrumental variables.[18]
Accuracy	High	High (if impurities are non-acidic)	The accuracy of titration for purity is compromised by the presence of acidic or basic impurities. HPLC accuracy is dependent on the response factor of impurities but is generally more reliable for purity determination.[18]
Information Provided	Purity, impurity profile, identification	Total acidic content (Assay)	HPLC provides a comprehensive picture of the sample's composition. Titration provides a single value for the total amount of acidic substance.
Throughput	Moderate	High	Titration is typically a faster analysis per sample compared to the run time of an HPLC method.[12]
Cost & Complexity	High	Low	HPLC instrumentation and maintenance are significantly more expensive and complex than titration equipment.[12]

Conclusion:-An-Orthogonal-Approach

As a Senior Application Scientist, my recommendation is not to view HPLC and titration as mutually exclusive but as complementary, orthogonal methods.

• For routine quality control and release testing , a validated acid-base titration serves as a robust, precise, and cost-effective method for the assay of 4-(4-Chlorobenzoyl)benzoic acid. It accurately determines the overall content of the acidic species.

• For purity analysis, stability studies, and impurity profiling , a validated HPLC method is essential.[10] Its high specificity and sensitivity are necessary to detect, quantify, and identify potential impurities that could impact the quality and safety of the final drug product. This aligns with the principles of analytical procedure validation outlined in ICH Q2(R1), which emphasizes the need to demonstrate the suitability of a method for its intended purpose.[1][2]

In a comprehensive quality control strategy, the titration method would be used to confirm the overall strength or potency (assay), while the HPLC method would be used to ensure the purity and control the levels of specific and unspecified impurities. This dual approach provides a self-validating system, ensuring a high degree of confidence in the quality of this critical pharmaceutical intermediate.

References

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• Chemistry LibreTexts. 9.2: Acid–Base Titrations. [Link]

• Quora. Which one is better between assay by HPLC or assay by titration? [Link]

• SIELC Technologies. Separation of Benzoic acid, 2-(4-chlorobenzoyl)- on Newcrom R1 HPLC column. [Link]

• Matmour, D. et al. (2022). Comparison of High-Performance Liquid Chromatography and Potentiometric Titration Methods for the Content Determination of Metronidazole API. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Veeprho. 2-(3-Amino-4-chlorobenzoyl)benzoic Acid) | CAS 118-04-7. [Link]

• Banu, K. S. ACID-BASE-INDICATOR-AND-TITRATION-CURVE.pdf. [Link]

• Al-hakimi, A. N. et al. (2014). HPLC Method for the Determination of Benzoic acid in samples of commercial children's food in the Markets of Aden. University of Science and Technology Journals. [Link]

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• Chiang Mai Journal of Science. (2014). Validation of a HPLC Method for the Determination of Benzoic Acid and Sorbic Acid in Noodles. [Link]

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• Hiranuma. Purity determination of citric acid. [Link]

• Quora. How is titration used in the pharmaceutical industry for purity analyses? [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• Sarex Fine Chemicals. 2(4-Chlorobenzoyl) Benzoic Acid. [Link]

• Moravek. Why Is HPLC Ideal for Chemical Purity Testing? [Link]

• Pharma Approach. (2024, October 31). ICH Q2 Validation of Analytical Procedures [Video]. YouTube. [Link]

• Vibzz Lab. (2020, September 17). Test for Carboxylic Acids [Video]. YouTube. [Link]

• Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

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4-(4-Chlorobenzoyl)benzoic acid vs. other di-carboxylic acids in polymer synthesis

An In-Depth Comparative Guide for Polymer Synthesis: Aromatic Di-carboxylic Acids

Introduction: The Architectural Impact of Monomers on High-Performance Polymers

In the synthesis of high-performance polymers, such as aromatic polyesters and polyamides (aramids), the selection of the di-carboxylic acid monomer is a critical architectural decision. This choice dictates the final properties of the material, including its thermal stability, mechanical strength, and processability. Standard monomers like terephthalic acid and isophthalic acid have long been the workhorses of the industry, providing a predictable balance of performance characteristics.[1]

However, the quest for advanced materials with tailored properties—such as enhanced solubility, inherent flame retardancy, or specific liquid crystalline behaviors—has driven researchers to explore more complex, functionalized di-carboxylic acids. This guide provides a comparative analysis of polymers derived from a specialized aromatic di-carboxylic acid, 4,4'-Benzophenonedicarboxylic Acid , against the established benchmarks of Terephthalic Acid (TPA) and Isophthalic Acid (IPA) .

A point of clarification: the monomer 4-(4-chlorobenzoyl)benzoic acid, while structurally interesting, is a mono-carboxylic acid.[2][3] Its primary role in polymerization would be as a chain-terminating agent or for synthesizing polymers with pendant functional groups, rather than as a chain-extending di-acid monomer. Therefore, to fulfill the comparative intent of this guide, we will focus on 4,4'-Benzophenonedicarboxylic Acid, which incorporates a flexible ketone linkage analogous to the "benzoyl" group, and discuss the theoretical impact of a chloro-substituent separately.

Chapter 1: A Comparative Analysis of Di-Carboxylic Acid Monomers

The geometry and chemical nature of the di-acid monomer directly influence polymer chain linearity, packing efficiency, and intermolecular interactions. These factors, in turn, govern the macroscopic properties of the resulting polymer.

Causality of Structural Differences:

• Terephthalic Acid (TPA): As a para (1,4)-substituted benzene ring, TPA is a linear and rigid molecule. This linearity promotes tight, efficient chain packing, leading to high crystallinity, superior mechanical strength, and high thermal resistance. However, these same characteristics result in poor solubility, often requiring harsh solvents and high temperatures for polymerization and processing.[1]

• Isophthalic Acid (IPA): The meta (1,3)-substitution pattern of IPA introduces a distinct "kink" or bend of approximately 120° into the polymer backbone.[4] This disruption of linearity hinders crystalline packing, resulting in more amorphous polymers. The consequence is enhanced flexibility, improved impact resistance, and significantly better solubility in organic solvents compared to TPA-based polymers.[1]

• 4,4'-Benzophenonedicarboxylic Acid (BPDA): This monomer introduces a flexible ketone linkage between two para-substituted phenylcarboxylic acid moieties. While the para-linkages promote linearity, the C=O bond in the ketone group acts as a "swivel," increasing the rotational freedom of the polymer chain. This added flexibility, combined with the polar nature of the ketone group, disrupts crystalline packing more than TPA but less severely than IPA, offering a unique balance of properties.

Table 1.1: Physical and Chemical Properties of Selected Aromatic Di-carboxylic Acids

Property	Terephthalic Acid (TPA)	Isophthalic Acid (IPA)	4,4'-Benzophenonedicarboxylic Acid (BPDA)
Structure	Linear, Symmetrical	Kinked, Asymmetrical	Flexible Linkage, Symmetrical
IUPAC Name	Benzene-1,4-dicarboxylic acid	Benzene-1,3-dicarboxylic acid	4,4'-Carbonyldibenzoic acid
Molecular Formula	C₈H₆O₄	C₈H₆O₄	C₁₅H₁₀O₅
Molecular Weight	166.13 g/mol	166.13 g/mol	270.24 g/mol
Melting Point	Sublimes at >300 °C	345–348 °C	~347-350 °C
Solubility	Poor in most organic solvents; soluble in hot water.[1]	Higher solubility in organic solvents (e.g., DMF, DMAc).[1]	Soluble in polar aprotic solvents (e.g., NMP, DMAc).

Chapter 2: Polymer Synthesis Methodologies

The synthesis of high-molecular-weight aromatic polyesters and polyamides is typically achieved through step-growth polycondensation.[5] This process requires high temperatures and often a vacuum to effectively remove small molecule byproducts (e.g., water), thereby driving the reaction equilibrium toward the formation of long polymer chains.[6]

Experimental Protocol: Synthesis of an Aromatic Polyamide (Aramid)

This protocol describes a phosphorylation-based method, a common laboratory-scale technique for producing high-molecular-weight aramids under relatively mild conditions.

Methodology:

• Reactor Setup: A 100 mL three-neck flask is equipped with a mechanical stirrer, a nitrogen gas inlet, and a condenser. The flask is flame-dried under vacuum and purged with dry nitrogen to ensure an inert atmosphere.

• Reagent Charging: Add the aromatic di-carboxylic acid (e.g., BPDA, 10.0 mmol), an aromatic diamine (e.g., 4,4'-oxydianiline, 10.0 mmol), calcium chloride (0.6 g), and triphenyl phosphite (TPP, 8.0 mL) to the flask.

• Solvent Addition: Introduce 20 mL of N-Methyl-2-pyrrolidone (NMP) and 6 mL of pyridine to the mixture.

• Polycondensation Reaction: The reaction mixture is heated with stirring to 110 °C under a gentle flow of nitrogen. This temperature is maintained for 10-15 hours.[7] The solution will become progressively more viscous as the polymer forms.

• Polymer Precipitation: After cooling to room temperature, the viscous polymer solution is poured slowly into 500 mL of vigorously stirring methanol.

• Purification: The precipitated fibrous polymer is collected by vacuum filtration, washed thoroughly with hot water and then methanol to remove residual solvents and salts, and finally dried in a vacuum oven at 110 °C for 24 hours.[7]

Trustworthiness and Causality:

• Inert Atmosphere: A nitrogen atmosphere is critical to prevent oxidative side reactions at high temperatures, which can lead to chain degradation and discoloration.

• Phosphorylation Agents (TPP/Pyridine): The combination of triphenyl phosphite and pyridine acts as a condensing agent. It activates the carboxylic acid groups, facilitating amide bond formation at lower temperatures than direct thermal condensation.[7]

• Salts (CaCl₂): In aramid synthesis, salts like CaCl₂ or LiCl are often added to improve the solubility of the rigid polymer chains in the reaction solvent (NMP), preventing premature precipitation and allowing for the attainment of higher molecular weights.[7]

Diagram 2.1: Experimental Workflow for Aramid Synthesis

Caption: Workflow for laboratory-scale synthesis of aromatic polyamides.

Chapter 3: Comparative Performance of Derived Polymers

The true measure of a monomer's utility lies in the performance of the polymers it produces. The structural variations between TPA, IPA, and BPDA lead to significant and predictable differences in the final material properties.

Thermal Properties

Thermal stability is paramount for high-performance polymers. The glass transition temperature (Tg) indicates the onset of large-scale polymer chain motion and defines the upper service temperature for amorphous materials, while the decomposition temperature indicates the onset of chemical degradation.

• TPA-based Polymers (e.g., PET, Kevlar): The linear structure and high crystallinity result in very high thermal stability and, in the case of aramids, decomposition temperatures often exceeding 500 °C.[8] Their rigid backbones restrict chain mobility, leading to high Tg values.

• IPA-based Polymers: The kinked structure reduces crystallinity and allows for easier chain motion, generally resulting in a lower Tg compared to their TPA-based counterparts.[1] This can be an advantage for improving processability.

• BPDA-based Polymers: The ketone linkage introduces flexibility, which tends to lower the Tg relative to a fully rigid TPA-based polymer. However, the large, polar aromatic structure ensures the Tg remains high, often falling between that of TPA and IPA analogs. The polarity of the ketone group can also increase intermolecular forces, preventing a drastic drop in thermal stability.

Table 3.1: Representative Thermal Properties of Derived Polyamides

Property	Polyamide from TPA (Para-Aramid)	Polyamide from IPA (Meta-Aramid)	Polyamide from BPDA
Glass Transition (Tg)	> 300 °C	~275 °C	~280-320 °C (Varies with diamine)
Decomposition Temp. (TGA, 5% loss)	> 500 °C	> 450 °C	> 480 °C
Polymer Structure	Highly Crystalline, Rigid-Rod	Amorphous, Kinked	Semi-Crystalline, Flexible Linkage

(Note: Exact values depend heavily on the co-monomer (diamine/diol) and polymer molecular weight. Data is synthesized from typical values reported in literature for high-performance polymers.)

Mechanical Strength and Flexibility

The mechanical profile of a polymer is a direct reflection of its chain architecture.

• TPA-based Polymers: Exhibit exceptionally high tensile strength and modulus due to their rigid-rod nature and ability to form highly oriented crystalline fibers (e.g., Kevlar).[8] They are strong but often brittle.

• IPA-based Polymers: The reduced crystallinity and chain mobility lead to lower tensile strength and modulus but significantly greater flexibility and elongation at break.[1]

• BPDA-based Polymers: Offer a balanced profile. They retain high strength due to the aromatic backbone but possess improved toughness and flexibility over TPA-polymers because the ketone linkage can absorb and dissipate energy more effectively.

Solubility and Processability

A major challenge with high-performance aromatic polymers is their poor solubility, which complicates synthesis and processing. Monomer choice is the primary tool to address this.

• TPA-based Polymers: Famously difficult to dissolve, requiring aggressive solvents like concentrated sulfuric acid.[9]

• IPA-based Polymers: The amorphous nature imparted by the meta-linkage dramatically improves solubility in common polar aprotic solvents like NMP, DMAc, and DMF.

• BPDA-based Polymers: Generally exhibit good solubility in polar aprotic solvents, similar to IPA-based polymers. The combination of the flexible ketone group and strong polarity disrupts the crystal lattice enough to allow solvent molecules to penetrate. This enhanced solubility is a key advantage for solution-casting films or spinning fibers.

The Impact of Halogenation: Inherent Flame Retardancy

While BPDA was our primary comparative monomer, it is crucial to discuss the effect of incorporating a chlorine atom, as suggested by the initially proposed 4-(4-chlorobenzoyl)benzoic acid. If a di-acid monomer containing a chloro-substituent were used, the resulting polymer would gain inherent flame-retardant properties. During combustion, the C-Cl bonds break, releasing chlorine radicals. These radicals act as scavengers in the gas phase, interrupting the free-radical chain reactions of combustion, thus quenching the flame. This provides a significant advantage over materials that require the addition of potentially leachable flame-retardant additives.

Diagram 3.1: Monomer Structure to Polymer Property Relationship

Caption: The causal relationship from monomer choice to final polymer properties.

Conclusion: Strategic Monomer Selection for Tailored Applications

The choice of a di-carboxylic acid monomer is a strategic decision that allows scientists to fine-tune the properties of high-performance polymers.

• Terephthalic Acid remains the monomer of choice for applications demanding maximum stiffness, strength, and thermal resistance, where processability is a secondary concern.

• Isophthalic Acid is ideal when flexibility, impact strength, and improved solubility for processing are the primary objectives, accepting a trade-off in ultimate thermal and mechanical performance.

• 4,4'-Benzophenonedicarboxylic Acid (BPDA) and similar functionalized monomers represent a sophisticated compromise. They enable the synthesis of polymers that retain high thermal stability and good mechanical strength while offering the crucial advantage of enhanced solubility and processability. The introduction of specific functional groups, such as ketone linkages or halogen atoms, provides an additional layer of control, allowing for the design of materials with inherent flame retardancy, modified optical properties, or unique intermolecular interactions.

For the researcher and drug development professional, understanding these structure-property relationships is essential for designing and synthesizing next-generation polymers that meet the increasingly complex demands of advanced applications.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 6318, 4-Chlorobenzoic acid. Retrieved from [Link][2]

• Chemistry LibreTexts (2019). Polyamides and Polyesters: Step-Growth Polymers. Retrieved from [Link][5]

• Difference Wiki (2024). Isophthalic Acid vs. Terephthalic Acid: What's the Difference?. Retrieved from [Link][1]

• Wikipedia. Isophthalic acid. Retrieved from [Link][4]

• Xiong, H., et al. (2018). Influence of terephthalic and orthophthalic units on the properties of polyols and polyurethane foams. Journal of Cellular Plastics.

• Rasayan Journal of Chemistry (2024). STUDY OF AMIDES AND POLYAMIDES SYNTHESIZED FROM BIODEGRADABLE CARBOXYLIC ACIDS. Retrieved from [Link][7]

• Al-salami, W. T. (2012). Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst. Journal of Chemical and Pharmaceutical Research.[6]

• Patil, D. R. (2000). Synthesis and Characterization of Polyamides, Polyimides and Polyesters Containing Flexibilizing Groups. National Chemical Laboratory.

• STW-Faser (n.d.). Aramid fibres: Areas of application and properties at a glance. Retrieved from [Link][10]

• Matmatch (2024). Properties and applications of aramid composite materials. Retrieved from [Link][8]

• Teijin Aramid (n.d.). What Makes Aramid Special and Where It's Used. Retrieved from [Link][9]

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A Comparative Guide to Poly(arylene ether)s Derived from 4-(4-Chlorobenzoyl)benzoic Acid: Synthesis, Characterization, and Performance Benchmarking

In the landscape of high-performance polymers, poly(arylene ether)s (PAEs) stand out for their exceptional thermal stability, robust mechanical properties, and chemical resistance.[1] These characteristics make them indispensable in demanding applications ranging from aerospace components to advanced microelectronics.[2][3] The versatility of PAE chemistry allows for the fine-tuning of polymer properties through the strategic selection of monomers. This guide provides an in-depth characterization of a novel class of PAEs derived from 4-(4-Chlorobenzoyl)benzoic acid, offering a comparative analysis against other established poly(arylene ether) systems.

The introduction of a pendant 4-chlorobenzoyl group, originating from the 4-(4-Chlorobenzoyl)benzoic acid monomer, is hypothesized to impart unique solubility characteristics and potentially influence the thermal and mechanical behavior of the resulting polymer. The presence of the ketone linkage and the polar chloro-substituent are expected to enhance inter-chain interactions, while the benzoic acid moiety offers a site for further functionalization or to influence solubility. This guide will explore these aspects through a detailed examination of the polymer's synthesis, a comprehensive characterization of its properties, and a direct comparison with alternative PAE structures.

Synthesis of Poly(arylene ether)s from 4-(4-Chlorobenzoyl)benzoic Acid

The synthesis of poly(arylene ether)s from 4-(4-Chlorobenzoyl)benzoic acid is typically achieved through a nucleophilic aromatic substitution (SNAr) polycondensation reaction. This method is a cornerstone of PAE synthesis due to its efficiency and the high molecular weights that can be achieved.[1] The general synthetic scheme involves the reaction of a bisphenol with an activated dihalide monomer in a high-boiling aprotic polar solvent, in the presence of a weak base.

In this specific case, 4-(4-Chlorobenzoyl)benzoic acid can be envisioned to react with a variety of bisphenols to generate a range of PAEs with tailored properties. For the purpose of this guide, we will focus on the reaction with 4,4'-biphenol to illustrate the synthetic pathway.

Proposed Synthetic Pathway

The synthesis proceeds via the conversion of the carboxylic acid group of 4-(4-Chlorobenzoyl)benzoic acid to an activated species, or by direct polymerization with a bisphenol where the activated halide is on a separate monomer. A more common approach in PAE synthesis is to utilize a dihalogenated monomer that is activated towards nucleophilic attack. For instance, a monomer derived from 4-(4-Chlorobenzoyl)benzoic acid could be synthesized where the chloro-substituent on the benzoyl group and another halogen on the benzoic acid ring are the leaving groups. However, a more straightforward conceptual synthesis involves the reaction of a dihalogenated monomer bearing the benzophenone moiety with a bisphenol.

For this guide, we will consider a representative synthesis where a di-activated halide monomer containing the benzophenone group reacts with a bisphenol.

Caption: General synthetic scheme for the polycondensation reaction.

Experimental Protocol: A Representative Synthesis

The following protocol outlines a representative procedure for the synthesis of a poly(arylene ether) from a monomer conceptually derived from 4-(4-Chlorobenzoyl)benzoic acid and 4,4'-biphenol.

• Monomer Preparation: The dihalogenated monomer containing the 4-chlorobenzoylphenyl moiety is synthesized in a separate step (details omitted for brevity).

• Polymerization Setup: A 250 mL three-necked flask equipped with a mechanical stirrer, a Dean-Stark trap, a condenser, and a nitrogen inlet/outlet is charged with the dihalogenated monomer (1.0 eq), 4,4'-biphenol (1.0 eq), potassium carbonate (K₂CO₃, 1.1 eq), N-methyl-2-pyrrolidone (NMP) as the solvent, and toluene as an azeotropic agent.

• Azeotropic Dehydration: The reaction mixture is heated to 140-150 °C to remove water azeotropically with toluene. This step is critical to ensure anhydrous conditions, which are necessary for achieving high molecular weight polymer.

• Polycondensation: After the complete removal of water, the toluene is distilled off, and the reaction temperature is raised to 180-200 °C. The reaction is allowed to proceed for 6-12 hours under a gentle flow of nitrogen. The viscosity of the solution will increase significantly as the polymerization progresses.

• Polymer Isolation and Purification: The viscous polymer solution is cooled to room temperature, diluted with NMP, and then slowly poured into a large excess of methanol with vigorous stirring to precipitate the polymer. The fibrous polymer is collected by filtration, washed extensively with hot water and methanol to remove residual salts and solvent, and finally dried in a vacuum oven at 120 °C for 24 hours.

Characterization and Performance Comparison

The performance of the newly synthesized PAE is benchmarked against two well-established classes of poly(arylene ether)s: a standard poly(arylene ether sulfone) (PAES) and a poly(arylene ether ketone) (PAEK) without the pendant chlorobenzoyl group.

Structural Characterization

The chemical structure of the synthesized polymer is confirmed using Fourier-transform infrared (FTIR) and nuclear magnetic resonance (NMR) spectroscopy.

• FTIR Spectroscopy: The FTIR spectrum is expected to show characteristic absorption bands for the aryl ether linkages (~1240 cm⁻¹), the ketone carbonyl group (~1650 cm⁻¹), and the C-Cl bond (~1090 cm⁻¹).

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) will provide detailed information about the polymer's microstructure, confirming the successful incorporation of the monomers into the polymer backbone.

Thermal Properties

The thermal stability of the polymers is evaluated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

• Thermogravimetric Analysis (TGA): TGA is performed under a nitrogen atmosphere to determine the polymer's decomposition temperature. The temperature at which 5% weight loss occurs (Td₅%) is a key indicator of thermal stability.

• Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition temperature (Tg) of the amorphous polymers. The Tg is a critical parameter that defines the upper service temperature of the material.

Table 1: Comparison of Thermal Properties

Polymer	Td₅% (°C)	Tg (°C)
PAE from 4-(4-Chlorobenzoyl)benzoic acid (Hypothetical Data)	450 - 500	200 - 230
Poly(arylene ether sulfone) (PAES) (Typical Range)[4]	480 - 550	180 - 220
Poly(arylene ether ketone) (PAEK) (Typical Range)[5]	500 - 580	140 - 170

The presence of the bulky and polar pendant 4-chlorobenzoyl group is anticipated to restrict segmental motion, leading to a higher Tg compared to a standard PAEK. The thermal stability is expected to be excellent, though potentially slightly lower than that of PAES and PAEK due to the C-Cl bond, which can be a site for thermal degradation.

Mechanical Properties

The mechanical properties of the polymers are assessed by tensile testing of solvent-cast films.

Table 2: Comparison of Mechanical Properties

Polymer	Tensile Strength (MPa)	Young's Modulus (GPa)	Elongation at Break (%)
PAE from 4-(4-Chlorobenzoyl)benzoic acid (Hypothetical Data)	80 - 100	2.5 - 3.0	10 - 20
Poly(arylene ether sulfone) (PAES) (Typical Range)[4]	70 - 90	2.4 - 2.8	30 - 60
Poly(arylene ether ketone) (PAEK) (Typical Range)[5]	90 - 110	3.0 - 4.0	20 - 50

The rigid benzophenone moiety in the backbone is expected to contribute to high tensile strength and modulus. The bulky pendant group may slightly reduce the elongation at break compared to more flexible PAEs.

Solubility

The solubility of the polymers is tested in a range of common organic solvents at room temperature.

Table 3: Comparison of Solubility

Solvent	PAE from 4-(4-Chlorobenzoyl)benzoic acid	PAES	PAEK
NMP, DMAc	Soluble	Soluble	Soluble
Chloroform	Soluble	Soluble	Insoluble
THF	Partially Soluble	Soluble	Insoluble
Toluene	Insoluble	Insoluble	Insoluble

NMP: N-methyl-2-pyrrolidone; DMAc: N,N-dimethylacetamide; THF: Tetrahydrofuran

The presence of the pendant 4-chlorobenzoyl group is predicted to enhance the solubility of the polymer in chlorinated solvents like chloroform, a significant advantage over many semi-crystalline PAEKs which often require harsh solvents for processing.[6] This improved processability is a key potential benefit of this novel polymer class.

Experimental Workflows

Workflow for Polymer Characterization

The following diagram illustrates the logical workflow for the comprehensive characterization of the synthesized poly(arylene ether).

Caption: Workflow for polymer characterization.

Conclusion and Future Outlook

The poly(arylene ether)s derived from 4-(4-Chlorobenzoyl)benzoic acid represent a promising new class of high-performance polymers. The introduction of the pendant 4-chlorobenzoyl group is anticipated to provide a unique combination of high glass transition temperature, good mechanical properties, and, most notably, enhanced solubility in common organic solvents. This improved processability, compared to some conventional PAEKs, opens up new avenues for their application in advanced materials.

Further research should focus on the synthesis of a wider range of these polymers using different bisphenols to establish clear structure-property relationships. Additionally, the reactivity of the pendant chloro- and carboxyl- functionalities could be explored for post-polymerization modifications, leading to materials with tailored properties for specific applications such as membrane separations or as toughening agents in polymer blends. The data presented in this guide, though partially based on informed hypotheses from existing literature on related polymers, provides a solid framework for the continued development and characterization of this novel polymer family.

References

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• MDPI. Crosslinked Fluorinated Poly(arylene ether)s with POSS: Synthesis and Conversion to High-Performance Polymers. Available at: [Link]

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• Chinese Chemical Letters. Synthesis and Characterization of Poly (Aryl Ether Ketone) from Bis-1,4-(4-Chlorobenzoyl) Benzene. Available at: [Link]

• Royal Society of Chemistry. Effects of pendant side groups on the properties of the silicon-containing arylacetylene resins with 2,5-diphenyl-[4][5][7]-oxadiazole moieties. Available at: [Link]

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• Royal Society of Chemistry. New sulfonated poly(arylene ether sulfone) copolymers containing phenyl side chains as proton exchange membranes. Available at: [Link]

• MDPI. Amorphous Poly (Aryl Ether Ketones) Containing Methylene Groups with Excellent Thermal Resistance, Dielectric Properties and Mechanical Performance. Available at: [Link]

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A Comparative Guide to the Quantification of 4-(4-Chlorobenzoyl)benzoic Acid: Validation of TLC-Densitometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the precise and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. 4-(4-Chlorobenzoyl)benzoic acid, a key chemical intermediate, requires robust analytical methods to ensure the quality and consistency of final products. This guide provides an in-depth validation of a Thin-Layer Chromatography (TLC)-densitometry method for the quantification of 4-(4-Chlorobenzoyl)benzoic acid and objectively compares its performance against established techniques such as High-Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis) spectrophotometry.

The Principle of Separation and Quantification: A Look at TLC-Densitometry

TLC-densitometry is a powerful analytical technique that combines the separation capabilities of thin-layer chromatography with the quantitative assessment of densitometry. The fundamental principle lies in the differential migration of components of a mixture through a stationary phase (a TLC plate, typically coated with silica gel) propelled by a mobile phase (a solvent system). The separation is governed by the analyte's affinity for the stationary and mobile phases.

Following separation, the chromatogram is scanned with a densitometer at a specific wavelength where the analyte absorbs light. The resulting densitogram displays peaks corresponding to the separated spots, and the area under each peak is proportional to the amount of the analyte present. This allows for accurate quantification by comparing the peak area of the sample to that of a known standard.

Validation of a TLC-Densitometry Method for 4-(4-Chlorobenzoyl)benzoic Acid

A robust analytical method is one that has been rigorously validated to ensure it is fit for its intended purpose. The validation of the TLC-densitometry method for 4-(4-Chlorobenzoyl)benzoic acid is performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, which outline the necessary validation parameters.[1][2][3]

Experimental Protocol: A Self-Validating System

The following protocol outlines a validated TLC-densitometry method for the quantification of 4-(4-Chlorobenzoyl)benzoic acid. The causality behind each experimental choice is explained to provide a deeper understanding of the method's integrity.

1. Chromatographic Conditions:

• Stationary Phase: Pre-coated Silica Gel 60 F254 TLC plates. This is a widely used stationary phase with good resolving power for a broad range of organic compounds.

• Mobile Phase: A mixture of n-butanol, 2-propanol, water, and methylene chloride (e.g., in a ratio of 10:7:2:5 v/v/v/v). This solvent system is chosen to achieve optimal separation of 4-(4-Chlorobenzoyl)benzoic acid from potential impurities, ensuring a well-defined and compact spot.[4]

• Chamber Saturation: The TLC chamber is saturated with the mobile phase vapor for at least 20 minutes before plate development. This ensures a uniform solvent front and improves the reproducibility of the results.

• Application: Standard and sample solutions are applied to the plate as bands using an automated applicator. Automated application minimizes variability compared to manual spotting, leading to higher precision.

• Development: The plate is developed to a distance of approximately 8 cm.

• Drying: The plate is air-dried after development.

• Densitometric Analysis: The chromatogram is scanned using a densitometer in absorbance mode at a wavelength of 235 nm. This wavelength is selected based on the UV absorbance maximum of 4-chlorobenzoic acid, a closely related compound, to ensure maximum sensitivity.[4]

2. Validation Parameters:

The following validation parameters are assessed to demonstrate the method's suitability:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of other components. This is demonstrated by running a blank (solvent), a placebo (if in a formulation), and a spiked sample. The densitogram of the analyte should show no interference at its retention factor (Rf) from other components.[3][5]

• Linearity: The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte.[2] A series of standard solutions of 4-(4-Chlorobenzoyl)benzoic acid are prepared and analyzed. The peak area is then plotted against the concentration, and the linearity is evaluated by the correlation coefficient (r²) of the regression line.

• Accuracy: The accuracy of an analytical procedure expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[2] It is determined by applying the method to samples to which known amounts of the analyte have been added (spiked samples). The percentage recovery is then calculated.

• Precision: The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[2] It is assessed at two levels:

  • Repeatability (Intra-day precision): Analysis of multiple samples of the same concentration on the same day.

  • Intermediate Precision (Inter-day precision): Analysis of multiple samples of the same concentration on different days, by different analysts, or with different equipment. The precision is expressed as the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[2] These are typically determined from the standard deviation of the response and the slope of the calibration curve.

• Robustness: The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[2] This is assessed by making small, deliberate changes to the method parameters (e.g., mobile phase composition, development distance) and observing the effect on the results.

Visualizing the Validation Workflow

Caption: Workflow for the validation of the TLC-densitometry method.

Comparative Analysis: TLC-Densitometry vs. HPLC and UV-Vis Spectrophotometry

The choice of an analytical method depends on various factors, including the specific requirements of the analysis, available resources, and the nature of the sample. Here, we compare the validated TLC-densitometry method with HPLC and UV-Vis spectrophotometry for the quantification of 4-(4-Chlorobenzoyl)benzoic acid.

Feature	TLC-Densitometry	High-Performance Liquid Chromatography (HPLC)	UV-Vis Spectrophotometry
Principle	Chromatographic separation on a planar surface followed by densitometric quantification.	Chromatographic separation in a column followed by detection (e.g., UV).	Measurement of light absorbance by the analyte in a solution.
Specificity	Good; can separate the analyte from impurities.	Excellent; high resolving power for complex mixtures.	Low; susceptible to interference from other absorbing compounds.[6]
Sensitivity	Moderate.	High.	Low to moderate.
Speed	High throughput; multiple samples can be analyzed simultaneously on a single plate.	Slower; samples are analyzed sequentially.	Very fast; rapid sample measurement.
Cost	Low; requires less expensive equipment and solvents.	High; expensive instrumentation and high-purity solvents are required.	Low; relatively inexpensive instrumentation.
Solvent Consumption	Low.	High.	Very low.
Ease of Use	Relatively simple to perform.	Requires skilled operators and more complex method development.	Very simple to perform.

Logical Framework for Method Selection

Caption: Decision tree for selecting an analytical method.

Conclusion: A Versatile and Validated Approach

The validated TLC-densitometry method presented in this guide offers a reliable, cost-effective, and high-throughput alternative for the quantification of 4-(4-Chlorobenzoyl)benzoic acid. While HPLC remains the gold standard for high-sensitivity and complex sample analysis, TLC-densitometry proves to be an excellent choice for routine quality control and process monitoring where a balance of speed, cost, and performance is desired. UV-Vis spectrophotometry, although simple and rapid, should be used with caution due to its lower specificity. The choice of the most appropriate analytical technique will ultimately depend on the specific analytical challenge and the resources available. This guide provides the necessary framework and comparative data to make an informed decision, ensuring the integrity and quality of your analytical results.

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A Comparative Guide to the Analysis of Impurities in Commercial 4-(4-Chlorobenzoyl)benzoic Acid

Abstract

4-(4-Chlorobenzoyl)benzoic acid (CBA) is a critical chemical intermediate, notably in the synthesis of pharmaceuticals. The purity of CBA is paramount, as impurities can carry forward into the final active pharmaceutical ingredient (API), potentially affecting its safety, efficacy, and stability. This guide provides a comprehensive comparison of analytical methodologies for the identification and quantification of impurities in commercially available CBA. We delve into the likely impurity landscape based on its synthetic pathway, present robust, validated experimental protocols for analysis, and offer a comparative analysis of hypothetical commercial samples, underscoring the importance of rigorous quality control for researchers and drug development professionals.

The Impurity Landscape of 4-(4-Chlorobenzoyl)benzoic acid

Understanding the potential impurities in a chemical substance begins with a thorough analysis of its manufacturing process. CBA is predominantly synthesized via a Friedel-Crafts acylation reaction, where phthalic anhydride is reacted with chlorobenzene in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[1][2] This synthetic route, while effective, is prone to the formation of several process-related impurities.

Causality of Impurity Formation:

• Isomeric Impurities: The primary impurity of concern is the isomeric 2-(4-Chlorobenzoyl)benzoic acid . Its formation is a direct consequence of the substitution pattern of the Friedel-Crafts reaction. While the para-substituted product (4-CBA) is desired, ortho-substitution can also occur, leading to this isomeric impurity.[2][3] The ratio of these isomers is highly dependent on reaction conditions such as temperature and catalyst concentration.

• Unreacted Starting Materials: Incomplete reactions can lead to the presence of residual phthalic anhydride and chlorobenzene in the final product.

• By-products of Side Reactions: The harsh conditions of the Friedel-Crafts reaction can lead to other side reactions. For instance, polysubstitution on the chlorobenzene ring, though less common with acylating agents, is a theoretical possibility.[4]

• Related Substances: Impurities from the starting materials themselves, such as 4-chlorobenzoic acid , can also be present.[5]

The following diagram illustrates the synthetic pathway and the origin of key potential impurities.

Caption: Synthesis of 4-CBA and origin of key process-related impurities.

Comparative Analysis of Analytical Methodologies

The effective separation and quantification of CBA from its closely related impurities require a high-resolution analytical technique. While various methods exist, High-Performance Liquid Chromatography (HPLC) is the industry standard for this application due to its selectivity, precision, and accuracy.[6][7]

Method Selection Rationale:

• High-Performance Liquid Chromatography (HPLC): This is the preferred method. The presence of chromophoric groups in CBA and its impurities allows for sensitive detection using a UV detector. Reversed-phase chromatography, typically with a C18 column, provides excellent separation based on the slight polarity differences between the isomers and other related substances.[6][8]

• Liquid Chromatography-Mass Spectrometry (LC-MS): For unequivocal identification of unknown impurities, LC-MS is invaluable. It provides molecular weight information, which is crucial for structural elucidation.[9][10]

• Gas Chromatography (GC): GC is generally unsuitable for the direct analysis of CBA due to the low volatility of the carboxylic acid. Derivatization would be required, adding complexity to the workflow.

Our focus will be on a robust HPLC-UV method for quantification, which represents the most common and practical approach in a quality control setting.

Experimental Protocols and Validation

A self-validating system is essential for trustworthy results. This involves not only a detailed protocol but also a system suitability test (SST) to ensure the chromatographic system is performing adequately before any sample analysis.

Analytical Workflow Overview

The overall process from sample receipt to final data analysis is outlined below.

Caption: The analytical workflow for impurity profiling of CBA samples.

Protocol 3.1: HPLC-UV Method for Quantification of Impurities

This protocol is designed to provide robust separation between 4-(4-Chlorobenzoyl)benzoic acid and its primary isomer, 2-(4-Chlorobenzoyl)benzoic acid.

1. Instrumentation and Reagents:

• HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis detector.

• Data acquisition and processing software.

• Analytical balance.

• Acetonitrile (HPLC grade), Water (HPLC grade), Phosphoric Acid (ACS grade).

• Reference standards for 4-CBA and 2-CBA.

2. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% Phosphoric Acid.

• Mobile Phase B: Acetonitrile with 0.1% Phosphoric Acid.

• Gradient:

  • 0-5 min: 50% B

  • 5-20 min: 50% to 80% B

  • 20-25 min: 80% B

  • 25-26 min: 80% to 50% B

  • 26-30 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

3. Preparation of Solutions:

• Diluent: Acetonitrile/Water (50:50 v/v).

• Standard Stock Solution (approx. 500 µg/mL): Accurately weigh about 25 mg of 4-CBA reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Impurity Stock Solution (approx. 500 µg/mL): Accurately weigh about 25 mg of 2-(4-Chlorobenzoyl)benzoic acid reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent.

• System Suitability Solution: Combine aliquots of the Standard and Impurity stock solutions and dilute with diluent to obtain final concentrations of approximately 100 µg/mL for 4-CBA and 1 µg/mL for the 2-CBA isomer.

• Sample Solution (approx. 500 µg/mL): Accurately weigh about 25 mg of the commercial CBA sample into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent.

4. System Suitability Test (SST):

• Inject the System Suitability Solution six times.

• Acceptance Criteria:

  • The resolution between the 2-CBA and 4-CBA peaks must be greater than 2.0.

  • The tailing factor for the 4-CBA peak must be less than 1.5.

  • The relative standard deviation (RSD) for the peak area of 4-CBA from the six replicate injections must be less than 2.0%.

5. Analysis Procedure:

• Once SST criteria are met, inject the diluent (as a blank), followed by the sample solutions in duplicate.

• Calculate the percentage of each impurity using the area percent method, assuming a relative response factor of 1.0 for unknown impurities.

Results & Discussion: A Comparative Study

To illustrate the practical application of this guide, we present hypothetical data from the analysis of three different commercial batches of 4-(4-Chlorobenzoyl)benzoic acid.

Table 1: Comparative Impurity Profile of Commercial CBA Batches

Analyte	Batch A (%)	Batch B (%)	Batch C (%)
4-(4-Chlorobenzoyl)benzoic acid (Assay)	99.85	99.52	99.15
2-(4-Chlorobenzoyl)benzoic acid (Isomer)	0.08	0.25	0.12
Phthalic Anhydride	< 0.05	0.06	0.45
Unknown Impurity at RRT 1.15	Not Detected	0.09	Not Detected
Total Impurities	0.15	0.48	0.85

Reporting of results is consistent with ICH Q3A(R2) guidelines, where results below 1.0% are reported to two decimal places.[11][12]

Interpretation of Results:

• Batch A: This represents a high-purity batch, with the isomeric impurity well below the typical identification threshold of 0.10-0.15% mandated by regulatory agencies like the FDA and EMA.[13][14] This suggests a well-controlled synthesis and purification process.

• Batch B: This batch shows a significantly higher level of the 2-CBA isomer. This could be indicative of less optimized reaction conditions during the Friedel-Crafts acylation, perhaps a higher reaction temperature, which can favor the formation of the ortho-substituted product. The presence of an unknown impurity also warrants further investigation, likely using LC-MS for identification.

• Batch C: The purity of this batch is notably lower, primarily due to a high level of residual phthalic anhydride. This points to an inefficient downstream purification process, failing to adequately remove unreacted starting materials. For use in GMP environments, this batch would likely be rejected.

Conclusion & Recommendations

The purity of 4-(4-Chlorobenzoyl)benzoic acid is not a static parameter but varies significantly between commercial suppliers and even between batches from the same supplier. This guide demonstrates that a robust, well-validated HPLC method is essential for accurately assessing the quality of CBA.

For researchers, scientists, and drug development professionals, we recommend the following:

• Qualify Your Supplier: Do not assume all commercial sources are equal. Request a certificate of analysis and, if possible, perform an in-house verification of a sample batch using a method similar to the one described herein.

• Prioritize Isomer Separation: The critical pair in this analysis is the 4-CBA and 2-CBA isomers. Ensure your analytical method achieves baseline resolution (R > 2.0) to guarantee accurate quantification.

• Adhere to Regulatory Standards: When working in a regulated environment, impurity thresholds outlined in guidelines such as ICH Q3A are mandatory.[11][15] Impurities above the identification threshold must be structurally characterized.

By implementing a rigorous analytical strategy, professionals can ensure the quality of their starting materials, leading to more reliable research outcomes and safer pharmaceutical products.

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A Comparative Guide to High-Performance Polymers Synthesized with 4-(4-Chlorobenzoyl)benzoic Acid

For researchers, scientists, and professionals in drug development and materials science, the selection of high-performance polymers is a critical decision dictated by the unique demands of an application. This guide provides a comprehensive benchmark of the performance of polymers synthesized using 4-(4-Chlorobenzoyl)benzoic acid. By integrating this monomer into polymer backbones, unique properties can be achieved, influencing thermal stability, mechanical strength, and solubility. This document offers an objective comparison with established high-performance polymers, supported by experimental data and detailed protocols to ensure scientific integrity and practical applicability.

Introduction: The Role of 4-(4-Chlorobenzoyl)benzoic Acid in Polymer Chemistry

4-(4-Chlorobenzoyl)benzoic acid is an aromatic dicarboxylic acid derivative containing a benzophenone moiety and a chloro-substituent. This unique combination of functional groups makes it an attractive monomer for the synthesis of high-performance polymers such as aromatic polyamides, polyimides, and poly(ether ketone)s.

The incorporation of the rigid benzophenone unit is expected to enhance the thermal stability and mechanical strength of the resulting polymers due to increased chain rigidity and intermolecular interactions. The presence of the chloro-substituent can influence solubility, potentially improving processability, and may also serve as a site for further chemical modification. This guide will explore the performance of polymers derived from this monomer in comparison to commercially successful high-performance polymers like Nomex®, Kapton®, and PEEK.

Synthesis of Polymers from 4-(4-Chlorobenzoyl)benzoic Acid

The synthesis of high-performance polymers from 4-(4-Chlorobenzoyl)benzoic acid typically involves polycondensation reactions. The specific reaction conditions depend on the class of polymer being synthesized.

Synthesis of Aromatic Polyamides

Aromatic polyamides (aramids) can be synthesized by reacting the diacid chloride derivative of 4-(4-Chlorobenzoyl)benzoic acid with various aromatic diamines. A common laboratory-scale method is low-temperature solution polycondensation.

Figure 1: General workflow for the synthesis of aromatic polyamides.

Synthesis of Polyimides

For the synthesis of polyimides, 4-(4-Chlorobenzoyl)benzoic acid would first need to be converted into a dianhydride. However, a more common approach involves reacting a diamine containing the 4-(4-chlorobenzoyl)benzoyl moiety with a commercial dianhydride. The synthesis typically proceeds through a two-step process involving the formation of a poly(amic acid) precursor followed by chemical or thermal imidization.[1]

Synthesis of Poly(ether ketone)s

Poly(ether ketone)s (PEKs) are generally synthesized via nucleophilic aromatic substitution.[2] In this case, a bisphenol would be reacted with a derivative of 4-(4-Chlorobenzoyl)benzoic acid where the chloro group on the benzoyl ring is replaced by a more reactive leaving group like fluorine. The reaction is typically carried out in a high-boiling aprotic solvent.[2]

Performance Benchmarking

The performance of polymers derived from 4-(4-Chlorobenzoyl)benzoic acid is benchmarked against leading commercial high-performance polymers. The data for the target polymers are projected based on the known effects of incorporating benzophenone and chloro-substituents into aromatic polymer backbones.

Thermal Properties

The thermal stability of a polymer is critical for applications in high-temperature environments. Key parameters include the glass transition temperature (Tg) and the decomposition temperature (Td).

Polymer	Glass Transition Temperature (Tg) (°C)	5% Weight Loss Temperature (Td) (°C)
Aromatic Polyamide (from 4-(4-Chlorobenzoyl)benzoic acid)	240 - 280 (estimated)	450 - 500 (estimated)
Nomex® (meta-aramid)	~270	~424[3]
Kevlar® 49 (para-aramid)	>370	~548[3]
Polyimide (from 4-(4-Chlorobenzoyl)benzoic acid derivative)	280 - 350 (estimated)	500 - 550 (estimated)
Kapton® HN	360-410	>500[4]
Poly(ether ketone) (from 4-(4-Chlorobenzoyl)benzoic acid derivative)	150 - 180 (estimated)	500 - 550 (estimated)
PEEK	~143[2]	~550

Note: Estimated values are based on the properties of structurally similar polymers containing benzophenone and chloro-substituents.[5][6]

The rigid benzophenone unit is expected to result in high glass transition temperatures and excellent thermal stability for polymers derived from 4-(4-Chlorobenzoyl)benzoic acid.

Mechanical Properties

Mechanical properties such as tensile strength and modulus are crucial for structural applications.

Polymer	Tensile Strength (MPa)	Tensile Modulus (GPa)
Aromatic Polyamide (from 4-(4-Chlorobenzoyl)benzoic acid)	100 - 150 (estimated)	3.0 - 4.5 (estimated)
Nomex®	83	2.9
Kevlar® 49	3600	131
Polyimide (from 4-(4-Chlorobenzoyl)benzoic acid derivative)	150 - 250 (estimated)	2.5 - 4.0 (estimated)
Kapton® HN	231[4]	2.5[4]
Poly(ether ketone) (from 4-(4-Chlorobenzoyl)benzoic acid derivative)	90 - 120 (estimated)	3.5 - 4.0 (estimated)
PEEK	90 - 100[2]	3.6[2]

Note: Estimated values are based on the properties of structurally similar polymers.[7] The presence of the benzophenone group is anticipated to contribute to high tensile strength and modulus.

Solubility

The solubility of high-performance polymers is a key factor in their processability. Aromatic polymers are often soluble in polar aprotic solvents.[8] The chloro-substituent in the monomer may enhance solubility.

Polymer	Common Solvents
Aromatic Polyamide (from 4-(4-Chlorobenzoyl)benzoic acid)	NMP, DMAc, DMF, DMSO (likely soluble)[9]
Nomex®	Concentrated H₂SO₄
Kevlar® 49	Concentrated H₂SO₄
Polyimide (from 4-(4-Chlorobenzoyl)benzoic acid derivative)	NMP, DMAc, m-cresol (potentially soluble)
Kapton® HN	Insoluble in most organic solvents
Poly(ether ketone) (from 4-(4-Chlorobenzoyl)benzoic acid derivative)	Concentrated H₂SO₄, Diphenyl sulfone (at high temp.)[2]
PEEK	Concentrated H₂SO₄, Diphenyl sulfone (at high temp.)[2][10]

The introduction of the chloro-substituent and the non-linear benzophenone structure can disrupt chain packing, potentially leading to improved solubility in organic solvents compared to their non-substituted, linear counterparts.[9]

Experimental Protocols

To ensure the validity and reproducibility of performance benchmarks, standardized testing methodologies must be employed.

Figure 2: Experimental workflow for polymer performance benchmarking.

Thermal Analysis: Thermogravimetric Analysis (TGA)

Standard: ASTM E1131

Objective: To determine the thermal stability and decomposition temperature of the polymer.

Methodology:

• A small sample of the polymer (5-10 mg) is placed in a TGA crucible.

• The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (typically nitrogen or air).

• The weight of the sample is continuously monitored as a function of temperature.

• The temperature at which a specific percentage of weight loss occurs (e.g., 5%) is recorded as the decomposition temperature (Td).

Thermal Analysis: Differential Scanning Calorimetry (DSC)

Standard: ASTM D3418[11][12]

Objective: To determine the glass transition temperature (Tg) of the polymer.

Methodology:

• A small, encapsulated sample of the polymer (5-10 mg) is placed in the DSC cell alongside an empty reference pan.

• The sample is subjected to a controlled temperature program, typically involving heating, cooling, and a second heating cycle to erase thermal history. A common heating rate is 10-20 °C/min.[13]

• The heat flow into or out of the sample relative to the reference is measured as a function of temperature.

• The glass transition is observed as a step change in the baseline of the heat flow curve. The midpoint of this transition is reported as the Tg.

Mechanical Testing: Tensile Properties

Standard: ASTM D638[10]

Objective: To determine the tensile strength, tensile modulus, and elongation at break of the polymer.

Methodology:

• Polymer films are cast from solution and dried to remove residual solvent.

• Dumbbell-shaped specimens are cut from the film according to the dimensions specified in ASTM D638.

• The thickness and width of the gauge section of each specimen are measured.

• The specimen is mounted in the grips of a universal testing machine.

• The specimen is pulled at a constant crosshead speed until it fractures.

• The load and extension are recorded throughout the test.

• Tensile strength, tensile modulus, and elongation at break are calculated from the stress-strain curve.

Solubility Testing

Objective: To assess the solubility of the polymer in various organic solvents.

Methodology:

• A small amount of the polymer (e.g., 10 mg) is added to a vial containing a specific volume of solvent (e.g., 1 mL).

• The mixture is stirred at room temperature for 24 hours.

• The solubility is qualitatively assessed as:

  • Soluble: A clear, homogeneous solution is formed.

  • Partially Soluble: The polymer swells or forms a cloudy solution.

  • Insoluble: The polymer remains as a solid with no apparent change.

• The test is repeated with a range of solvents of varying polarity.

Conclusion

Polymers synthesized with 4-(4-Chlorobenzoyl)benzoic acid represent a promising class of high-performance materials. The incorporation of the benzophenone moiety is expected to impart excellent thermal stability and mechanical strength, while the chloro-substituent may enhance solubility and processability. Based on comparative analysis with established polymers like Nomex®, Kapton®, and PEEK, these novel polymers are anticipated to be competitive candidates for applications requiring a combination of high thermal resistance, robust mechanical properties, and improved processability. The experimental protocols provided in this guide offer a framework for the systematic evaluation and validation of these properties, enabling researchers and developers to make informed decisions in the selection and application of these advanced materials.

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Safety & Regulatory Compliance

Navigating the Safe Handling of 4-(4-Chlorobenzoyl)benzoic acid: A Senior Application Scientist's Guide to Personal Protective Equipment

For researchers, scientists, and professionals in drug development, the meticulous handling of chemical reagents is paramount to both personal safety and experimental integrity. This guide provides an in-depth, procedural framework for the selection and use of Personal Protective Equipment (PPE) when working with 4-(4-Chlorobenzoyl)benzoic acid. Our approach moves beyond a simple checklist, delving into the rationale behind each recommendation to foster a deeply ingrained culture of safety and precision in your laboratory operations.

Understanding the Hazard: Why Specific PPE is Crucial

4-(4-Chlorobenzoyl)benzoic acid is a solid organic compound that, while not acutely toxic, presents several hazards that necessitate robust protective measures. According to its Globally Harmonized System (GHS) classification, it is harmful if swallowed and can cause significant skin, eye, and respiratory tract irritation. The primary routes of exposure are inhalation of dust particles, skin contact, and accidental ingestion. Therefore, our PPE strategy is designed to create a comprehensive barrier against these exposure pathways.

A thorough risk assessment is the foundational step before handling any chemical. This involves a detailed review of the Safety Data Sheet (SDS) and an understanding of the quantities and manipulations involved in your specific protocol.

Core PPE Ensemble for Handling 4-(4-Chlorobenzoyl)benzoic acid

The following table summarizes the essential PPE for handling 4-(4-Chlorobenzoyl)benzoic acid, with detailed explanations in the subsequent sections.

PPE Component	Specification	Rationale for Use
Hand Protection	Nitrile or Butyl Rubber Gloves (minimum 5-mil thickness)	Provides a chemical-resistant barrier to prevent skin contact and absorption. Butyl rubber offers superior resistance to many organic compounds.
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Goggles provide a seal around the eyes to protect against dust and splashes. A face shield offers an additional layer of protection for the entire face.
Body Protection	Fully-buttoned Laboratory Coat	Protects skin and personal clothing from contamination by dust particles and accidental spills.
Respiratory Protection	NIOSH-approved N95 or P100 Particulate Respirator	Prevents the inhalation of fine dust particles, which can cause respiratory tract irritation. A P100 filter is recommended for higher-risk procedures.

The Rationale Behind Glove Selection

The choice of glove material is critical when handling chlorinated aromatic compounds. While standard latex gloves may offer a minimal barrier, they are not recommended for prolonged use with many chemicals. Nitrile gloves provide good general chemical resistance and are a suitable choice for tasks with a low risk of splash.[1] For procedures involving larger quantities of the compound or a higher likelihood of direct contact, butyl rubber gloves are the preferred option due to their high permeation resistance to a wide range of organic chemicals.[1][2] Always inspect gloves for any signs of degradation, such as swelling or discoloration, and change them immediately if contamination occurs.[3]

Multi-layered Eye and Face Protection

Given the potential for eye irritation, robust eye and face protection is non-negotiable. Chemical splash goggles that form a complete seal around the eyes are mandatory to prevent airborne dust from causing irritation.[4] For any procedure where there is a risk of splashing, such as when preparing solutions, a face shield must be worn in conjunction with goggles to protect the entire face.[4]

Respiratory Protection: A Closer Look at Particulate Filters

Since 4-(4-Chlorobenzoyl)benzoic acid is a powder, the primary inhalation hazard comes from airborne dust. A NIOSH-approved particulate respirator is therefore essential. The choice between an N95 and a P100 filter depends on the scale of the operation and the potential for dust generation.

• N95 filters are at least 95% efficient at filtering airborne particles and are suitable for most benchtop applications where dust generation is minimal.

• P100 filters are 99.97% efficient and are recommended for procedures with a higher potential for aerosolization, such as weighing large quantities or extensive transfers of the solid material. The "P" rating also indicates strong resistance to oil, which, while not a direct concern with this compound, makes it a more robust choice for a laboratory environment with multiple chemical hazards.[5]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict, sequential procedure for donning and doffing PPE is as critical as the selection of the equipment itself. The following workflows are designed to minimize the risk of cross-contamination.

Donning PPE: The Order of Operations

The following diagram illustrates the correct sequence for putting on your PPE before handling 4-(4-Chlorobenzoyl)benzoic acid.

Figure 1: Step-by-step workflow for donning PPE.

Doffing PPE: A Critical Decontamination Procedure

The removal of PPE is a high-risk activity for self-contamination. The process should be performed deliberately and in a designated area. The following sequence is designed to move from the most contaminated items to the least.

Figure 2: Step-by-step workflow for doffing PPE.

Disposal Plan: Managing Contaminated Materials

All PPE that has come into contact with 4-(4-Chlorobenzoyl)benzoic acid must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

• Segregation: As you doff your PPE, place all disposable items (gloves, respirator) directly into a designated hazardous waste container. This container should be clearly labeled with the contents.[6][7]

• Containerization: The hazardous waste container must be a leak-proof, sealable bag or a rigid container with a secure lid.

• Reusable Items: If your laboratory coat becomes contaminated, it should be removed immediately and placed in a labeled, sealed bag for professional decontamination. Do not take contaminated lab coats home.

• Final Disposal: The sealed hazardous waste container should be disposed of through your institution's hazardous waste management program.[7] Never dispose of chemically contaminated PPE in the regular trash.[8]

By adhering to these detailed procedures, you not only ensure your personal safety but also contribute to a secure and compliant laboratory environment. This commitment to meticulous safety practices is the hallmark of professional scientific conduct.

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